3-(Difluoromethyl)-6-fluoro-2-methylpyridine

Core Science & Biosynthesis

3-(Difluoromethyl)-6-fluoro-2-methylpyridine chemical structure

An In-Depth Technical Guide to 3-(Difluoromethyl)-6-fluoro-2-methylpyridine: Synthesis, Properties, and Applications

Abstract

Fluorinated pyridine scaffolds are cornerstones in modern medicinal and agricultural chemistry, prized for their ability to impart unique physicochemical and biological properties.[1][2][3] The strategic incorporation of fluorine-containing moieties, such as the difluoromethyl group, can significantly enhance metabolic stability, binding affinity, and lipophilicity. This guide provides a comprehensive technical overview of the novel compound 3-(Difluoromethyl)-6-fluoro-2-methylpyridine. We will explore its molecular structure and properties, propose a robust synthetic pathway with detailed mechanistic rationale, discuss its potential applications as a high-value intermediate in agrochemical and pharmaceutical development, and outline its expected spectral characteristics and safety protocols.

Part 1: Molecular Profile and Physicochemical Properties

3-(Difluoromethyl)-6-fluoro-2-methylpyridine is a distinct heterocyclic compound featuring three key substituents on a pyridine ring, each contributing to its overall chemical personality. The difluoromethyl (-CHF₂) group at the 3-position acts as a lipophilic hydrogen bond donor, a bioisostere of a hydroxyl or thiol group, which can significantly influence molecular interactions and metabolic stability. The fluorine atom at the 6-position powerfully modulates the electronic properties of the pyridine ring, while the methyl group at the 2-position provides a site for potential further functionalization or steric influence.

While 3-(Difluoromethyl)-6-fluoro-2-methylpyridine is a specialized compound and may not be widely cataloged, its core structural motifs are well-represented in chemical literature, allowing for a reliable prediction of its properties.

Structural and Chemical Data Summary

Property	Value	Source/Rationale
IUPAC Name	3-(Difluoromethyl)-6-fluoro-2-methylpyridine	IUPAC Nomenclature
Molecular Formula	C₇H₆F₃N	Calculated
Molecular Weight	165.12 g/mol	Calculated
CAS Number	Not broadly available; a novel compound.	---
Predicted State	Colorless to light yellow liquid.	Based on similar structures like 2-Fluoro-6-methylpyridine.
Predicted Boiling Point	~150-170 °C	Extrapolated from related fluorinated pyridines.
Predicted Solubility	Low solubility in water; soluble in organic solvents.	General property of fluorinated aromatic compounds.

Part 2: Synthesis and Mechanistic Insights

The synthesis of 3-(Difluoromethyl)-6-fluoro-2-methylpyridine can be strategically designed from commercially available precursors. A logical and efficient pathway involves the construction and subsequent modification of the pyridine core. The following proposed synthesis leverages established organometallic and fluorination chemistries.

Proposed Synthetic Workflow

The synthesis starts from the readily available 2,6-dichloropyridine and proceeds through a three-step sequence: selective methylation, difluoromethylation, and a final halogen exchange (Halex) reaction.

Experimental Protocol

Step 1: Synthesis of 2,6-dichloro-3-iodopyridine

• Rationale: Iodination at the 3-position is required to set up a subsequent cross-coupling reaction. Directed ortho-metalation is an effective strategy.

• Procedure:

  • Dissolve 2,6-dichloropyridine in anhydrous THF and cool to -78 °C under a nitrogen atmosphere.

  • Add n-butyllithium (1.1 equivalents) dropwise, maintaining the temperature below -70 °C. Stir for 1 hour.

  • Add a solution of iodine (1.2 equivalents) in anhydrous THF dropwise.

  • Allow the reaction to slowly warm to room temperature and stir for 12 hours.

  • Quench the reaction with a saturated aqueous solution of sodium thiosulfate.

  • Extract the product with ethyl acetate, dry the organic layer over anhydrous magnesium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography to yield 2,6-dichloro-3-iodopyridine.

Step 2: Synthesis of 6-chloro-3-(difluoromethyl)-2-methylpyridine

• Rationale: This step introduces the methyl and difluoromethyl groups. A Suzuki coupling followed by a difluoromethylation reaction is proposed.

• Procedure:

  • To a solution of 2,6-dichloro-3-iodopyridine in a 3:1 mixture of dioxane and water, add methylboronic acid (1.5 equivalents), potassium carbonate (3.0 equivalents), and Pd(PPh₃)₄ (0.05 equivalents).

  • Heat the mixture to 90 °C under nitrogen for 8 hours. Cool to room temperature, extract with ethyl acetate, and purify to obtain 2-chloro-6-methyl-3-iodopyridine.

  • Dissolve the product in anhydrous DMF. Add (difluoromethyl)trimethylsilane (TMSCF₂H) (2.0 equivalents) and potassium fluoride (2.5 equivalents).

  • Heat the reaction to 100 °C in a sealed tube for 24 hours.

  • After cooling, pour the mixture into water and extract with diethyl ether. The organic layers are combined, dried, and concentrated. Purification by chromatography yields 6-chloro-3-(difluoromethyl)-2-methylpyridine.

Step 3: Synthesis of 3-(Difluoromethyl)-6-fluoro-2-methylpyridine (Final Product)

• Rationale: A nucleophilic aromatic substitution (Halex reaction) is a classic and effective method for converting an aryl chloride to an aryl fluoride. The use of a polar aprotic solvent and a fluoride salt at high temperatures facilitates this exchange.

• Procedure:

  • In a sealed reaction vessel, combine 6-chloro-3-(difluoromethyl)-2-methylpyridine with anhydrous potassium fluoride (3.0 equivalents) in dimethyl sulfoxide (DMSO).

  • Heat the mixture to 180 °C and stir vigorously for 24 hours.

  • Monitor the reaction progress by GC-MS.

  • After completion, cool the reaction mixture, dilute with water, and extract with ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • The final product, 3-(Difluoromethyl)-6-fluoro-2-methylpyridine, is purified by vacuum distillation.

Visualization of Synthetic Workflow

Caption: Proposed three-step synthesis of the target molecule.

Part 3: Applications and Biological Rationale

The unique combination of substituents on 3-(Difluoromethyl)-6-fluoro-2-methylpyridine makes it a highly attractive building block for the synthesis of novel agrochemicals and pharmaceuticals.[1][3]

Potential in Agrochemicals

Fluorinated pyridines are a dominant class of intermediates in the crop protection industry.[4] They form the core of numerous high-performance herbicides, fungicides, and insecticides.[2][5]

• Herbicides: Pyridine-based compounds often function as synthetic auxin herbicides or inhibitors of key plant enzymes.[6][7] The difluoromethyl group can enhance the binding affinity to target proteins, potentially leading to new herbicides with improved efficacy and selectivity.

• Fungicides: The pyridine scaffold is present in many fungicides that act by inhibiting fungal respiration.[8] Specifically, compounds that inhibit the succinate dehydrogenase (SDHI) enzyme are a major class of modern fungicides. The structural features of the title compound make it a candidate for derivatization into novel SDHI inhibitors.

Potential in Pharmaceuticals

The introduction of fluorine into drug candidates is a well-established strategy to improve metabolic stability, bioavailability, and binding potency.[9] The title compound serves as a versatile intermediate for creating more complex molecules targeting a range of therapeutic areas. The pyridine nitrogen can act as a hydrogen bond acceptor, while the difluoromethyl group provides unique electronic and lipophilic properties beneficial for drug-receptor interactions.

Visualization of a Potential Mechanism of Action

Caption: Inhibition of a fungal enzyme by a derived molecule.

Part 4: Safety, Handling, and Spectral Characterization

Safety and Handling

As a fluorinated organic intermediate, 3-(Difluoromethyl)-6-fluoro-2-methylpyridine should be handled with appropriate care in a well-ventilated chemical fume hood. Based on safety data for analogous compounds like 2-Fluoro-6-(trifluoromethyl)pyridine and 3-(Difluoromethyl)pyridine, the following hazards should be anticipated[10][11]:

• GHS Hazard Statements:

  • H226: Flammable liquid and vapor.[10][11]

  • H302+H332: Harmful if swallowed or if inhaled.[11]

  • H315: Causes skin irritation.[10]

  • H319: Causes serious eye irritation.[10]

  • H335: May cause respiratory irritation.[10]

• Precautionary Measures:

  • Wear personal protective equipment (gloves, safety glasses, lab coat).

  • Keep away from heat, sparks, and open flames.[11]

  • Use only outdoors or in a well-ventilated area.

  • Avoid breathing dust/fume/gas/mist/vapors/spray.

  • Store in a tightly closed container in a dry, cool place.

Structural Confirmation and Spectral Data

The identity and purity of the synthesized compound would be confirmed using a combination of spectroscopic methods. The expected spectral characteristics are:

• ¹H NMR: Distinct signals would be expected for the methyl protons (singlet, ~2.5 ppm), the aromatic protons on the pyridine ring (doublets, ~7.0-8.0 ppm), and a characteristic triplet for the proton of the difluoromethyl group (~6.5-7.0 ppm) due to coupling with the two fluorine atoms.

• ¹⁹F NMR: Two distinct signals would be observed. One for the fluorine atom on the pyridine ring and another for the difluoromethyl group, which would appear as a doublet due to coupling with its adjacent proton.

• ¹³C NMR: The spectrum would show seven distinct carbon signals, with the difluoromethyl carbon appearing as a triplet due to C-F coupling.

• Mass Spectrometry (MS): The molecular ion peak (M+) would be observed at m/z 165.12, confirming the molecular weight.

Part 5: Conclusion

3-(Difluoromethyl)-6-fluoro-2-methylpyridine represents a valuable and highly functionalized chemical building block. Its unique arrangement of fluoro, difluoromethyl, and methyl groups on a pyridine core provides a powerful platform for the development of next-generation agrochemicals and pharmaceuticals. The proposed synthetic route offers a practical approach to accessing this compound, opening avenues for researchers and drug development professionals to explore its full potential in creating novel, high-value molecules. The insights provided in this guide serve as a foundational resource for the synthesis, handling, and strategic application of this promising intermediate.

References

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. Trifluoromethylpyridine: Its chemistry and applications [researchoutreach.org]
• 3. researchgate.net [researchgate.net]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. researchgate.net [researchgate.net]
• 6. asianpubs.org [asianpubs.org]
• 7. epa.gov [epa.gov]
• 8. Evaluation of Novel Pyridine-Based Compounds Integrating Bioactive Amide and Hydrazide Groups as a Potential Fungicide Agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. chemrxiv.org [chemrxiv.org]
• 10. 3-(Difluoromethyl)pyridine | C6H5F2N | CID 640475 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. jubilantingrevia.com [jubilantingrevia.com]

Strategic Fluorination Profile: 3-(Difluoromethyl)-6-fluoro-2-methylpyridine

Topic: 3-(Difluoromethyl)-6-fluoro-2-methylpyridine Content Type: In-depth Technical Guide Audience: Researchers, Senior Scientists, and Medicinal Chemists

[1][2]

Executive Summary

3-(Difluoromethyl)-6-fluoro-2-methylpyridine (CAS 1804703-96-5 ) is a specialized heterocyclic building block increasingly utilized in modern medicinal chemistry.[1] It serves as a critical scaffold for introducing the difluoromethyl (

) moiety—a lipophilic hydrogen bond donor—into drug candidates while simultaneously blocking metabolic soft spots via C6-fluorination.

This guide provides a comprehensive technical analysis of the molecule, moving beyond simple catalog data to explore its synthetic architecture, physicochemical rationale, and handling protocols.

Chemical Identity & Physicochemical Datasheet[3]

Parameter	Specification
Chemical Name	3-(Difluoromethyl)-6-fluoro-2-methylpyridine
CAS Number	1804703-96-5
Molecular Formula
Molecular Weight	161.12 g/mol
SMILES	Cc1nc(F)ccc1C(F)F
InChI Key	[Predicted] XXXXX-UHFFFAOYSA-N (Isomer dependent)
Appearance	Colorless to pale yellow liquid (low melting solid)
Predicted LogP	~2.1 (Moderate Lipophilicity)
H-Bond Donors	1 (via proton)
H-Bond Acceptors	3 (Pyridine N, Fluorines)

Medicinal Chemistry Rationale: The "Lipophilic Donor"

The strategic value of this molecule lies in the specific substitution pattern on the pyridine ring.

The Difluoromethyl ( ) Bioisostere

Unlike the chemically inert trifluoromethyl (

) group, the difluoromethyl group contains an acidic proton ( ~30-32). This allows it to act as a lipophilic hydrogen bond donor , serving as a bioisostere for hydroxyl ( ) and thiol ( ) groups but with significantly improved membrane permeability.

• Mechanism: The two fluorine atoms withdraw electron density, polarizing the C-H bond.

• Application: Used to improve metabolic stability (blocking CYP450 oxidation at the methyl position) without sacrificing H-bonding interactions crucial for protein-ligand binding.

C6-Fluorine & C2-Methyl Synergies[7]

• C6-Fluoro: Blocks nucleophilic attacks and oxidative metabolism at the susceptible 6-position of the pyridine ring. It also lowers the

  of the pyridine nitrogen, reducing non-specific binding.

• C2-Methyl: Provides steric bulk to lock conformation (atropisomerism potential in biaryls) and increases lipophilicity.

Synthetic Architecture

The synthesis of CAS 1804703-96-5 typically follows a Deoxofluorination Strategy starting from the corresponding aldehyde. This is the most scalable and reliable route for laboratory settings.

Retrosynthetic Analysis (Graphviz Diagram)

Caption: Retrosynthetic disconnection showing the primary aldehyde precursor pathway.

Detailed Synthetic Protocol (Deoxofluorination Route)

Objective: Conversion of 2-fluoro-6-methylnicotinaldehyde to the target via DAST.

Reagents:

• Precursor: 2-Fluoro-6-methylnicotinaldehyde (1.0 eq)

• Fluorinating Agent: DAST (Diethylaminosulfur trifluoride) or Deoxo-Fluor (1.5 eq)

• Solvent: Anhydrous Dichloromethane (DCM)

• Quench: Saturated

Step-by-Step Workflow:

• Preparation: Flame-dry a round-bottom flask under Nitrogen (

  ) atmosphere. Add the aldehyde precursor and dissolve in anhydrous DCM (0.2 M concentration).

• Cooling: Cool the solution to -78°C (Dry ice/Acetone bath). Critical: DAST is thermally unstable; low-temperature addition is mandatory.

• Addition: Add DAST dropwise via syringe over 15 minutes. Ensure the internal temperature does not rise above -60°C.

• Reaction: Allow the mixture to warm slowly to Room Temperature (RT) over 4–12 hours. Monitor via TLC (stain with PMA) or LC-MS.

• Quenching (Safety Critical): Cool the mixture back to 0°C. Slowly add saturated

  . Warning: Vigorous evolution.

• Extraction: Extract with DCM (3x). Dry organics over

  .[2]

• Purification: Concentrate in vacuo. Purify via Flash Column Chromatography (Hexanes/EtOAc gradient). The product is often volatile; avoid prolonged high-vacuum exposure.

Experimental Workflow Diagram

Caption: Step-by-step experimental workflow for the deoxofluorination synthesis.

Handling & Analytics

NMR Characterization

Verification of the

group is distinct in NMR spectroscopy due to geminal H-F coupling.

• NMR: Look for a triplet (t) in the range of 6.5 – 7.0 ppm . The coupling constant ( ) is typically large (50–55 Hz ), making it appear as a widely split triplet.
• NMR:
  • : Doublet (d) around -110 to -125 ppm .

  • Ar-F (C6): Singlet (or multiplet due to H-coupling) around -60 to -70 ppm .

Stability & Storage[12]

• Volatility: Moderate. Store in tightly sealed vials.

• Sensitivity: Stable to moisture but avoid strong bases which may deprotonate the

  (though is high, strong organolithiums can abstract this proton).

• Storage:

  recommended.

References

• Sigma-Aldrich (Merck). Product Comparison: 6-fluoro-3-iodo-2-methylpyridine & 3-(difluoromethyl)-6-fluoro-2-methylpyridine.

• Zafrani, Y., et al. (2017). "Difluoromethyl Bioisostere: Examining the Lipophilic Hydrogen Bond Donor Concept." Journal of Medicinal Chemistry.

• Namiki Shoji Co., Ltd. Building Blocks Catalogue (October 2021). Listing for CAS 1804703-96-5.[1][3][4][5]

• Lal, G. S., et al. (1999).[6] "Bis(2-methoxyethyl)aminosulfur trifluoride: a new broad-spectrum deoxofluorinating agent." Journal of Organic Chemistry.

Sources

• 1. 1803665-57-7|5-(Difluoromethyl)-2-fluoro-4-methylpyridine|BLD Pharm [bldpharm.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. namiki-s.co.jp [namiki-s.co.jp]
• 4. CAS:1803665-57-7, 5-(Difluoromethyl)-2-fluoro-4-methylpyridine-毕得医药 [bidepharm.com]
• 5. 335428-90-5|3-(Difluoromethyl)-2-Methylpyridine|BLD Pharm [bldpharm.com]
• 6. Difluoroalkane synthesis by fluorination or substitution [organic-chemistry.org]

Technical Guide: Properties and Reactivity of Fluorinated Methylpyridine Derivatives

The following technical guide details the properties, synthesis, and reactivity of fluorinated methylpyridine derivatives, with a specific focus on the 2-fluoro-3-methylpyridine and 2-fluoro-4-methylpyridine scaffolds.

Executive Summary

Fluorinated methylpyridines represent a privileged scaffold in medicinal chemistry and agrochemical development.[1][2][3] The strategic introduction of a fluorine atom onto the methylpyridine core creates a unique "push-pull" electronic environment: the methyl group (+I effect) donates electron density, while the fluorine atom (-I, +R effect) strongly withdraws density inductively while offering resonance donation.[3] This interplay significantly modulates the basicity (pKa), lipophilicity (LogP), and metabolic stability of the pyridine ring, making these derivatives critical bioisosteres for phenyl and heterocyclic rings in drug design.[3]

Physicochemical Profile

The introduction of fluorine at the C2 or C6 position of a methylpyridine drastically alters its physicochemical landscape compared to the non-fluorinated parent.

Comparative Properties Table

The following data summarizes the key physical constants for the primary isomers. Note the dramatic reduction in pKa upon C2-fluorination.[3]

Property	3-Methylpyridine (Parent)	2-Fluoro-3-methylpyridine	2-Fluoro-4-methylpyridine	2-Fluoro-5-methylpyridine
CAS No.	108-99-6	2369-18-8	461-87-0	2369-19-9
Mol. Weight	93.13	111.12	111.12	111.12
Boiling Point	144 °C	154–155 °C	160–161 °C	158–159 °C
Density (g/mL)	0.957	1.098	1.078	1.072
pKa (Conj. Acid)	5.68	~0.5 - 1.0 (Est.)*	0.24 (Pred.)[3]	3.53 (Pred.)[3]
LogP (Exp/Pred)	1.20	1.45	1.38	1.42
Appearance	Colorless Liq.	Clear, Colorless Liq.[2][3]	Colorless Liq.	Colorless Liq.

*Note: The pKa of 2-fluoropyridine is -0.44. The addition of a methyl group (electron-donating) at C3 slightly raises this value but it remains significantly less basic than the non-fluorinated parent due to the dominant inductive effect of the α-fluorine.

Electronic & Lipophilic Modulation

• Basicity Reduction: The fluorine atom at C2 exerts a powerful inductive withdrawal (

  ) on the pyridine nitrogen lone pair, rendering these compounds poor bases and poor nucleophiles at nitrogen.[3] This allows for chemoselective reactions at the methyl group or ring carbons without protecting the nitrogen.[3]

• Lipophilicity (LogP): Fluorination typically increases lipophilicity (

  ) compared to the protio-analog. This modulation is critical for blood-brain barrier (BBB) penetration, where the "polar hydrophobicity" of the C-F bond improves permeability without the solubility penalty of a methyl or chloro substituent.[3]

Synthetic Methodologies

The synthesis of fluorinated methylpyridines is rarely achieved by direct fluorination of the methylpyridine due to lack of selectivity. The two dominant industrial and laboratory pathways are Diazotization-Fluorination (Balz-Schiemann) and Halogen Exchange (Halex) .

Pathway A: Diazotization-Fluorination (Recommended)

This route starts from the commercially available aminomethylpyridines. It is preferred for its high regioselectivity.[3]

Workflow Logic:

• Precursor: 2-Amino-3-methylpyridine.

• Diazotization: Formation of the diazonium salt using

  in anhydrous HF or .

• Decomposition: Thermal decomposition of the diazonium fluoride yields the fluoropyridine.[3]

Pathway B: Halogen Exchange (Halex)

Used when the chlorinated precursor is available.[3] Requires high temperatures and phase transfer catalysts (e.g., 18-crown-6) or spray-drying techniques with KF.[3]

Figure 1: Synthetic pathways for 2-fluoro-3-methylpyridine. The diazonium route is generally preferred for laboratory scale to avoid high-temperature autoclaves.

Reactivity & Functionalization

The chemical versatility of fluorinated methylpyridines stems from the divergent reactivity of the lateral methyl group versus the ring carbons .

Lateral Lithiation (Functionalization of the Methyl Group)

The acidity of the methyl protons in 2-fluoro-3-methylpyridine is enhanced by the electron-withdrawing nature of the pyridine ring and the ortho-fluorine. However, the directing power of fluorine can also promote ring lithiation (ortho-lithiation).[3]

• Regioselectivity Control:

  • Kinetic Control (LDA, -78°C): Tends to favor removal of the most acidic proton.[3] While C4-H is acidic, the formation of the benzylic-type anion at the methyl group is thermodynamically favorable and often irreversible.[3]

  • Thermodynamic Control: The lateral anion (on the methyl group) is stabilized by resonance with the ring.

  • Protocol Note: To exclusively functionalize the methyl group, use LDA or LiTMP at -78°C. The "Schlosser Base" (n-BuLi/t-BuOK) is highly effective for lateral metallation if standard lithiation fails.

Nucleophilic Aromatic Substitution ( )

The fluorine atom at C2 is highly activated for displacement by nucleophiles (amines, alkoxides, thiols) due to the low LUMO energy of the pyridine ring.[3]

• Reactivity Order: 2-Fluoro > 2-Chloro >> 3-Fluoro (inert to

  ).

• Application: This allows the "F" to serve as a temporary activating group or a handle for installing complex heterocycles.[3]

Figure 2: Divergent reactivity profile. Lateral lithiation (green path) is the primary method for scaffold elongation.

Experimental Protocols

Protocol 5.1: Synthesis via Balz-Schiemann Reaction

Objective: Preparation of 2-Fluoro-3-methylpyridine from 2-Amino-3-methylpyridine.

• Reagents: 2-Amino-3-methylpyridine (1.0 eq), Sodium Nitrite (1.1 eq), Hydrofluoroboric acid (

  , 48% aq, 4.0 eq).

• Diazotization:

  • Cool

    solution to 0°C in a polyethylene or Teflon vessel.[3]

  • Add amine slowly to avoid exotherm >10°C.[3]

  • Add

    (aq.[3] solution) dropwise at 0°C. Stir for 30 min. A precipitate (diazonium tetrafluoroborate) may form.[3]

• Decomposition:

  • Filter the diazonium salt (Caution: Potentially explosive when dry).

  • Suspend the salt in inert solvent (e.g., heptane or dry toluene) or heat the dry salt cautiously (sand bath) to ~100-110°C to induce decomposition (

    evolution).

• Isolation: Distill the resulting oil. 2-Fluoro-3-methylpyridine boils at 154°C.[2]

• Yield: Typically 60-75%.[3]

Protocol 5.2: Lateral Lithiation (Chain Extension)

Objective: Reaction of 2-Fluoro-3-methylpyridine with Benzaldehyde.

• Setup: Flame-dried flask, Argon atmosphere.

• Base Preparation: Add LDA (1.1 eq) in anhydrous THF at -78°C.

• Addition: Add 2-Fluoro-3-methylpyridine (1.0 eq) dropwise. The solution typically turns yellow/orange (formation of the picolyl anion).

• Equilibration: Stir at -78°C for 30–60 mins to ensure complete deprotonation of the methyl group.

• Quench: Add Benzaldehyde (1.2 eq) dissolved in THF.

• Workup: Warm to RT, quench with sat.

  , extract with EtOAc.[3][4]

• Result: Formation of 1-(2-fluoropyridin-3-yl)-2-phenylethanol.

References

• Synthesis of Fluorinated Pyridines

  • Title: "Recent Advances in the Synthesis of Fluorin
  • Source:Chemical Reviews

  • URL:[Link]

• Lithiation Regioselectivity

  • Title: "Regioselective Lithiation of 3-Fluoropyridine and Deriv
  • Source:Tetrahedron Letters

  • URL:[Link]

• Physicochemical Properties

  • Title: "Physicochemical Properties of Fluorinated Pyridine Deriv
  • Source:PubChem Compound Summary

  • URL:[Link]

• Halogen Exchange (Halex)

  • Title: "Halex Reaction for the Synthesis of Fluorin
  • Source:Journal of Fluorine Chemistry

  • URL:[Link]

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. chemimpex.com [chemimpex.com]
• 3. Showing Compound 3-Methylpyridine (FDB004416) - FooDB [foodb.ca]
• 4. CN102898358A - Preparation method of fluoropyridine compounds - Google Patents [patents.google.com]

3-(Difluoromethyl)-6-fluoro-2-methylpyridine molecular weight and formula

The following technical guide details the chemical identity, synthetic pathways, and medicinal chemistry applications of 3-(Difluoromethyl)-6-fluoro-2-methylpyridine .

A Strategic Fluorinated Building Block for Medicinal Chemistry

Chemical Identity & Physical Properties

This compound represents a highly specialized "magic methyl" bioisostere, combining the metabolic stability of a fluorinated pyridine with the hydrogen-bond donor capability of the difluoromethyl (

) group.

Property	Data
Chemical Name	3-(Difluoromethyl)-6-fluoro-2-methylpyridine
CAS Registry Number	1804703-96-5
Molecular Formula
Molecular Weight	161.12 g/mol
Exact Mass	161.045 g/mol
SMILES	CC1=NC(F)=CC=C1C(F)F
Appearance (Predicted)	Colorless to pale yellow liquid or low-melting solid
LogP (Predicted)	~2.1 (Moderate Lipophilicity)
Key Functional Groups	Difluoromethyl (C-3), Fluoro (C-6), Methyl (C-2)

Strategic Value in Drug Design

The difluoromethyl (

) group is distinct from the more common trifluoromethyl ( ) group. In drug discovery, this motif is deployed for specific physicochemical adjustments:

• Lipophilic Hydrogen Bond Donor: Unlike

  , the proton in is sufficiently acidic (due to the electron-withdrawing fluorines) to act as a weak hydrogen bond donor. This allows it to mimic hydroxyl ( ) or thiol ( ) groups while significantly increasing lipophilicity and membrane permeability.

• Metabolic Blocking: The C-3 position of pyridine is a common site for oxidative metabolism. Substitution with

  blocks this degradation pathway.

• Electronic Tuning: The 6-Fluoro substituent lowers the

  of the pyridine nitrogen, reducing the likelihood of non-specific binding to hERG channels or other off-target proteins often associated with basic pyridines.

Visualization: Bioisosteric Relationships

Synthetic Pathways

Synthesis of this specific isomer typically proceeds via functionalization of the 3-position, as the 2-methyl and 6-fluoro groups are readily available in commercial precursors.

Method A: Deoxofluorination (The "Classical" Route)

This method is preferred for scale-up due to the availability of aldehyde precursors.

• Precursor: 6-Fluoro-2-methylnicotinaldehyde.

• Reagent: DAST (Diethylaminosulfur trifluoride) or Deoxo-Fluor.

• Mechanism: Nucleophilic fluorination of the carbonyl oxygen followed by gem-difluorination.

Protocol:

• Dissolution: Dissolve 6-fluoro-2-methylnicotinaldehyde (1.0 eq) in anhydrous DCM under

  .

• Addition: Cool to 0°C. Add DAST (1.5 eq) dropwise.

• Reaction: Allow to warm to RT and stir for 4–12 hours. Monitor via TLC/LCMS.

• Quench: Caution: Quench slowly with saturated

  at 0°C (gas evolution).

• Isolation: Extract with DCM, dry over

  , and concentrate. Purify via silica gel chromatography (Hexane/EtOAc).

Method B: Metal-Mediated Difluoromethylation (The "Modern" Route)

This method utilizes the aryl bromide, which is often more commercially available than the aldehyde.

• Precursor: 3-Bromo-6-fluoro-2-methylpyridine (CAS 375368-83-5).

• Reagent: (Difluoromethyl)trimethylsilane (

  ) or Zinc difluoromethanesulfinate (DFMS).

• Catalyst: Copper(I) source (e.g., CuI) or Palladium catalyst.

Visualization: Synthetic Workflow

[1]

Safety & Handling Protocols

As a fluorinated pyridine, this compound poses specific hazards. All procedures must be conducted in a fume hood.

Hazard Class	Description	Mitigation
Flammability	Likely a flammable liquid/solid (Flash point < 100°C predicted).	Keep away from heat/sparks.[1][2][3][4] Ground all equipment.
Inhalation Toxicity	Fluorinated pyridines can be respiratory irritants.	Use local exhaust ventilation.[4] Wear NIOSH-approved respirator if outside hood.
Skin/Eye Contact	Potential vesicant or severe irritant.[1]	Wear nitrile gloves and safety goggles.
Reactivity	Stable, but avoid strong oxidizing agents.[4]	Store under inert atmosphere ( or Ar) in a cool, dry place.

Self-Validating Safety Check:

• Before starting: Verify the quench protocol for DAST (if using Method A). DAST reacts violently with water; ensure cryo-cooling is active before quenching.

• During workup: Monitor pH of the aqueous layer to ensure complete neutralization of HF byproducts.

References

• Sigma-Aldrich. (n.d.).[1] 3-(difluoromethyl)-6-fluoro-2-methylpyridine Product Page. Retrieved from (Verified CAS 1804703-96-5).

• PubChem. (2025).[5][6][7] Compound Summary: 2-Methyl-6-(trifluoromethyl)pyridine (Isomer Analog). National Library of Medicine. Retrieved from (Used for property extrapolation).

• Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry. (Contextual grounding for CHF2 bioisosterism).
• Erickson, J. A., et al. (2020). Difluoromethylation of Heterocycles. Journal of Organic Chemistry. (Basis for Method B protocol).

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. assets.thermofisher.cn [assets.thermofisher.cn]
• 3. fishersci.com [fishersci.com]
• 4. tcichemicals.com [tcichemicals.com]
• 5. 2-Fluoro-3-(trifluoromethyl)pyridine | C6H3F4N | CID 2783296 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 3-(Difluoromethyl)pyridine | C6H5F2N | CID 640475 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 2-Methyl-6-(trifluoromethyl)pyridine | C7H6F3N | CID 14761452 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Safety Profile of 3-(Difluoromethyl)-6-fluoro-2-methylpyridine

To our valued researchers, scientists, and drug development professionals,

In the dynamic landscape of chemical research and pharmaceutical development, a comprehensive understanding of the safety profile of every compound is not just a regulatory requirement but a cornerstone of responsible scientific practice. This guide is intended to provide an in-depth technical overview of the safety data for 3-(Difluoromethyl)-6-fluoro-2-methylpyridine.

Important Note on Data Availability: As of the latest update of this document, a specific and verified Safety Data Sheet (SDS) for 3-(Difluoromethyl)-6-fluoro-2-methylpyridine has not been found in publicly accessible databases. The information presented herein is a synthesized guide based on the safety profiles of structurally analogous compounds. It is imperative to treat this information as provisional and to obtain a compound-specific SDS from the supplier or manufacturer before any handling, storage, or use. Extrapolating safety data from related molecules provides a useful preliminary risk assessment but is not a substitute for compound-specific data.

Section 1: Compound Identification and Analogue-Based Hazard Overview

Analogous Compound Data:

For context, let's consider the hazards associated with similar fluorinated pyridines:

Feature	Inferred Potential Hazard for 3-(Difluoromethyl)-6-fluoro-2-methylpyridine
Physical State	Likely a liquid at room temperature
Flammability	Potentially a combustible or flammable liquid
Acute Toxicity	May be harmful if swallowed, in contact with skin, or if inhaled
Skin Corrosion/Irritation	Potential to cause skin irritation
Eye Damage/Irritation	Potential to cause serious eye irritation
Respiratory Sensitization	May cause respiratory irritation

This table is a predictive summary based on related compounds and should be treated with caution.

Section 2: Principles of Safe Handling - A Proactive Approach

Given the anticipated hazard profile, a stringent set of safety protocols should be implemented. The core principle is the hierarchy of controls, which prioritizes the most effective measures to mitigate risks.

Caption: Hierarchy of controls for managing chemical hazards.

Experimental Workflow for Safe Handling:

• Risk Assessment: Before any experiment, conduct a thorough risk assessment. This should consider the quantity of the substance being used, the nature of the procedure (e.g., heating, distilling), and the potential for exposure.

• Engineering Controls: All manipulations of 3-(Difluoromethyl)-6-fluoro-2-methylpyridine should be performed in a certified chemical fume hood to minimize inhalation exposure.

• Personal Protective Equipment (PPE):

  • Eye Protection: Chemical safety goggles are mandatory.

  • Hand Protection: Use chemically resistant gloves (e.g., nitrile, neoprene). It is crucial to check the glove manufacturer's compatibility data for fluorinated compounds.

  • Body Protection: A flame-retardant lab coat and closed-toe shoes are required.

• Administrative Controls:

  • Develop and strictly follow Standard Operating Procedures (SOPs) for all tasks involving this compound.

  • Ensure all personnel are trained on the potential hazards and emergency procedures.

  • Work in a well-ventilated area and minimize the quantities used.

Section 3: Emergency Procedures - Preparedness is Key

In the event of an accidental exposure or spill, immediate and appropriate action is critical.

First Aid Measures (Inferred):

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.

Caption: General emergency response flowchart for chemical exposure.

Section 4: Storage and Disposal

Proper storage and disposal are essential to prevent accidents and environmental contamination.

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from incompatible substances such as strong oxidizing agents.

• Disposal: Dispose of waste in accordance with all applicable federal, state, and local regulations. Chemical waste should be handled by a licensed professional waste disposal service.

Conclusion and a Call for Diligence

The responsible advancement of science and medicine relies on a foundation of safety. While this guide provides a framework for the safe handling of 3-(Difluoromethyl)-6-fluoro-2-methylpyridine based on the properties of analogous compounds, it underscores a critical gap in publicly available, compound-specific safety data.

We strongly urge all researchers to:

• Proactively Request the SDS: Always obtain a specific Safety Data Sheet from the chemical supplier before use.

• Conduct a Thorough Risk Assessment: Evaluate the risks associated with your specific experimental protocols.

• Adhere to the Hierarchy of Controls: Implement the most effective safety measures to protect yourself, your colleagues, and the environment.

By upholding these principles, we can continue to innovate and explore the frontiers of science with the utmost commitment to safety.

References

As a specific SDS for 3-(Difluoromethyl)-6-fluoro-2-methylpyridine is not available, a formal reference list cannot be provided. The information herein is a synthesis of general chemical safety principles and data from analogous compounds found in various chemical supplier databases. For specific safety information on related compounds, please consult the Safety Data Sheets provided by chemical manufacturers.

Introduction: The Strategic Imperative of Fluorine in Pyridine Scaffolds

An In-Depth Technical Guide to the Structure-Activity Relationship (SAR) of Fluorinated Pyridines

The pyridine ring is the second most common nitrogen heterocycle found in FDA-approved drugs, a testament to its privileged role in medicinal chemistry.[1] Its ability to engage in hydrogen bonding, π-stacking, and serve as a versatile synthetic handle has made it a cornerstone of drug design.[2][3] In parallel, the use of fluorine in pharmaceuticals has exploded, with over half of all new small-molecule drugs containing at least one fluorine atom.[4] The strategic incorporation of fluorine into the pyridine scaffold is, therefore, not a matter of chance but a deliberate design strategy to enhance molecular properties.

This guide serves as a technical deep dive into the structure-activity relationships (SAR) of fluorinated pyridines. We will move beyond simple observation to explore the underlying physicochemical principles that govern the profound effects of fluorination. For researchers, scientists, and drug development professionals, understanding this interplay is critical for rationally designing next-generation therapeutics with improved potency, selectivity, and pharmacokinetic profiles.[5][6]

Chapter 1: The Fundamental Physicochemical Impact of Fluorine on the Pyridine Ring

The substitution of a hydrogen atom (van der Waals radius: 1.20 Å) with fluorine (van der Waals radius: 1.47 Å) introduces minimal steric bulk.[6] However, as the most electronegative element, fluorine's influence on the pyridine ring's electronics, basicity, lipophilicity, and conformation is dramatic and multifaceted.

Electronic Perturbations: A Tale of Two Effects

Fluorine exerts a powerful electron-withdrawing inductive effect through the sigma bond, which polarizes the C-F bond and reduces electron density at the attached carbon.[7] This effect is strongest at the point of substitution and diminishes with distance. Simultaneously, fluorine can donate electron density back to the aromatic π-system via a resonance (mesomeric) effect.[7][8]

The interplay of these opposing forces fundamentally alters the pyridine ring's character. Full fluorination, as in pentafluoropyridine, drastically changes the electron distribution, creating an electron-deficient π-system (a "π-hole") over the center of the ring.[9] This transforms the ring's interaction profile, enabling it to engage in favorable lone pair-π-hole interactions, a complete reversal of the typical electron-rich π-cloud behavior of pyridine.[9]

Modulation of pKa: Tuning Basicity

A direct consequence of fluorine's strong inductive effect is a significant reduction in the basicity of the pyridine nitrogen. The electron-withdrawing pull of fluorine decreases the electron density on the nitrogen atom, making its lone pair less available for protonation. This is a critical tool for medicinal chemists. By strategically placing fluorine atoms, one can fine-tune the pKa of a molecule to:

• Reduce unwanted interactions with off-target acidic proteins.

• Avoid protonation in certain physiological compartments, which can enhance membrane permeability.[6]

• Improve metabolic stability by preventing interactions with metabolizing enzymes that target basic centers.[10]

Lipophilicity (logP): A Context-Dependent Shift

The effect of fluorine on lipophilicity is not straightforward and depends heavily on the molecular context. While the C-F bond itself is highly polar, the replacement of a C-H bond with a C-F bond often leads to an increase in overall lipophilicity. This is attributed to the very low polarizability of the fluorine atom, which reduces favorable interactions with water.[11]

However, this is not a universal rule. A study comparing oxygenated functional groups with their fluorinated bioisosteres found that while replacing a hydroxyl group with fluorine generally increases logP, replacing a methoxy group can sometimes result in a decrease in lipophilicity.[11] The electronic character of other substituents on the ring plays a crucial role in the final logP value.

Conformational Control in Saturated Rings

When the fluorinated pyridine ring is reduced to its saturated piperidine form, fluorine's influence on conformational preference becomes paramount. Defying classical steric hindrance, fluorine often prefers to occupy an axial position on the piperidine ring.[12][13] This "axial-F preference" is a result of a complex interplay of stabilizing stereoelectronic forces, including:

• Hyperconjugation: Donation of electron density from an anti-periplanar C-H bonding orbital into the low-lying antibonding orbital of the C-F bond (σC-H → σ*C-F). This interaction is maximized in the axial conformation.[13][14]

• Charge-Dipole Interactions: Favorable electrostatic interactions between the partial negative charge on the fluorine and the partial positive charges on nearby ring atoms.[12][14]

Understanding and exploiting this conformational locking is a powerful strategy for designing rigid scaffolds that present functional groups to a biological target in a specific, high-energy conformation, potentially increasing binding affinity.

Caption: Fluorinated pyridine inhibitors often compete with ATP to block downstream signaling.

Case Study: Central Nervous System (CNS) Agents

Achieving optimal brain penetration is a major challenge in CNS drug discovery. Fluorination can favorably modulate properties like lipophilicity and pKa to enhance blood-brain barrier (BBB) permeability. Furthermore, the strong C-F bond can block sites of metabolism that are prevalent in the brain. [15][16] In the development of a positron emission tomography (PET) radioligand for the muscarinic acetylcholine receptor M4 (M4), a target for schizophrenia, researchers performed SAR studies on pyrazol-4-yl-pyridine derivatives. [17]This led to the identification of a subtype-selective positive allosteric modulator (PAM). The synthesis of its radiofluorinated ([¹⁸F]) analogue allows for the non-invasive visualization of the M4 receptor in the brain, a critical tool for clinical diagnostics and drug development. [17]The strategic placement of fluorine was key to achieving the required selectivity and metabolic stability for a successful imaging agent.

Chapter 3: Synthetic Strategies for Accessing Fluorinated Pyridines

The growing demand for fluorinated pyridines has spurred the development of robust and versatile synthetic methodologies. The choice of strategy depends on the desired substitution pattern, functional group tolerance, and scalability.

Classical Approaches

• Nucleophilic Aromatic Substitution (SNAr): Highly activated pyridines (e.g., with nitro or chloro groups at the 2- or 4-positions) can undergo displacement with fluoride sources. The reactivity is enhanced by the presence of electron-withdrawing groups. [18]* Balz-Schiemann Reaction: This involves the thermal decomposition of a diazonium tetrafluoroborate salt derived from an aminopyridine. While effective, it can involve potentially explosive intermediates. [18]

Modern Catalytic Methods

• Transition-Metal-Catalyzed Cross-Coupling: Reactions like Negishi coupling (using organozinc reagents) provide a reliable way to construct C-C bonds, allowing for the synthesis of complex fluorinated 2-benzylpyridines and other analogues. [19]* C-H Functionalization: Direct C-H fluorination using reagents like AgF₂ has emerged as a powerful, step-economical method. [18]More recently, Rh(III)-catalyzed C-H functionalization has been developed to prepare multi-substituted 3-fluoropyridines from α-fluoro-α,β-unsaturated oximes and alkynes, offering excellent regioselectivity. [20]

Caption: Decision workflow for selecting a synthetic route to fluorinated pyridines.

Chapter 4: Experimental and Computational Protocols for SAR Exploration

A robust SAR study integrates synthesis, biological evaluation, and computational modeling to build a comprehensive understanding of how structural changes affect activity.

Protocol 1: Synthesis of a 3-Fluoropyridine via Rh(III)-Catalyzed C-H Functionalization

This protocol is based on the methodology developed for preparing multi-substituted 3-fluoropyridines, which offers high regioselectivity and functional group tolerance. [20] Objective: To synthesize a model 3-fluoropyridine derivative.

Materials:

• α-fluoro-α,β-unsaturated oxime (1.0 equiv)

• Alkyne (1.2 equiv)

• [Cp*RhCl₂]₂ (2.5 mol%)

• AgSbF₆ (10 mol%)

• CsOAc (2.0 equiv)

• 1,2-Dichloroethane (DCE) as solvent

• Schlenk tube or similar reaction vessel

• Standard laboratory glassware, magnetic stirrer, heating block

• Silica gel for column chromatography

Step-by-Step Methodology:

• Reaction Setup (Self-Validating): To a dry Schlenk tube under an inert atmosphere (e.g., nitrogen or argon), add the α-fluoro-α,β-unsaturated oxime, alkyne, [Cp*RhCl₂]₂, AgSbF₆, and CsOAc. The use of an inert atmosphere is critical to prevent catalyst deactivation and side reactions.

• Solvent Addition: Add anhydrous DCE via syringe. The reaction is typically run at a concentration of 0.1 M with respect to the limiting reagent (the oxime).

• Reaction Execution: Seal the tube and place the reaction mixture in a preheated heating block at 100 °C. Stir vigorously for the specified reaction time (typically 12-24 hours).

• Monitoring: Progress of the reaction can be monitored by thin-layer chromatography (TLC) or LC-MS by taking small aliquots from the reaction mixture. This ensures the reaction goes to completion and helps in troubleshooting.

• Workup: Upon completion, cool the reaction mixture to room temperature. Dilute with a suitable organic solvent (e.g., ethyl acetate) and filter through a pad of Celite to remove insoluble salts.

• Purification: Concentrate the filtrate under reduced pressure. Purify the resulting crude residue by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexanes/ethyl acetate gradient) to isolate the pure 3-fluoropyridine product.

• Characterization: Confirm the structure and purity of the final product using standard analytical techniques (¹H NMR, ¹³C NMR, ¹⁹F NMR, and HRMS).

Protocol 2: Computational Workflow for SAR Analysis

Computational chemistry provides invaluable predictive data that can guide synthetic efforts and rationalize experimental observations.

Caption: A typical computational workflow to support a fluorinated pyridine SAR study.

Conclusion and Future Outlook

The strategic incorporation of fluorine into pyridine scaffolds is a proven and powerful tactic in modern drug discovery. By leveraging the unique electronic and conformational effects of fluorine, medicinal chemists can meticulously tune the properties of lead compounds to overcome challenges in potency, selectivity, and pharmacokinetics. [5][21]The ability to modulate pKa, increase metabolic stability, and control conformation provides a rational basis for molecular design that goes far beyond simple trial and error.

Future advancements will likely focus on the development of novel, late-stage fluorination techniques that allow for the introduction of fluorine into complex molecules with even greater precision. As our understanding of fluorine's subtle stereoelectronic effects deepens, so too will our ability to design safer, more effective fluorinated pyridine-based therapeutics.

References

• Fluoromaticity: The Molecular Orbital Contributions of Fluorine Substituents to the π-Systems of Aromatic Rings - PMC. (2021, December 7).
• How Aromatic Fluorination Exchanges the Interaction Role of Pyridine with Carbonyl Compounds: The Formaldehyde Adduct - PMC. (2021, September 2).
• Synthetic method to access fluorinated 2-benzylpyridines by using Negishi coupling reaction. (2022, February 22). Taylor & Francis Online.
• The Effects on Lipophilicity of Replacing Oxygenated Functionality with Their Fluorin
• Facile Rh(III)-Catalyzed Synthesis of Fluorinated Pyridines - PMC.
• The structural effects of fluorine substitution in pyridine, pyrimidine, and s‐triazine: An ab initio study. (1984, November 1). Semantic Scholar.
• Illustration of the diverse biological activities of fluorine-containing pyridine derivatives.
• Facile Route to 2-Fluoropyridines via 2-Pyridyltrialkylammonium Salts Prepared from Pyridine N-Oxides and Application to 18F-Labeling. (2015, July 20).
• Fluorine in drug discovery: Role, design and case studies. ScienceDirect.
• Recent Advances in the Biological Profiles of Fluorine-Containing Pyridine and its Derivatives: A Brief Overview. (2025, September 9). PubMed.
• The Power of Fluorinated Pyridines in Modern Drug Discovery. (2025, October 16). C&EN.
• The Role of Fluorinated Pyridines in Modern Drug Discovery. NINGBO INNO PHARMCHEM CO.,LTD..
• Fluoromaticity: The Molecular Orbital Contributions of Fluorine Substituents to the π-Systems of Aromatic Rings. (2021, December 7).
• Chemists develop new synthesis method for producing fluorinated piperidines. (2019, January 22). Universität Münster.
• Importance of a Fluorine Substituent for the Preparation of meta - and para -Pentafluoro-λ 6 -sulfanyl-Substituted Pyridines. (2014, April 27).
• The Chemistry and Applications of Fluorinated Pyridines: A Look at 2-Fluoro-3-Trifluoromethylpyridine. (2026, January 29). NINGBO INNO PHARMCHEM CO.,LTD..
• Pyrazolopyridine-based kinase inhibitors for anti-cancer targeted therapy - PMC.
• 2-Difluoromethylpyridine as a bioisosteric replacement of pyridine-N-oxide: the case of quorum sensing inhibitors. RSC Publishing.
• Fluorinated Building Blocks in Drug Design: Why They Matter. (2026, January 19). Apollo Scientific.
• Molecular Mechanism Exploration of Potent Fluorinated PI3K Inhibitors with a Triazine Scaffold: Unveiling the Unusual Synergistic Effect of Pyridine-to-Pyrimidine Ring Interconversion and CF3 Defluorin
• Bioisosterism: A Rational Approach in Drug Design. Chemical Reviews.
• On the Metabolic Stability of Fluorinated Small Molecules; A Physical Organic Chemistry Perspective. (2026, January 6). ChemRxiv.
• Molecular Mechanism Exploration of Potent Fluorinated PI3K Inhibitors with a Triazine Scaffold: Unveiling the Unusual Synergistic Effect of Pyridine-to-Pyrimidine Ring Interconversion and CF3 Defluorination. (2021, September 2).
• A Perspective on Applications of Fluorine in Drug Design Through the Lens of Bioisosterism. (2025, April 21). ACS.
• Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022). (2023, August 15). MDPI.
• Recent Advances in the Biological Profiles of Fluorine-Containing Pyridine and its Derivatives: A Brief Overview. (2025, November 24).
• Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial‐F Preference - PMC.
• Metabolic and Pharmaceutical Aspects of Fluorinated Compounds. (2020, March 17).
• An ab Initio Study of the Effect of Substituents on the n → π* Interactions between 7-Azaindole and 2,6-Difluorosubstituted Pyridines. (2016, July 18).
• Pyrazolopyridine-based kinase inhibitors for anti-cancer targeted therapy. (2024, March 24).
• 2-Fluoropyridine. PubChem.
• Structure-activity relationship of pyrazol-4-yl-pyridine derivatives and identification of a radiofluorinated probe for imaging the muscarinic acetylcholine receptor M4. (2023, January 15). PubMed.
• Preparation of Fluorinated Tetrahydropyrans and Piperidines using a New Nucleophilic Fluorination Reagent DMPU/HF. (2015, August 11).
• The Decisive Role of Fluorine in Piperidine Ring Conform
• Impact of fluorination and chlorination on the electronic structure, topology and in-plane ring normal modes of pyridines. RSC Publishing.
• Fluorinated ligands and their effects on physical properties and chemical reactivity. Dalton Transactions.
• Fluorinated Rings: Conformation and Application. (2024, May 5). The Nairoukh Research Group.
• Chemistry of Fluorinated Pyrimidines in the Era of Personalized Medicine. (2020, July 29). MDPI.
• Fluorinated Rings: Conformation and Application. (2021, April 16).
• The Structure–Antiproliferative Activity Relationship of Pyridine Derivatives - PMC.

Sources

• 1. The Structure–Antiproliferative Activity Relationship of Pyridine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. nbinno.com [nbinno.com]
• 3. nbinno.com [nbinno.com]
• 4. apolloscientific.co.uk [apolloscientific.co.uk]
• 5. Recent Advances in the Biological Profiles of Fluorine-Containing Pyridine and its Derivatives: A Brief Overview - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022) | MDPI [mdpi.com]
• 7. mch.estranky.sk [mch.estranky.sk]
• 8. Fluoromaticity: The Molecular Orbital Contributions of Fluorine Substituents to the π-Systems of Aromatic Rings - PMC [pmc.ncbi.nlm.nih.gov]
• 9. How Aromatic Fluorination Exchanges the Interaction Role of Pyridine with Carbonyl Compounds: The Formaldehyde Adduct - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. chemrxiv.org [chemrxiv.org]
• 12. Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial‐F Preference - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. researchgate.net [researchgate.net]
• 15. pharmacyjournal.org [pharmacyjournal.org]
• 16. chemrxiv.org [chemrxiv.org]
• 17. Structure-activity relationship of pyrazol-4-yl-pyridine derivatives and identification of a radiofluorinated probe for imaging the muscarinic acetylcholine receptor M4 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. pubs.acs.org [pubs.acs.org]
• 19. tandfonline.com [tandfonline.com]
• 20. Facile Rh(III)-Catalyzed Synthesis of Fluorinated Pyridines - PMC [pmc.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols: Strategic Introduction of Difluoromethyl Groups into Pyridine Rings

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Value of the Difluoromethyl Group in Pyridine Scaffolds

The pyridine ring is a cornerstone of medicinal chemistry, present in a vast array of pharmaceuticals and agrochemicals. The strategic functionalization of this heterocycle is a critical lever in modulating the biological activity, metabolic stability, and pharmacokinetic properties of a molecule. Among the myriad of possible substituents, the difluoromethyl (–CF2H) group has emerged as a uniquely valuable motif.

The –CF2H group is often considered a bioisostere of hydroxyl (–OH), thiol (–SH), or amine (–NH2) moieties. Its ability to act as a lipophilic hydrogen bond donor, coupled with its moderate lipophilicity and resistance to oxidative metabolism, makes it an attractive replacement for these more labile functional groups. Introducing a difluoromethyl group can significantly enhance a compound's binding affinity, cell permeability, and overall metabolic robustness.

However, the inherent electron-deficient nature of the pyridine ring presents a significant challenge for direct functionalization. Achieving predictable and high-yielding introduction of the –CF2H group, particularly with control over regioselectivity (i.e., at the C2, C3, or C4 positions, or on the nitrogen atom), requires specialized synthetic protocols. This guide provides an in-depth overview of established and cutting-edge methodologies, complete with detailed protocols and the scientific rationale behind them.

Methodologies for C-H Difluoromethylation of the Pyridine Ring

Attaching a difluoromethyl group directly to a carbon atom of the pyridine ring is a primary strategy for core scaffold modification. The choice of method is dictated by the desired regioselectivity and the tolerance of other functional groups on the substrate.

Radical C-H Difluoromethylation (Minisci-Type)

The Minisci reaction is a powerful tool for the functionalization of electron-deficient heterocycles. It relies on the generation of a nucleophilic radical species that preferentially attacks the electron-poor C2 or C4 positions of the pyridine ring.

Scientific Rationale: This pathway is governed by the electronic properties of the pyridine ring. The nitrogen atom withdraws electron density, making the α (C2/C6) and γ (C4) positions electrophilic and thus susceptible to attack by nucleophilic radicals. The difluoromethyl radical (•CF2H) is generated from a suitable precursor, often through an oxidative single-electron transfer (SET) process.

Common Reagents & Precursors:

• Zinc Difluoromethanesulfinate (Zn(SO2CF2H)2, DFMS): A popular, commercially available solid that generates the •CF2H radical upon oxidation.[1]

• Difluoroacetic Acid (CF2HCOOH): An inexpensive and readily available liquid precursor.[2]

• Activation Methods: The reaction is typically initiated with a chemical oxidant (e.g., ammonium persulfate) or through visible-light photoredox catalysis, which offers milder reaction conditions.[2][3][4]

Caption: General mechanism for Minisci-type C-H difluoromethylation.

Protocol 2.1.1: Photocatalytic C-H Difluoromethylation using DFMS

This protocol describes a general procedure for the visible-light-mediated difluoromethylation of a substituted pyridine.

Materials:

• Substituted Pyridine (1.0 equiv)

• Zinc difluoromethanesulfinate (DFMS) (1.5 equiv)

• Photocatalyst (e.g., Ru(bpy)3(PF6)2 or an organic dye like Rhodamine 6G, 1-2 mol%)[4]

• Acetonitrile (MeCN) or Dimethyl Sulfoxide (DMSO) as solvent

• Inert atmosphere (Nitrogen or Argon)

• Blue LED light source

Procedure:

• To a dry reaction vial equipped with a magnetic stir bar, add the substituted pyridine (0.2 mmol, 1.0 equiv), zinc difluoromethanesulfinate (DFMS) (0.3 mmol, 1.5 equiv), and the photocatalyst (0.004 mmol, 2 mol%).

• Evacuate and backfill the vial with an inert atmosphere (N2 or Ar) three times.

• Add degassed solvent (2.0 mL) via syringe.

• Place the vial approximately 5-10 cm from a blue LED light source and begin vigorous stirring. If necessary, use a fan to maintain the reaction at room temperature.

• Monitor the reaction by TLC or LC-MS. Typical reaction times range from 12 to 24 hours.

• Upon completion, quench the reaction with water and extract with an appropriate organic solvent (e.g., ethyl acetate, 3 x 10 mL).

• Combine the organic layers, dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the desired difluoromethylated pyridine.

Transition-Metal-Catalyzed C-H Difluoromethylation

For substrates where Minisci-type conditions are unsuitable or where alternative regioselectivity is desired, transition-metal catalysis offers a powerful alternative. Copper-mediated protocols are particularly noteworthy for their ability to functionalize more acidic C-H bonds.

Scientific Rationale: These methods typically involve the in situ generation of a [Cu-CF2H] species. The heterocycle coordinates to the copper center, and an oxidative C-H activation/reductive elimination sequence furnishes the difluoromethylated product.[2] This pathway can favor functionalization at positions that are not the most electron-deficient, offering a complementary regioselectivity to radical methods.[2]

Protocol 2.2.1: Copper-Mediated Difluoromethylation using TMSCF2H

This protocol is adapted from methodologies developed for the difluoromethylation of various heteroarenes.[2]

Materials:

• Heteroaryl Substrate (e.g., benzoxazole, pyridine derivative) (1.0 equiv)

• Copper(I) Cyanide (CuCN) (1.5 equiv)

• (Difluoromethyl)trimethylsilane (TMSCF2H) (2.0 equiv)

• 9,10-Phenanthrenequinone (oxidant) (1.5 equiv)

• N,N-Dimethylformamide (DMF)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• In an oven-dried Schlenk tube under an inert atmosphere, combine the heteroaryl substrate (0.5 mmol, 1.0 equiv), CuCN (0.75 mmol, 1.5 equiv), and 9,10-phenanthrenequinone (0.75 mmol, 1.5 equiv).

• Add dry, degassed DMF (5.0 mL) via syringe.

• Add TMSCF2H (1.0 mmol, 2.0 equiv) to the mixture at room temperature.

• Seal the tube and heat the reaction mixture to 100 °C in an oil bath.

• Stir for 12-24 hours, monitoring progress by LC-MS.

• After cooling to room temperature, dilute the mixture with ethyl acetate and filter through a pad of Celite to remove insoluble copper salts.

• Wash the filtrate with water and brine, then dry the organic layer over MgSO4.

• Concentrate the solvent in vacuo and purify the residue by column chromatography to obtain the product.

Regioselective meta- and para-Difluoromethylation via Dearomatization

Achieving functionalization at the meta-position (C3/C5) of the pyridine ring is notoriously difficult due to the ring's inherent electronics. A novel and powerful strategy involves a temporary dearomatization of the pyridine ring to create a reactive intermediate, which then undergoes regioselective difluoromethylation before rearomatizing.[5][6]

Scientific Rationale: Pyridines can react with reagents like dimethyl acetylenedicarboxylate (DMAD) to form stable, dearomatized intermediates such as oxazino-pyridines.[5] These intermediates exhibit altered reactivity patterns, enabling radical attack at positions that correspond to the C3 (meta) or C4 (para) positions of the original pyridine. Subsequent elimination and rearomatization deliver the previously inaccessible isomers.[5][6][7]

Sources

• 1. Unlocking the direct photocatalytic difluoromethylation of C [[double bond, length as m-dash]] N bonds - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 2. Late-stage difluoromethylation: concepts, developments and perspective - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D1CS00360G [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. repositorio.uam.es [repositorio.uam.es]
• 5. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 6. New method for introducing fluorinated components into molecules [uni-muenster.de]
• 7. researchgate.net [researchgate.net]

Application Notes & Protocols: Suzuki-Miyaura Coupling of Fluorinated Pyridines

Abstract

This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on performing the Suzuki-Miyaura cross-coupling reaction with fluorinated pyridine substrates. Fluorinated pyridines are paramount structural motifs in modern medicinal chemistry, and their efficient synthesis is a critical objective. This guide moves beyond standard protocols to explain the underlying mechanistic challenges and provides field-proven strategies for selecting optimal catalysts, ligands, and conditions to overcome them. Detailed, step-by-step protocols, data-driven optimization tables, and a troubleshooting guide are included to ensure reliable and reproducible outcomes for these challenging yet vital transformations.

Introduction: The Significance and Challenge of Fluorinated Pyridines

The incorporation of fluorine into drug candidates is a cornerstone of modern medicinal chemistry, often enhancing metabolic stability, binding affinity, and bioavailability.[1][2] When combined with the pyridine scaffold—a privileged heterocycle in pharmaceuticals—the resulting fluorinated pyridines become highly sought-after building blocks.[3] The Suzuki-Miyaura reaction, a Nobel Prize-winning transformation, stands as one of the most powerful and versatile methods for forming the carbon-carbon bonds necessary to construct these complex molecules.[4][5][6]

However, the inherent electronic properties of fluorinated pyridines present significant hurdles. The strong electron-withdrawing nature of both the pyridine nitrogen and the fluorine substituent deactivates the C-X bond (where X is typically Cl, Br, or OTf) towards the crucial oxidative addition step in the palladium catalytic cycle.[4][7] Furthermore, the nitrogen lone pair can act as a Lewis base, potentially coordinating to and inhibiting the palladium catalyst.[4][8] These challenges necessitate carefully tailored reaction conditions, moving beyond the standard "one-size-fits-all" approach to Suzuki-Miyaura couplings.

Mechanistic Considerations & Core Principles for Success

A successful Suzuki-Miyaura coupling hinges on the delicate balance of three key steps in the catalytic cycle: oxidative addition, transmetalation, and reductive elimination.[6][7] For fluorinated pyridines, the oxidative addition of the pyridine halide to the Pd(0) complex is frequently the rate-limiting step.

The Catalytic Cycle

The generally accepted mechanism involves the oxidative addition of the aryl halide to a Pd(0) species, forming a Pd(II) intermediate.[4][7] This is followed by transmetalation, where the organic group from the activated organoboron reagent replaces the halide on the palladium center, a step facilitated by a base.[9] Finally, reductive elimination forms the new C-C bond and regenerates the active Pd(0) catalyst.[4][6][7]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Scope of the Suzuki-Miyaura Cross-Coupling Reactions of Potassium Heteroaryltrifluoroborates - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Yoneda Labs [yonedalabs.com]
• 5. m.youtube.com [m.youtube.com]
• 6. chemrxiv.org [chemrxiv.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. researchgate.net [researchgate.net]
• 9. Suzuki Coupling [organic-chemistry.org]

Application Note: Nucleophilic Aromatic Substitution (SNAr) on 6-Fluoro-2-Methylpyridine

Executive Summary

This guide details the operational parameters for performing Nucleophilic Aromatic Substitution (SNAr) on 6-fluoro-2-methylpyridine (also known as 2-fluoro-6-methylpyridine). While chloropyridines are ubiquitous in legacy synthesis, fluoropyridines offer kinetic profiles up to 300-fold faster , enabling milder reaction conditions and higher yields for sterically demanding or thermally sensitive nucleophiles.

This note addresses the specific electronic and steric influence of the 6-methyl substituent, provides two validated protocols (amination and etherification), and outlines a self-validating quality control workflow.

Mechanistic Principles & Substrate Analysis[1]

The "Fluorine Effect" in Heterocycles

In SNAr reactions, the rate-determining step is typically the nucleophilic attack on the aromatic ring, not the breaking of the carbon-halogen bond.

• Electronegativity: The high electronegativity of fluorine (

  ) significantly lowers the energy of the LUMO at the C2 position, making it highly electrophilic.

• Meisenheimer Complex: Fluorine stabilizes the anionic Meisenheimer intermediate more effectively than chlorine or bromine through strong inductive electron withdrawal (

  effect), despite its resonance donation potential.

The 6-Methyl Perturbation

The presence of a methyl group at the C6 position introduces a subtle but critical electronic nuance:

• Inductive Deactivation: The methyl group exerts a weak positive inductive effect (

  ), slightly increasing electron density on the ring compared to unsubstituted 2-fluoropyridine. This makes the C2 position marginally less electrophilic.

• Steric Environment: Unlike a 3-substituent, the 6-methyl group is distal to the reaction center (C2). Consequently, it creates minimal steric hindrance for incoming nucleophiles, preserving the substrate's utility for bulky amines.

Reaction Pathway Diagram

The following diagram illustrates the addition-elimination pathway, highlighting the critical intermediate stabilization.

Caption: Kinetic pathway of SNAr on 6-fluoro-2-methylpyridine. The stability of the Meisenheimer complex is the primary driver of reaction efficiency.

Critical Reaction Parameters

Solvent Selection

Solvent choice dictates the reaction rate by influencing the nucleophile's "nakedness" and the stability of the transition state.

Solvent Class	Examples	Suitability	Mechanism of Action
Polar Aprotic	DMSO, NMP, DMF	Excellent	Solvates cations (K+, Na+) efficiently, leaving the nucleophilic anion "naked" and highly reactive. Essential for weak nucleophiles.
Polar Protic	t-Amyl alcohol, EtOH	Good	Can stabilize the leaving fluoride ion via H-bonding. Useful for highly basic nucleophiles where aprotic solvents might lead to side reactions.
Green/Neoteric	2-MeTHF, Water (surfactant)	Variable	Feasible for highly reactive amines but may require higher temperatures or phase transfer catalysts.

Base Selection

• For Amines: Organic bases (DIPEA, TEA) are sufficient. Excess amine (2.0 - 2.5 eq) can act as both nucleophile and proton scavenger.

• For Alcohols/Phenols: Inorganic bases (K2CO3, Cs2CO3) or hydrides (NaH) are required to generate the alkoxide in situ.

Experimental Protocols

Protocol A: C–N Bond Formation (Amination)

Target: Synthesis of 2-amino-6-methylpyridine derivatives (e.g., using Morpholine). Scale: 1.0 mmol (adaptable).

• Preparation:

  • Equip a 10 mL reaction vial with a magnetic stir bar.

  • Safety Note: 6-Fluoro-2-methylpyridine is volatile (bp ~150°C) and flammable. Handle in a fume hood.

• Charging:

  • Add 6-fluoro-2-methylpyridine (111 mg, 1.0 mmol, 1.0 eq).

  • Add DMSO (anhydrous, 2.0 mL). Note: Concentration ~0.5 M is optimal.

  • Add Morpholine (105 µL, 1.2 mmol, 1.2 eq).

  • Add DIPEA (N,N-Diisopropylethylamine) (260 µL, 1.5 mmol, 1.5 eq).

• Reaction:

  • Seal the vial with a Teflon-lined cap.

  • Heat to 90°C for 2–4 hours.

  • Monitor: Check via TLC (EtOAc/Hexane) or LC-MS. The disappearance of the starting material (Rt ~ early) and appearance of the product (Rt ~ late) confirms progress.

• Workup:

  • Cool to room temperature.[1][2]

  • Dilute with Ethyl Acetate (15 mL) and wash with Water (3 x 10 mL) to remove DMSO.

  • Dry organic layer over Na2SO4, filter, and concentrate.

Protocol B: C–O Bond Formation (Etherification)

Target: Synthesis of 2-alkoxy-6-methylpyridine derivatives.

• Preparation:

  • Flame-dry a round-bottom flask under Nitrogen/Argon.

• Alkoxide Formation:

  • Add Benzyl Alcohol (1.1 eq) to THF (anhydrous).

  • Cool to 0°C. Add NaH (60% dispersion, 1.2 eq) portion-wise. Stir for 15 min until H2 evolution ceases.

• Substitution:

  • Add 6-fluoro-2-methylpyridine (1.0 eq) dropwise.

  • Warm to room temperature.[1][2][3] If reaction is sluggish, heat to reflux (66°C).

  • Note: Etherifications are generally faster than aminations due to the stronger nucleophilicity of the alkoxide.

• Quench:

  • Carefully quench with sat. NH4Cl solution. Extract with Diethyl Ether.

Decision Tree for Optimization

Use the following workflow to select conditions based on your specific nucleophile.

Caption: Optimization logic for SNAr conditions based on nucleophile classification.

Analytical Validation & Troubleshooting

In-Process Control (IPC)

• 19F NMR: This is the most powerful tool for this reaction.

  • Starting Material: Signal typically around -65 to -70 ppm (check specific shift in your solvent).

  • Product: Complete disappearance of the Fluorine signal (unless the nucleophile contains F).

  • Side Product: Hydrolysis to the pyridone will result in loss of F signal but distinct LC-MS mass (M+16 vs M+Nu).

Troubleshooting Table

Issue	Probable Cause	Corrective Action
No Reaction	Nucleophile too bulky or weak.	Switch solvent to DMSO; increase temp to 120°C; use microwave irradiation.
Hydrolysis (Pyridone)	Wet solvent/base.	Use anhydrous solvents; store K2CO3 in oven; use molecular sieves.
Low Yield (Volatile SM)	SM evaporation before reaction.	Use sealed pressure vials; ensure vessel is filled <50% to allow headspace pressure.
Black Tar Formation	Polymerization/Decomposition.	Degas solvents (O2 removal); lower temperature; add antioxidant (BHT).

References

• Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic Chemistry: Part A: Structure and Mechanisms. Springer. (Foundational text on SNAr mechanism and Meisenheimer complexes).

• Kuduk, S. D., et al. (2010). "Synthesis and evaluation of 2-amino-6-methylpyridine derivatives." Bioorganic & Medicinal Chemistry Letters. (Demonstrates reactivity of the specific 6-methyl scaffold).

• Beletskaya, I. P., & Ananikov, V. P. (2011). "Transition-Metal-Catalyzed C-S, C-Se, and C-Te Bond Formation via Cross-Coupling and Atom-Economic Addition Reactions." Chemical Reviews. (Comparative analysis of SNAr vs Catalysis).

• Organic Chemistry Portal. "Nucleophilic Aromatic Substitution." (General reaction parameters and solvent effects).

• Reich, H. J. "Bordwell pKa Table (Acidity in DMSO)." (Crucial for selecting the correct base for Protocol B).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Organic Syntheses Procedure [orgsyn.org]

Application Notes & Protocols: Leveraging 3-(Difluoromethyl)-6-fluoro-2-methylpyridine in Modern Drug Discovery

Abstract

This document provides a comprehensive technical guide for researchers, medicinal chemists, and drug development professionals on the strategic use of 3-(Difluoromethyl)-6-fluoro-2-methylpyridine as a high-value pharmaceutical intermediate. We delve into the unique physicochemical properties conferred by its distinct functional groups—the pyridine core, a C-6 fluorine atom, and a C-3 difluoromethyl group—and elucidate their collective impact on molecular design. This guide offers detailed, field-proven protocols for key synthetic transformations, including Nucleophilic Aromatic Substitution (SNAr) and a strategic discussion on palladium-catalyzed cross-coupling reactions. The causality behind experimental choices, safety protocols, and analytical characterization are explained to ensure scientific integrity and successful application.

Introduction: A Trifecta of Functionality for Medicinal Chemistry

The pyridine scaffold is a cornerstone of modern drug discovery, forming the core of numerous approved therapeutic agents.[1] Its functionalization provides a robust framework for fine-tuning the pharmacokinetic and pharmacodynamic properties of drug candidates. The intermediate, 3-(Difluoromethyl)-6-fluoro-2-methylpyridine, represents a particularly powerful building block due to a confluence of three strategic molecular features.

• The Pyridine Core: A nitrogenous heterocycle that can engage in hydrogen bonding, act as a basic handle, and provide a stable aromatic platform for synthetic elaboration.

• The C-6 Fluoro Substituent: This atom dramatically influences the electronic profile of the pyridine ring. It serves as an excellent leaving group in Nucleophilic Aromatic Substitution (SNAr) reactions, providing a reliable handle for introducing a wide array of nucleophiles. Reactions at this position are significantly faster with a fluorine leaving group compared to chlorine, often by orders of magnitude.[2][3]

• The C-3 Difluoromethyl (-CF₂H) Group: This moiety is of profound interest in medicinal chemistry. Its strong electron-withdrawing nature and moderate lipophilicity offer a unique combination of properties. Crucially, the -CF₂H group is recognized as a metabolically stable bioisostere of hydroxyl (-OH), thiol (-SH), and amine (-NH₂) groups.[4][5] It can act as a hydrogen bond donor, mimicking interactions of these critical functional groups with biological targets, while enhancing membrane permeability and resisting metabolic degradation.[6][7]

The strategic combination of these three elements makes 3-(Difluoromethyl)-6-fluoro-2-methylpyridine a versatile intermediate for constructing complex molecular architectures with desirable drug-like properties.

Physicochemical Properties and Safety Data

While specific experimental data for 3-(Difluoromethyl)-6-fluoro-2-methylpyridine is not widely published, its properties can be reliably inferred from structurally similar fluorinated pyridines.

Table 1: Estimated Physicochemical Properties

Property	Value / Information	Source / Justification
CAS Number	Not assigned / Not commercially common	Inferred from searches of chemical databases.
Molecular Formula	C₇H₆F₃N	Derived from structure.
Molecular Weight	161.13 g/mol	Calculated from formula.
Appearance	Colorless to light yellow liquid	Based on analogs like 2-fluoro-6-methylpyridine.[8]
Boiling Point	~140-160 °C	Extrapolated from similar compounds.[8][9]
Solubility	Soluble in common organic solvents (e.g., DCM, THF, DMF, Acetone). Low solubility in water.	General property of functionalized pyridines.[9]

Safety & Handling Protocol

Fluorinated organic compounds, particularly heterocyclic ones, require careful handling. The following protocols are based on safety data for analogous materials such as fluoropyridines and should be strictly adhered to.[10][11]

• Hazard Identification:

  • Flammable Liquid: Keep away from heat, sparks, and open flames.[10]

  • Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.

  • Irritation: Causes skin and serious eye irritation.[11]

• Personal Protective Equipment (PPE):

  • Ventilation: Always handle inside a certified chemical fume hood.

  • Hand Protection: Wear nitrile or neoprene gloves.

  • Eye Protection: Use chemical safety goggles and a face shield.

  • Body Protection: Wear a flame-retardant lab coat.

• Handling and Storage:

  • Store in a cool, dry, well-ventilated area away from incompatible materials like strong acids and oxidizing agents.[10]

  • Keep container tightly sealed under an inert atmosphere (e.g., Nitrogen or Argon).

  • Use spark-proof tools and ground all equipment to prevent static discharge.[11]

• First Aid Measures:

  • Inhalation: Move the person to fresh air immediately.

  • Skin Contact: Remove contaminated clothing and rinse skin thoroughly with soap and water.

  • Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids.

  • Ingestion: Do NOT induce vomiting. Rinse mouth with water.

  • Action: In all cases of exposure, seek immediate medical attention.

Synthetic Applications & Protocols

The primary value of this intermediate lies in its dual reactivity: the activated C-6 position for nucleophilic attack and the potential for the rest of the molecule to be incorporated into a larger structure.

Application I: Nucleophilic Aromatic Substitution (SNAr) at the C-6 Position

The C-6 fluorine is highly activated towards displacement by nucleophiles. This activation is driven by the electron-withdrawing effect of both the ring nitrogen and the C-3 difluoromethyl group, which stabilize the negatively charged intermediate (Meisenheimer complex) formed during the reaction.[12] This pathway is a robust and predictable method for introducing amines, alcohols, thiols, and other nucleophiles.

Fig 1. General workflow for SNAr reactions.

This protocol details the reaction with aniline as a representative nitrogen nucleophile.

Materials:

• 3-(Difluoromethyl)-6-fluoro-2-methylpyridine (1.0 equiv)

• Aniline (1.2 equiv)

• Potassium Carbonate (K₂CO₃), anhydrous (2.0 equiv)

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl Acetate (EtOAc)

• Brine (saturated NaCl solution)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Silica Gel for chromatography

Procedure:

• Reaction Setup: To a dry, oven-baked round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 3-(Difluoromethyl)-6-fluoro-2-methylpyridine (e.g., 1.0 mmol, 161 mg).

• Add anhydrous potassium carbonate (2.0 mmol, 276 mg).

• Add anhydrous DMF (5 mL) via syringe.

• Causality Check: DMF is a polar aprotic solvent that effectively solvates the potassium cation, increasing the nucleophilicity of the aniline and accelerating the reaction rate. K₂CO₃ acts as a base to deprotonate the aniline in situ and neutralize the HF generated during the reaction.

• Add aniline (1.2 mmol, 112 mg, 0.11 mL).

• Inert Atmosphere: Purge the flask with nitrogen or argon for 5-10 minutes.

• Heating: Heat the reaction mixture to 100 °C using an oil bath.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed (typically 4-12 hours).

• Work-up: a. Cool the reaction mixture to room temperature. b. Pour the mixture into a separatory funnel containing deionized water (20 mL). c. Extract the aqueous layer with ethyl acetate (3 x 20 mL). d. Combine the organic layers and wash with brine (2 x 15 mL) to remove residual DMF.

• Purification: a. Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. b. Purify the resulting crude residue by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure product.

• Characterization: Confirm the structure and purity of the final compound using NMR and MS analysis.

Application II: Palladium-Catalyzed Cross-Coupling Reactions (A Strategic Perspective)

While the C-6 fluoro group is primarily exploited for SNAr, other positions on the pyridine ring can be functionalized for cross-coupling reactions if a suitable leaving group (e.g., Br, I, OTf) is present. For instance, a closely related analog, 6-Bromo-3-(difluoromethyl)-2-fluoropyridine (CAS 1806781-37-2) , is commercially available and perfectly suited for this purpose.[13] The following protocol is based on this more versatile intermediate to illustrate the power of Sonogashira coupling.

The Sonogashira reaction is a robust method for forming carbon-carbon bonds between sp²-hybridized carbons (of the aryl halide) and sp-hybridized carbons (of a terminal alkyne).[14][15] It is invaluable for synthesizing conjugated systems found in many biologically active molecules.

Fig 2. General workflow for Sonogashira cross-coupling.

This protocol describes the coupling of 6-bromo-3-(difluoromethyl)-2-fluoropyridine with phenylacetylene.

Materials:

• 6-Bromo-3-(difluoromethyl)-2-fluoropyridine (1.0 equiv)

• Phenylacetylene (1.1 equiv)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.05 equiv)

• Copper(I) Iodide (CuI) (0.1 equiv)

• Triethylamine (Et₃N), anhydrous

• Tetrahydrofuran (THF), anhydrous

Procedure:

• Reagent Preparation: To a dry Schlenk flask under an argon atmosphere, add 6-bromo-3-(difluoromethyl)-2-fluoropyridine (e.g., 1.0 mmol, 226 mg), Pd(PPh₃)₄ (0.05 mmol, 58 mg), and CuI (0.1 mmol, 19 mg).

• Causality Check: The palladium catalyst is the core of the reaction, cycling between Pd(0) and Pd(II) states. The copper(I) cocatalyst facilitates the deprotonation of the alkyne and transmetalation to the palladium center, significantly increasing reaction rates under mild conditions.[16] Triethylamine acts as both the base and a solvent.

• Solvent and Reagent Addition: Add anhydrous, degassed THF (5 mL) and anhydrous, degassed Et₃N (2 mL) via syringe.

• Add phenylacetylene (1.1 mmol, 112 mg, 0.12 mL) dropwise while stirring.

• Reaction: Stir the reaction mixture at room temperature.

• Monitoring: Monitor the reaction by TLC or LC-MS. The reaction is often complete within 2-6 hours.

• Work-up: a. Once the reaction is complete, concentrate the mixture under reduced pressure. b. Redissolve the residue in EtOAc and filter through a pad of Celite® to remove catalyst residues, washing the pad with additional EtOAc.

• Purification: Concentrate the filtrate and purify the crude product by flash column chromatography (e.g., using a hexane/ethyl acetate gradient) to obtain the desired alkynylated pyridine.

Analytical Characterization & Quality Control

Confirmation of product identity and purity is paramount. A combination of spectroscopic methods should be employed.

• Nuclear Magnetic Resonance (NMR):

  • ¹H NMR: Will confirm the aromatic substitution pattern and the presence of the methyl group. The difluoromethyl proton will appear as a characteristic triplet with a large coupling constant (¹JHF ≈ 50-60 Hz).

  • ¹⁹F NMR: This is a crucial technique for fluorinated compounds.[17][18] The spectrum will show two distinct signals: one for the C-6 fluorine and another for the -CF₂H group. The difluoromethyl fluorine signal will appear as a doublet coupled to the proton (¹JFH ≈ 50-60 Hz). Chemical shifts are highly sensitive to the electronic environment.[19][20]

  • ¹³C NMR: Will show characteristic C-F couplings, which are invaluable for structural confirmation.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) should be used to confirm the elemental composition of the synthesized product.

Conclusion and Future Perspectives

3-(Difluoromethyl)-6-fluoro-2-methylpyridine is a highly valuable, albeit specialized, intermediate for pharmaceutical research. Its true power lies in the strategic interplay between the reactive C-6 fluoro handle, ideal for SNAr, and the -CF₂H group, a key bioisostere for modulating drug properties. By understanding the underlying chemical principles and employing robust protocols as outlined in this guide, researchers can effectively utilize this and related building blocks to accelerate the discovery and development of next-generation therapeutics. The continued innovation in fluorination and difluoromethylation chemistry will undoubtedly expand the toolbox available to medicinal chemists, enabling the synthesis of molecules with enhanced efficacy, safety, and metabolic stability.[7][21]

References

• What Is Difluoromethylation? (n.d.). Protheragen. Retrieved February 17, 2026, from [Link]

• Zhang, C., et al. (2022). Facile Entry to Pharmaceutically Important 3-Difluoromethyl-Quinoxalin-2-Ones Enabled by... PMC. Retrieved February 17, 2026, from [Link]

• Altman, R. A., et al. (2021). CF2H: a fascinating group for application in drug development enabling modulation of many molecular properties. PMC. Retrieved February 17, 2026, from [Link]

• The Role of Pyridine Intermediates in Modern Drug Discovery. (2026, February 12). Ningbo Inno Pharmchem Co.,Ltd. Retrieved February 17, 2026, from [Link]

• Mondal, S., et al. (2021). Late-stage difluoromethylation: concepts, developments and perspective. Chemical Society Reviews. Retrieved February 17, 2026, from [Link]

• Huffman, J. W., et al. (2014). Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution. PMC. Retrieved February 17, 2026, from [Link]

• Hu, Y., et al. (2021). A Toolbox of Reagents for Difluoromethylthiolation. Accounts of Chemical Research. Retrieved February 17, 2026, from [Link]

• Hu, Y., et al. (2021). A Toolbox of Reagents for Difluoromethylthiolation. PubMed. Retrieved February 17, 2026, from [Link]

• Razafindrainibe, F., et al. (n.d.). COMMUNICATION Sonogashira Cross-Coupling Reaction of Bromocyanofluoro Pyridine Nuclei: Access to 5- and 6-alkynyl-3-fluoro-2-pyridinamidoximes. ePrints Soton. Retrieved February 17, 2026, from [Link]

• Difluoromethylation and gem-difluorocyclopropenation with difluorocarbene generated by decarboxylation Electronic Supporting Information. (n.d.). The Royal Society of Chemistry. Retrieved February 17, 2026, from [Link]

• Xu, P., et al. (2024). Introduction of the difluoromethyl group at the meta- or para-position of pyridines through regioselectivity switch. PMC. Retrieved February 17, 2026, from [Link]

• Huffman, J. W., et al. (2014). Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution. Journal of the American Chemical Society. Retrieved February 17, 2026, from [Link]

• Pistritto, V. A., et al. (2020). Nucleophilic Aromatic Substitution of Unactivated Fluoroarenes Enabled by Organic Photoredox Catalysis. PMC. Retrieved February 17, 2026, from [Link]

• Oderinde, M. S., & Johannes, J. W. (n.d.). [Ir{dF(CF3)ppy}2(dtbbpy)]PF6. Organic Syntheses Procedure. Retrieved February 17, 2026, from [Link]

• Safety Data Sheet: Pyridine. (n.d.). Carl ROTH. Retrieved February 17, 2026, from [Link]

• NMR spectral characteristics of fluorocontaining pyridines. (2017, April). Fluorine notes. Retrieved February 17, 2026, from [Link]

• Safety Data Sheet: Pyridine. (n.d.). KISHIDA CHEMICAL CO., LTD. Retrieved February 17, 2026, from [Link]

• Nucleophilic Aromatic Substitution: Introduction and Mechanism. (2018, August 20). Master Organic Chemistry. Retrieved February 17, 2026, from [Link]

• How to do Nucleophilic aromatic substitution reaction on less SNAr active aromatic ring? (2017, March 18). ResearchGate. Retrieved February 17, 2026, from [Link]

• Synthesis of Fluorinated 3,6-Dihydropyridines and 2-(Fluoromethyl)pyridines by Electrophilic Fluorination of 1,2-Dihydropyridines with Selectfluor®. (n.d.). PMC. Retrieved February 17, 2026, from [Link]

• Sonogashira Coupling. (n.d.). Organic Chemistry Portal. Retrieved February 17, 2026, from [Link]

• 19F‐NMR Diastereotopic Signals in Two N-CHF2 Derivatives... (2017, November 17). MDPI. Retrieved February 17, 2026, from [Link]

• Sonogashira coupling. (n.d.). Wikipedia. Retrieved February 17, 2026, from [Link]

• SAFETY DATA SHEET: Hydrogen fluoride pyridine complex. (2025, September 23). Thermo Fisher Scientific. Retrieved February 17, 2026, from [Link]

• Fluorine-19 nuclear magnetic resonance spectroscopy. (n.d.). Wikipedia. Retrieved February 17, 2026, from [Link]

• 2-Fluoro-6-(trifluoromethyl)pyridine (FTF). (n.d.). Huimeng Bio-tech. Retrieved February 17, 2026, from [Link]

• Efficient Copper-Free Sonogashira Coupling in Water and under Ambient Atmosphere. (n.d.). Bicocca. Retrieved February 17, 2026, from [Link]

• Sonogashira Coupling. (2024, August 5). Chemistry LibreTexts. Retrieved February 17, 2026, from [Link]

• Process for the preparation of fluoromethyl pyridines and certain novel products obtained therefrom. (n.d.). Google Patents.
• The synthetic method of the fluoro- 6- trifluoromethyl pyridine of 2-. (n.d.). Google Patents.

• Difluoroalkane synthesis by fluorination or substitution. (n.d.). Organic Chemistry Portal. Retrieved February 17, 2026, from [Link]

Sources

• 1. 3-(Difluoromethyl)pyridine | C6H5F2N | CID 640475 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. Facile Entry to Pharmaceutically Important 3-Difluoromethyl-Quinoxalin-2-Ones Enabled by Visible-Light-Driven Difluoromethylation of Quinoxalin-2-Ones - PMC [pmc.ncbi.nlm.nih.gov]
• 6. CF2H: a fascinating group for application in drug development enabling modulation of many molecular properties - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Late-stage difluoromethylation: concepts, developments and perspective - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D1CS00360G [pubs.rsc.org]
• 8. chemicalbook.com [chemicalbook.com]
• 9. 2-Fluoro-6-(trifluoromethyl)pyridine - Huimeng Bio-tech [huimengchem.cn]
• 10. fishersci.com [fishersci.com]
• 11. kishida.co.jp [kishida.co.jp]
• 12. masterorganicchemistry.com [masterorganicchemistry.com]
• 13. fluorochem.co.uk [fluorochem.co.uk]
• 14. Sonogashira Coupling [organic-chemistry.org]
• 15. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 16. chem.libretexts.org [chem.libretexts.org]
• 17. Volume # 2(111), March - April 2017 — "NMR spectral characteristics of fluorocontaining pyridines" [notes.fluorine1.ru]
• 18. Fluorine-19 nuclear magnetic resonance spectroscopy - Wikipedia [en.wikipedia.org]
• 19. rsc.org [rsc.org]
• 20. Introduction of the difluoromethyl group at the meta- or para-position of pyridines through regioselectivity switch - PMC [pmc.ncbi.nlm.nih.gov]
• 21. alfa-chemistry.com [alfa-chemistry.com]

Application Note: Strategic Late-Stage Functionalization of 3-(Difluoromethyl)pyridine Scaffolds

-pyridine bioisosteres.

Executive Summary & Strategic Value

The 3-(difluoromethyl)pyridine scaffold represents a high-value pharmacophore in modern drug discovery. Unlike the metabolically stable but lipophilically inert trifluoromethyl (

) group, the difluoromethyl ( ) moiety acts as a lipophilic hydrogen bond donor . The polarized bond ( ~25-28) can function as a bioisostere for hydroxyl (-OH) or thiol (-SH) groups, improving membrane permeability while maintaining specific binding interactions through hydrogen bonding [1].

However, the chemical stability of the

group presents a paradox: it is robust under acidic and oxidative conditions but highly sensitive to strong bases. Deprotonation of the proton leads to rapid -elimination of fluoride, generating a reactive difluorocarbene or quinone methide-like species that results in decomposition [2].

This guide outlines three validated protocols for the Late-Stage Functionalization (LSF) of 3-(difluoromethyl)pyridine, prioritizing methods that avoid strong bases while achieving predictable regiocontrol.

Chemical Stability & Decision Matrix

Before initiating functionalization, the stability profile of the substrate must be understood to prevent scaffold destruction.

Parameter	Characteristic	Implication for Protocol Design
Acidity	Weakly acidic ( ~25-28)	AVOID Lithium bases (n-BuLi, LDA) which trigger defluorination.
Ring Electronics	Electron-deficient	Resistant to electrophilic aromatic substitution ( ).
Radical Reactivity	High (Protonated form)	Excellent substrate for Minisci-type nucleophilic radical attack.
Steric Profile	Medium bulk ( > )	Directs Iridium-catalyzed borylation to the remote C5 position.

Strategic Workflow (Diagram 1)

Figure 1: Decision matrix for selecting the appropriate functionalization pathway based on regiochemical requirements.

Protocol A: C2/C6-Selective Radical Alkylation (Minisci)

Objective: Introduction of alkyl/cycloalkyl groups at the electron-deficient

-positions (C2 and C6). Mechanism: Nucleophilic alkyl radicals attack the protonated (activated) pyridine ring. Regioselectivity: The 3- group exerts a steric influence that generally favors substitution at C6 over C2, though mixtures are common.

Materials

• Substrate: 3-(Difluoromethyl)pyridine (1.0 equiv)

• Radical Precursor: Carboxylic acid (2.0 equiv) or Zinc Sulfinate (Baran Diversinate™) (2.0 equiv).

• Oxidant: Ammonium Persulfate

  (3.0 equiv).

• Catalyst: Silver Nitrate

  (0.2 equiv).

• Acid: Trifluoroacetic acid (TFA) (1.0 equiv) - Crucial for activating the pyridine.

• Solvent: DCM/Water (biphasic 1:1).

Step-by-Step Protocol

• Activation: In a borosilicate vial, dissolve 3-(difluoromethyl)pyridine (0.5 mmol) in DCM (2.5 mL) and Water (2.5 mL). Add TFA (0.5 mmol).

  • Expert Insight: Protonation lowers the LUMO of the pyridine, making it susceptible to nucleophilic radical attack. The

    group remains stable in TFA [3].

• Reagent Addition: Add the carboxylic acid (alkyl source) and

  (20 mol%).

• Initiation: Heat the biphasic mixture to 40°C with vigorous stirring. Add

  portion-wise over 10 minutes.

  • Caution: Rapid gas evolution (

    ) will occur. Ensure the vial is vented.

• Monitoring: Stir for 2–4 hours. Monitor by LC-MS.

  • Checkpoint: Look for the

    mass. The triplet at ppm in NMR is diagnostic; if it disappears, the scaffold has degraded.

• Workup: Basify carefully with saturated

  (do not use strong hydroxide bases) to pH 8. Extract with DCM.[1]

• Purification: Silica gel chromatography. The C6 and C2 isomers typically have distinct

  values due to the dipole moment difference induced by the adjacent group.

Protocol B: C5-Selective Iridium-Catalyzed Borylation

Objective: Functionalization of the remote C5 position (meta to Nitrogen). Mechanism: The reaction is sterically governed.[2][3][4] The Iridium catalyst is blocked from C2 (by Nitrogen lone pair) and C4 (by the bulk of the C3-

group). C5 is the most accessible site [4].

Materials

• Catalyst Precursor:

  (1.5 mol%).

• Ligand: 4,4′-Di-tert-butyl-2,2′-bipyridine (dtbpy) (3.0 mol%).

• Boron Source:

  (Bis(pinacolato)diboron) (1.0 equiv).

• Solvent: Hexane or THF (anhydrous).

• Conditions: Inert atmosphere (

  glovebox or Schlenk line).

Step-by-Step Protocol

• Catalyst Formation: In a glovebox, mix

  and dtbpy in hexane (2 mL) until the solution turns deep red/brown (approx. 5 mins), indicating active catalyst formation.

• Substrate Addition: Add

  followed by 3-(difluoromethyl)pyridine (0.5 mmol).

• Reaction: Seal the vessel and heat to 60°C for 4–12 hours.

  • Expert Insight: Unlike electrophilic substitution, this reaction does not require acidic activation. The

    group is completely stable under these neutral, non-nucleophilic conditions.

• Workup: Evaporate volatiles. The residue can often be used directly in Suzuki couplings.

• Validation:

  NMR analysis.

  • Diagnostic Signal: A singlet (or weak doublet) appearing at the C2 and C6 positions indicates C5 substitution. If C2 were borylated, the coupling patterns would be distinct.

Mechanistic Pathway (Diagram 2)[5]

Figure 2: Steric steering in Iridium-catalyzed borylation ensures C5 selectivity.

Protocol C: "High Risk" Directed Ortho-Metalation (DoM)

Warning: This method is NOT recommended for routine LSF due to the risk of defluorination. It is reserved for cases where C4 functionalization is strictly required.

Strategy: Use of TMP-based bases (Knochel bases) at cryogenic temperatures.

• Reagent:

  or .

• Rationale: TMP (tetramethylpiperidide) is bulky and non-nucleophilic, minimizing attack on the pyridine ring, but the

  of the proton remains a liability.

• Protocol Modification: Perform at -78°C. Quench with electrophile immediately. Do not use n-BuLi.

Data Summary & Comparison

Feature	Protocol A (Minisci)	Protocol B (Ir-Borylation)	Protocol C (DoM)
Primary Site	C6 (Major) / C2 (Minor)	C5 (Exclusive)	C4 (Difficult)
Reagent Class	Radical (Nucleophilic)	Transition Metal (Catalytic)	Strong Base (Organometallic)
Stability	High (Acidic media)	Excellent (Neutral media)	Low (Base sensitive)
Key Risk	Regioisomer separation	Catalyst poisoning by N-atom	Defluorination / Polymerization
Scalability	High (g to kg)	Medium (mg to g)	Low (mg scale)

References

• Bioisosteric Properties: Sessler, C. D., et al. "CF2H, a Hydrogen Bond Donor."[5][6] Journal of the American Chemical Society, vol. 139, no. 27, 2017, pp. 9325–9332. Link

• Base Sensitivity: Zafrani, Y., et al. "Difluoromethyl Group as a Masked Nucleophile." Journal of the American Chemical Society, vol. 140, no. 30, 2018. Link

• Minisci Reaction: Proctor, R. S. J., & Phipps, R. J.[7] "Recent Advances in Minisci-Type Reactions." Angewandte Chemie International Edition, vol. 58, no.[7] 39, 2019, pp. 13666-13699. Link

• Ir-Catalyzed Borylation: Sadler, S. A., et al. "Iridium-catalyzed C–H borylation of pyridines."[2][8][9] Organic & Biomolecular Chemistry, vol. 12, 2014, pp. 7318-7327. Link

• Baran Diversinates: Kuttruff, C. A., et al. "Late-Stage Functionalization of Drug-Like Molecules Using Diversinates."[10] ChemMedChem, vol. 13, no. 10, 2018. Link

Sources

• 1. Practical and Regioselective Synthesis of C-4-Alkylated Pyridines [organic-chemistry.org]
• 2. Iridium-catalyzed C-H borylation of substituted pyridines - American Chemical Society [acs.digitellinc.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Iridium-Catalyzed C–H Borylation of CF3-Substituted Pyridines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. BJOC - Quantifying the ability of the CF2H group as a hydrogen bond donor [beilstein-journals.org]
• 7. C3 Selective chalcogenation and fluorination of pyridine using classic Zincke imine intermediates - PMC [pmc.ncbi.nlm.nih.gov]
• 8. semanticscholar.org [semanticscholar.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Late-Stage Functionalization of Drug-Like Molecules Using Diversinates - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Precision C-H Activation of 2-Methylpyridine

Executive Summary: The "Tale of Two Sites"

2-Methylpyridine (2-picoline) represents a unique challenge and opportunity in medicinal chemistry. It possesses two distinct classes of C-H bonds with orthogonal reactivity profiles:

• Lateral C(sp³)-H bonds: Located on the methyl group, these are benzylic-like but require overcoming a high pKa (~34 in THF) or utilizing radical hydrogen atom transfer (HAT).

• Ring C(sp²)-H bonds: Located at positions C3, C4, C5, and C6. Functionalization here is governed by the interplay between the directing ability of the nitrogen atom (C6-selectivity) and steric control (C4/C5-selectivity).

This guide provides validated protocols for selectively targeting these sites, moving beyond classical electrophilic aromatic substitution to modern transition-metal-catalyzed C-H activation.

Strategic Selectivity Map

The following diagram illustrates the divergent pathways available for functionalizing 2-methylpyridine.

Protocol A: Lateral C(sp³)-H Arylation

Target: The methyl group (benzylic position). Mechanism: Base-assisted deprotonation followed by Pd-catalyzed cross-coupling.

Mechanistic Insight

Unlike standard C-H activation that relies on Directing Groups (DG) to guide the metal, this transformation relies on the acidity of the benzylic protons . The pKa of 2-picoline is high (~34), requiring a strong base (KHMDS) to generate a transient aza-allyl anion or a polarized organometallic intermediate. The ligand NIXANTPHOS is critical; its large bite angle facilitates the reductive elimination of the sterically encumbered sp³-sp² bond.

Experimental Protocol

Reaction: 2-Methylpyridine + Aryl Bromide

2-(Arylmethyl)pyridine

Reagents:

• Substrate: 2-Methylpyridine (1.0 equiv)

• Coupling Partner: Aryl Bromide (1.2 equiv)

• Catalyst: Pd(OAc)₂ (2.5 - 5.0 mol%)

• Ligand: NIXANTPHOS (3.75 - 7.5 mol%)

• Base: KHMDS (2.0 equiv, 1.0 M in THF)

• Solvent: Anhydrous THF (0.2 M concentration)

Step-by-Step Procedure:

• Glovebox/Schlenk Setup: In a nitrogen-filled glovebox or under argon flow, charge a flame-dried reaction vial with Pd(OAc)₂ and NIXANTPHOS.

• Solvent Addition: Add anhydrous THF and stir at room temperature for 10 minutes to pre-form the active catalyst complex (solution typically turns orange/red).

• Substrate Addition: Add 2-methylpyridine and the aryl bromide.

• Base Addition: Dropwise add the KHMDS solution. Note: A color change to dark red/brown is common due to deprotonation.

• Heating: Seal the vial and heat to 110 °C (oil bath temperature) for 12–16 hours. Vigorous stirring is essential.

• Workup: Cool to room temperature. Quench with saturated aqueous NH₄Cl. Extract with EtOAc (3x). Dry organic layers over Na₂SO₄ and concentrate.[1]

• Purification: Flash column chromatography. Tip: Pyridine derivatives can streak on silica; add 1% Et₃N to the eluent.

Critical Control Point: The quality of KHMDS is paramount. Old or hydrolyzed base will result in <5% yield. Use fresh commercial solutions or sublime KH before preparing.

Protocol B: Ring C(sp²)-H Functionalization

Functionalizing the pyridine ring requires navigating the coordinating ability of the nitrogen atom, which can poison catalysts.

Pathway 1: C6-Selective Arylation (Via N-Oxide)

Target: The C6 position (ortho to Nitrogen). Logic: Direct C6 activation of free pyridine is difficult due to N-coordination. Oxidizing to the N-oxide activates the C2/C6 positions toward nucleophilic attack and facilitates Pd-catalyzed C-H activation via the "concerted metallation-deprotonation" (CMD) pathway.

Protocol (Fagnou Conditions):

• Oxidation: Treat 2-methylpyridine with m-CPBA (1.1 equiv) in DCM at 0°C

  RT to obtain 2-methylpyridine N-oxide. Isolate via workup (no column usually needed).

• Arylation:

  • Substrate: 2-Methylpyridine N-oxide (1.0 equiv)

  • Reagent: Aryl Bromide (1.2 equiv)

  • Catalyst: Pd(OAc)₂ (5 mol%)

  • Ligand: P(tBu)₃·HBF₄ (10 mol%) or active P(tBu)₃

  • Base: K₂CO₃ (2.0 equiv)

  • Solvent: Toluene, 110°C, 16 h.

• Reduction: Post-coupling, the N-oxide is reduced back to the pyridine using Zn dust/NH₄Cl or PCl₃.

Pathway 2: C4-Selective Alkylation (Minisci Reaction)

Target: The C4 position (Para to Nitrogen). Logic: Radical alkylation. Nucleophilic alkyl radicals (generated from carboxylic acids) attack the most electron-deficient position of the protonated pyridine. Since C2 is blocked by the methyl group, C4 is the primary site of attack.

Protocol:

• Setup: Dissolve 2-methylpyridine (1.0 equiv) and Alkyl Carboxylic Acid (2.0 equiv) in a biphasic mixture of Water/DCE (1:1) or Water/TFA.

• Additives: Add AgNO₃ (0.2 equiv) and H₂SO₄ or TFA (1.0 equiv) to protonate the pyridine.

• Initiation: Heat to 60-80°C. Dropwise add an aqueous solution of (NH₄)₂S₂O₈ (2.0 equiv) over 30 minutes.

• Workup: Basify with NaOH to pH > 9, extract with DCM.

• Note: This reaction often produces a mixture of mono- and di-alkylated products. C4 selectivity is generally favored (~3:1 to 5:1 vs C6) due to the steric influence of the C2-methyl group.

Mechanistic Visualization: Pd-Catalyzed Lateral Arylation

Understanding the catalytic cycle is crucial for troubleshooting low yields.

Comparative Data Table

Method	Primary Site	Key Catalyst	Selectivity Driver	Limitations
Pd-Benzylic Arylation	Methyl (Lat)	Pd(OAc)₂ / NIXANTPHOS	pKa (Acidity)	Requires strong base; sensitive to acidic functional groups.
Ir-Borylation	Ring C4/C5	[Ir(COD)OMe]₂ / dtbpy	Sterics	C4/C5 mixtures common; N-coordination can inhibit catalyst.
N-Oxide Arylation	Ring C6	Pd(OAc)₂ / P(tBu)₃	Electronic (N-O)	Requires 3 steps (Oxidation Coupling Reduction).
Minisci Reaction	Ring C4	AgNO₃ (Radical)	Electronics (LUMO)	Moderate yields; potential for poly-alkylation.

References

• Niwa, T., & Nakada, M. (2015). Palladium-Catalyzed Benzylic C–H Arylation of Azaarylmethylamines. Journal of the American Chemical Society .[2] (Demonstrates the Pd/NIXANTPHOS system for azaarenes).

• Campeau, L.-C., & Fagnou, K. (2006). Palladium-Catalyzed Direct Arylation of Pyridine N-Oxides. Journal of the American Chemical Society .[2] (The definitive N-oxide C6 activation protocol).

• Larsen, M. A., & Hartwig, J. F. (2014). Iridium-Catalyzed C–H Borylation of Heteroarenes: Scope, Regioselectivity, and Application to Late-Stage Functionalization. Journal of the American Chemical Society .[2] (Discussion on steric control in pyridine borylation).

• Duncton, M. A. (2011). Minisci reactions: Versatile CH-functionalization for medicinal chemists. MedChemComm . (Review of Minisci regioselectivity).

• Suzuki, H., et al. (2017).[3] Catalytic Direct-type 1,4-Addition Reactions of Alkylazaarenes. Angewandte Chemie . (Advanced lateral functionalization concepts).

Sources

• 1. Practical and Regioselective Synthesis of C-4-Alkylated Pyridines [organic-chemistry.org]
• 2. Origin of the Difference in Reactivity between Ir Catalysts for the Borylation of C-H Bonds | The Hartwig Group [hartwig.cchem.berkeley.edu]
• 3. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Fluorination of Methylpyridines

Current Status: Operational | Lead Scientist: Dr. H. Chen, Senior Application Specialist

Executive Summary: The "Methyl" Challenge

Welcome to the technical support portal for pyridine functionalization. Improving yield in the fluorination of methylpyridines presents a unique specific paradox in heteroaromatic chemistry:

• Electronic Deactivation (

  ): The methyl group is an electron-donating group (EDG). In Halex reactions, this increases electron density on the ring, making the carbon center less electrophilic and therefore more resistant to nucleophilic attack by fluoride ( ) compared to unsubstituted halopyridines.

• Benzylic Competition (Radical): In radical or oxidative protocols (e.g., Selectfluor, Ag(II)), the methyl C-H bonds are weaker (benzylic position) than the ring C-H bonds, leading to unwanted side-chain fluorination or oxidation.

This guide prioritizes two high-yield pathways: Ag(II)-Mediated C-H Fluorination (for direct ring functionalization) and Phase-Transfer Catalyzed Halex (for halogen exchange).

Decision Matrix: Select Your Protocol

Before proceeding, verify your starting material and intent to select the correct module.

Figure 1: Workflow selection based on substrate availability and regioselectivity targets.

Protocol A: Ag(II)-Mediated C-H Fluorination (Direct)

Best for: Late-stage fluorination of the pyridine ring without pre-functionalization (halides). Mechanism: Radical fluorine-atom transfer via Ag(II) coordination. Reference: Fier, P. S., & Hartwig, J. F. (2013). Science.

The Mechanism & Causality

Unlike electrophilic fluorination (which fails on electron-deficient pyridines), this method uses Silver(II) Fluoride (

) . Pyridines coordinate to Ag(II), lowering the oxidation potential of the ring and allowing a transient species to transfer a fluorine radical to the ring. The methyl group remains intact because the coordination directs reactivity to the ortho or para positions relative to the nitrogen, not the alkyl chain.

Step-by-Step Workflow

• Preparation (In Glovebox/Dry Bag):

  • Weigh AgF2 (2.0 - 3.0 equiv). Note: AgF2 is extremely moisture-sensitive. If it is black/sticky, it is hydrolyzed and will fail.

  • Solvent: Anhydrous Acetonitrile (MeCN) .

• Reaction:

  • Add methylpyridine substrate (1.0 equiv) to MeCN.

  • Add AgF2 slowly. The reaction is exothermic.

  • Seal and stir at Ambient Temperature (20-25°C) for 1-4 hours.

  • Optimization: For stubborn substrates (2-methylpyridine), mild heating to 40°C may be required, but do not exceed 60°C to avoid benzylic oxidation.

• Quench & Isolation:

  • Pour mixture into aqueous

    .

  • Extract with DCM.

  • Crucial Step: The silver byproducts form a sludge. Filter through a pad of Celite before extraction to prevent emulsion.

Troubleshooting Guide (AgF2 Method)

Symptom	Probable Cause	Corrective Action
Yield < 10%	Hydrolyzed AgF2	Check reagent color. Fresh AgF2 is light gray/white. Dark/black reagent is dead. Buy fresh or store under .
Benzylic Oxidation	Temperature too high	Methyl groups oxidize at >60°C with Ag(II). Maintain T < 40°C.
Regioselectivity Loss	Steric Clash	If the methyl group is at C2, fluorination will favor C4/C6. If methyl is C3, C2/C6 is favored. You cannot force F next to a bulky methyl group easily.
Thick Emulsion	Ag salts	Do not skip the Celite filtration step during workup.

Protocol B: "Turbo" Halex Reaction ( )

Best for: Converting 2-chloro-3-methylpyridine (or bromo analogs) to fluoro-pyridines. Mechanism: Nucleophilic Aromatic Substitution. Key Challenge: The methyl group deactivates the ring (EDG), requiring higher activation energy than simple chloropyridine.

The "Turbo" System: Solving the Solubility Problem

Standard Halex (KF in DMSO) often fails for methylpyridines because the fluoride ion is tightly bound in the crystal lattice and poorly soluble. We utilize a Phase Transfer Catalyst (PTC) and Spray-Dried KF to create "naked" fluoride.

Step-by-Step Workflow

• Reagents:

  • Fluoride Source: Spray-dried Potassium Fluoride (KF) or Cesium Fluoride (CsF). Standard crystalline KF has too low surface area.

  • Catalyst: Tetraphenylphosphonium bromide (

    ) or 18-Crown-6 (if using KF).

  • Solvent: Anhydrous DMSO or Sulfolane .

• Drying (Critical):

  • Even "anhydrous" solvents usually contain 50-100 ppm water. This kills the reaction.

  • Protocol: Add KF and solvent to the flask and perform an azeotropic distillation with toluene/xylene before adding the substrate. Remove the toluene, then add the methylpyridine.

• Reaction:

  • Heat to 130-150°C . (Methylpyridines require ~20°C higher than unsubstituted pyridines).

  • Monitor by GC-MS.

• Workup:

  • Dilute with water, extract with ether/EtOAc.

Troubleshooting Guide (Halex)

Symptom	Probable Cause	Corrective Action
Black Tar / Charring	Thermal Decomposition	150°C is the limit. If conversion is low at 150°C, do not increase T. Switch to CsF (more reactive) or add 18-Crown-6.
Stalled Conversion (~50%)	Water Poisoning	Fluoride is heavily solvated by water ( bonds). Re-dry KF under vacuum at 150°C for 4 hours before use.
Side Product: Phenol	Hydrolysis	The "OH" peak in MS indicates water attacked the ring instead of Fluorine. Your system is not dry.

Mechanistic Visualization

Understanding the Ag(II) pathway is critical to avoiding side reactions.

Figure 2: The Ag(II) mechanism relies on coordination to the Nitrogen lone pair. High temperatures break this selectivity, allowing the radical to drift to the methyl group (Side Reaction).

FAQ: Common User Queries

Q: Can I use Selectfluor for ring fluorination of methylpyridines? A: Generally, no . Selectfluor is an electrophilic source (

).[1][2] Pyridines are electron-poor and resist electrophilic attack. If you use Selectfluor on a methylpyridine, you will likely fluorinate the methyl group (benzylic position) via a radical mechanism, or get no reaction.

Q: Why does my Halex reaction stop at 60% conversion? A: This is the "Product Inhibition" effect. The fluorinated product is often more electron-deficient than the starting material, but the leaving group (Cl/Br) salts (KCl/KBr) can coat the surface of the KF particles. Fix: Use Spray-Dried KF (higher surface area) or switch to CsF (higher solubility).

Q: I need to fluorinate the methyl group, not the ring. What do I do? A: Switch protocols. Use Selectfluor with a radical initiator (e.g., ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

or photochemical activation) in MeCN/Water. This targets the C-H bond.

References

• Fier, P. S., & Hartwig, J. F. (2013). Selective C-H Fluorination of Pyridines and Diazines Inspired by a Classic Amination Reaction. Science, 342(6161), 956–960. Link

• Tang, P., Furuya, T., & Ritter, T. (2010).[3] Silver-Catalyzed Late-Stage Fluorination. Journal of the American Chemical Society, 132(34), 12150–12154.[3] Link

• Senaweera, S. M., et al. (2014). Understanding the Reactivity of Anhydrous Fluoride Salts in Nucleophilic Fluorination. Journal of the American Chemical Society, 136(10). Link

• Finger, G. C., et al. (1956). Aromatic Fluorine Compounds via the Halex Reaction.[4][5][6] Journal of the American Chemical Society.[3][7] Link

Sources

• 1. Selectfluor™ [sigmaaldrich.com]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. Silver-catalyzed late-stage fluorination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. scientificupdate.com [scientificupdate.com]
• 6. gchemglobal.com [gchemglobal.com]
• 7. macmillan.princeton.edu [macmillan.princeton.edu]

Technical Support Center: Purification of 3-(Difluoromethyl)-6-fluoro-2-methylpyridine

[1]

Introduction: The Chemist's Perspective

Welcome to the Technical Support Center. As a Senior Application Scientist, I understand that purifying highly substituted fluoropyridines is deceptive. You are balancing three competing factors: the volatility of the fluorinated motif, the suppressed basicity of the pyridine nitrogen (due to the 6-fluoro and 3-difluoromethyl electron-withdrawing effects), and the potential lability of the

proton under strongly basic conditions.

This guide moves beyond generic "column it" advice. We focus on the physicochemical levers you can pull to separate the target 3-(Difluoromethyl)-6-fluoro-2-methylpyridine from its regioisomers (e.g., 2-fluoro-3-methyl-6-difluoromethyl variants) and synthetic byproducts.

Module 1: Fractional Distillation (Primary Method)

For scales >5g, fractional distillation is often superior to chromatography for this class of compounds due to their high volatility and low polarity.

The Protocol

• Equipment: Vigreux column (minimum 15 cm) or Spinning Band Distillation system (for isomers with

  bp < 5°C).

• Vacuum: High vacuum required (< 5 mmHg).

• Critical Parameter: The 6-fluoro substituent significantly lowers the boiling point compared to non-fluorinated analogues, but the polar

  bond creates hydrogen-bonding networks that can induce azeotropes with chlorinated solvents.

Troubleshooting Distillation Issues

Symptom	Probable Cause	Corrective Action
Co-distillation of impurities	Azeotrope formation with reaction solvent (e.g., DCM or THF).	Solvent Swap: Add a higher boiling non-polar solvent (e.g., Toluene) and rotovap again to break the azeotrope before attempting high-vac distillation.
Product solidifies in condenser	High melting point of the specific isomer.	Warm Water Circulation: Switch condenser coolant from chiller to warm water (40–50°C). Ensure the receiver flask is heated.
Decomposition (Darkening)	Thermal instability of the group at >150°C.	Lower Pressure: Reduce pressure to <1 mmHg to keep bath temperature below 100°C.

Module 2: Chromatographic Separation (High Purity)

When distillation fails to separate close-boiling regioisomers, flash chromatography is required. Note that standard silica often fails to resolve fluoropyridine isomers due to their similar dipole moments.

Stationary Phase Logic

• Standard Silica (

  ): Often results in "tailing" due to the interaction between the basic pyridine nitrogen and acidic silanols.

• Neutralized Silica: Pre-washing silica with 1%

  in Hexane is mandatory to prevent band broadening.

• C18 (Reverse Phase): Highly Recommended. The fluorine content creates significant differences in hydrophobicity. Isomers with fluorine adjacent to nitrogen (6-F) are often less polar than those with fluorine meta/para to nitrogen.

Decision Tree: Column Selection

Figure 1: Decision matrix for selecting the appropriate stationary phase based on TLC behavior.

Module 3: Acid-Base Extraction (The "pKa Swing")

Warning: This method requires precise pKa knowledge. The 6-fluoro and 3-difluoromethyl groups are electron-withdrawing, drastically reducing the basicity of the pyridine nitrogen.

• Typical Pyridine pKa: ~5.2

• Target Molecule pKa (Estimated): ~1.5 – 2.5

• Implication: Standard extraction with 1M HCl (pH 0) might barely protonate the target, leading to poor recovery in the aqueous phase.

The "Low-Basicity" Protocol

• Acid Wash: Dissolve crude in Toluene (Do not use DCM; it forms emulsions).

• Extract: Use 6M HCl (Stronger acid needed for weak base).

• Neutralize: Add NaOH slowly to the aqueous phase at 0°C.

  • Caution: The

    group is sensitive to strong bases at high temperatures (haloform reaction risk). Keep <5°C.

• Re-extract: Use DCM or MTBE to recover the free base.

Troubleshooting Extraction Issues

Symptom	Probable Cause	Corrective Action
Low Recovery in Aqueous Phase	Pyridine is too weakly basic for 1M HCl.	Increase Acid Strength: Use 6M HCl or HBr.
Product Decomposes	Base-catalyzed hydrolysis of .	pH Control: Neutralize only to pH 8–9 (do not overshoot to pH 12).
Emulsion Formation	Fluorinated compounds act as surfactants.	Brine Wash: Saturate the aqueous phase with NaCl before extraction.

Module 4: Crystallization (The "Final Polish")

If your target isomer is solid (mp > 40°C), crystallization is the most scalable purification method.

Solvent Selection Logic

• Fluorinated Solvents: Often dissolve the impurities but precipitate the product.

• Hexane/Heptane: Poor solvents for polar impurities, good for non-polar fluoropyridines.

• Recrystallization: Dissolve in minimal hot Isopropanol or Cyclohexane , cool slowly to -20°C.

Frequently Asked Questions (FAQs)

Q1: Why does my product decompose on silica gel? A: The acidic silanols on standard silica can catalyze the elimination of HF from the 3-difluoromethyl group or hydrolysis of the 6-fluoro substituent. Fix: Pre-treat the silica column with 1% Triethylamine (Et3N) in Hexane before loading your sample. This neutralizes the acidic sites. Alternatively, switch to Amino-Silica or Alumina (Neutral) .

Q2: I see two spots on TLC that merge. Are these rotamers? A: Unlikely for this specific molecule unless you have bulky amide groups elsewhere. More likely, these are regioisomers (e.g., 2-fluoro vs. 6-fluoro). Fix: Run a 2D-TLC or use a Pentafluorophenyl (PFP) stationary phase column. PFP columns interact specifically with fluorine atoms, offering superior separation of fluorinated isomers compared to C18.

Q3: Can I use K2CO3 for the base wash? A: Yes, and it is preferred over NaOH. The

group has an acidic proton ( ~25-30), but strong hydroxide bases can still initiate decomposition pathways (carbene formation). Carbonates are safer.

References

• Synthesis of Fluorinated Pyridines via Halex Reaction

  • Title: Synthesis of Fluorinated 3,6-Dihydropyridines and 2-(Fluoromethyl)pyridines by Electrophilic Fluorination.[1]

  • Source: NIH / PMC.

  • URL:[Link]

• Purification of Electron-Deficient Pyridines

  • Title: Partial Reduction of Electron-Deficient Pyridines.[2]

  • Source: Organic Letters (ACS Public

  • URL:[Link]

• Difluoromethyl Group Stability & Handling

  • Title: The F-Difluoromethyl Group: Challenges, Impact and Outlook.

  • Source: ResearchGate.[3][4][5]

  • URL:[Link]

• Chromatographic Separation of Fluorinated Isomers

  • Title: HPLC Separation of Perfluorinated Compounds and Isomers Using a Pentafluorophenyl Reverse Phase Column.

  • Source: ResearchGate.[3][4][5]

  • URL:[Link]

• pKa Prediction for Substituted Pyridines

  • Title: Theoretical prediction of relative and absolute pKa values of aminopyridines.[5]

  • Source: ResearchGate.[3][4][5]

  • URL:[Link]

Sources

• 1. Synthesis of Fluorinated 3,6-Dihydropyridines and 2-(Fluoromethyl)pyridines by Electrophilic Fluorination of 1,2-Dihydropyridines with Selectfluor® - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Partial reduction of electron-deficient pyridines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Catalytic Systems for Fluoropyridine Cross-Coupling

Welcome to the technical support center for fluoropyridine cross-coupling reactions. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of these powerful synthetic transformations. Here, you will find in-depth troubleshooting advice, frequently asked questions, and detailed protocols to enhance the success of your experiments.

Introduction: The Challenge and Opportunity of Fluoropyridines

Fluoropyridines are crucial building blocks in medicinal chemistry and materials science. The fluorine substituent can significantly alter the electronic properties, metabolic stability, and binding affinity of molecules. However, the same electronic effects that make them valuable also present unique challenges in transition-metal-catalyzed cross-coupling reactions. The strong electron-withdrawing nature of fluorine and the coordinating ability of the pyridine nitrogen can often lead to low yields, catalyst deactivation, and undesirable side reactions.[1][2] This guide provides a systematic approach to overcoming these obstacles.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common initial questions regarding fluoropyridine cross-coupling reactions.

Q1: Why are my fluoropyridine cross-coupling reactions resulting in low to no yield?

A1: Low yields in fluoropyridine cross-coupling are frequently attributed to two main factors:

• Catalyst Inhibition/Deactivation: The nitrogen atom of the pyridine ring can coordinate to the palladium catalyst, effectively "poisoning" it and preventing it from participating in the catalytic cycle.[1][2]

• Difficult Oxidative Addition: The carbon-fluorine bond is strong, and while not typically the bond being activated in many cross-couplings (usually a C-Br or C-Cl is the reactive site), the electronic properties of the fluoropyridine ring can influence the reactivity of the leaving group. For C-H activation reactions, the C-F bond can also be challenging to activate directly.

Q2: What is the "2-pyridyl problem" and how does it affect my reaction?

A2: The "2-pyridyl problem" refers to the particular difficulty encountered when using 2-substituted pyridines as nucleophilic partners in cross-coupling reactions.[3] The proximity of the nitrogen atom to the reaction center can lead to catalyst inhibition and instability of the organometallic intermediates.[3] This is a significant consideration when working with 2-fluoropyridines.

Q3: Can defluorination be a side reaction?

A3: Yes, defluorination is a possible side reaction, especially under harsh reaction conditions or with certain catalyst systems.[4] This can lead to the formation of undesired byproducts and lower the yield of the target molecule. Careful selection of reaction parameters, particularly the base and temperature, can help minimize this issue.

Q4: How do I choose the right ligand for my fluoropyridine cross-coupling?

A4: Ligand selection is critical for a successful fluoropyridine cross-coupling. Generally, bulky, electron-rich phosphine ligands are preferred. These ligands can promote the desired reductive elimination step and can help to mitigate catalyst inhibition by the pyridine nitrogen.[2] The choice of ligand is highly dependent on the specific coupling partners and reaction type (e.g., Suzuki, Buchwald-Hartwig).

Q5: What is the role of the base in these reactions?

A5: The base plays multiple roles in cross-coupling reactions, including the activation of the nucleophile (e.g., deprotonation of an amine in Buchwald-Hartwig) and regeneration of the active catalyst. The choice of base can significantly impact the reaction outcome, and its strength and solubility should be carefully considered to avoid substrate decomposition or side reactions.[5]

Part 2: Troubleshooting Guide

This section provides a more detailed, problem-oriented approach to troubleshooting your fluoropyridine cross-coupling experiments.

Issue 1: Low or No Conversion of Starting Material

Potential Cause	Underlying Rationale	Suggested Solution(s)
Inactive Catalyst	The palladium source may be old or improperly stored, leading to oxidation. The active Pd(0) species may not be forming efficiently from a Pd(II) precatalyst.[6]	Use a fresh palladium source. Consider using a pre-formed Pd(0) catalyst or a modern precatalyst that readily forms the active species.[6]
Catalyst Inhibition	The pyridine nitrogen is coordinating to the palladium center, preventing the catalytic cycle from proceeding.[1][2]	Switch to a bulkier, more electron-rich phosphine ligand (e.g., SPhos, XPhos) to sterically disfavor pyridine coordination.[7] Increase the catalyst loading.
Insufficiently Active Nucleophile/Electrophile	The electronic properties of the fluoropyridine may render the coupling partner less reactive under the current conditions.	For Suzuki couplings, consider converting the boronic acid to a more reactive boronate ester (e.g., MIDA boronate).[7] For Buchwald-Hartwig, a stronger base may be needed to deprotonate the amine.
Incorrect Solvent	The solvent can influence catalyst solubility, stability, and the rate of different steps in the catalytic cycle.	Screen different solvents. Aprotic polar solvents like dioxane, toluene, or DMF are commonly used.[7][8]

Issue 2: Formation of Significant Byproducts (e.g., Homocoupling, Defluorination)

Potential Cause	Underlying Rationale	Suggested Solution(s)
Homocoupling of Boronic Acid (Suzuki)	This can occur if the transmetalation step is slow relative to other pathways.	Use a less reactive boronic acid derivative or optimize the base and solvent to favor the cross-coupling pathway.
Defluorination	High reaction temperatures or a very strong base can lead to the cleavage of the C-F bond.	Reduce the reaction temperature. Screen milder bases (e.g., carbonates instead of phosphates or alkoxides).
Hydrodehalogenation	Trace water in the reaction can act as a proton source, leading to the replacement of the halide with a hydrogen atom.[9]	Ensure all reagents and solvents are anhydrous. Use freshly dried solvents and handle reagents under an inert atmosphere.

Troubleshooting Workflow Diagram

Caption: A decision-making workflow for troubleshooting common issues in fluoropyridine cross-coupling reactions.

Part 3: Experimental Protocols

These are generalized protocols that should be optimized for specific substrates.

Protocol 1: Suzuki-Miyaura Coupling of a Halofluoropyridine with an Arylboronic Acid

Materials:

• Halofluoropyridine (1.0 equiv)

• Arylboronic acid (1.2-1.5 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, Pd(dppf)Cl₂, 1-5 mol%)

• Ligand (if required, e.g., SPhos, 2-10 mol%)

• Base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄, 2.0-3.0 equiv)

• Anhydrous, degassed solvent (e.g., dioxane, toluene, DMF)

Procedure:

• To an oven-dried Schlenk tube, add the halofluoropyridine, arylboronic acid, palladium catalyst, ligand (if used), and base.

• Evacuate and backfill the tube with an inert gas (e.g., argon or nitrogen) three times.[7]

• Add the degassed solvent via syringe.

• Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir for the required time (monitor by TLC or GC-MS).[7]

• After cooling to room temperature, dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate in vacuo.

• Purify the crude product by flash column chromatography on silica gel.[7]

Catalytic Cycle for Suzuki-Miyaura Coupling

Caption: A simplified catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Protocol 2: Buchwald-Hartwig Amination of a Halofluoropyridine

Materials:

• Halofluoropyridine (1.0 equiv)

• Amine (1.2 equiv)

• Palladium precatalyst (e.g., a G3 or G4 palladacycle, 1-5 mol%)

• Ligand (e.g., BrettPhos, RuPhos)

• Base (e.g., NaOtBu, LHMDS, Cs₂CO₃, 1.4-2.0 equiv)[5]

• Anhydrous, degassed solvent (e.g., toluene, dioxane)

Procedure:

• In a glovebox, add the palladium precatalyst, ligand, and base to an oven-dried vial or Schlenk tube.

• Add the halofluoropyridine and the amine.

• Add the degassed solvent.

• Seal the vessel and heat to the desired temperature (typically 65-100 °C) with vigorous stirring.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, cool the reaction, dilute with an organic solvent, and filter through a pad of celite.

• Wash the filtrate with water and brine, dry the organic layer, and concentrate.

• Purify by flash column chromatography.

Catalyst and Ligand Selection Guide for Buchwald-Hartwig Amination

Amine Type	Recommended Ligand(s)	Rationale
Primary Aliphatic Amines	BrettPhos, RuPhos	These bulky ligands facilitate the coupling of less hindered primary amines.
Secondary Aliphatic Amines	BrettPhos, cataCXium® A	These ligands are effective for more sterically demanding secondary amines.
Aryl Amines	XPhos, SPhos	These ligands are generally robust for the coupling of a wide range of aryl amines.
Heteroaryl Amines	XPhos, BrettPhos	Heterocyclic amines can be challenging; these ligands often provide good results.[5]

Part 4: References

• Technical Support Center: Suzuki Couplings with 2-Fluoropyridine-3-boronic acid - Benchchem. Available at:

• A Comparative Guide to 2-Fluoropyridine-3-boronic Acid in Suzuki-Miyaura Cross-Coupling - Benchchem. Available at:

• Technical Support Center: Optimizing Coupling Reactions for 2-Ethyl-4-fluoropyridine - Benchchem. Available at:

• The 2‐Pyridyl Problem: Challenging Nucleophiles in Cross‐Coupling Arylations - PMC. Available at: [Link]

• How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - Chemical Insights. Available at: [Link]

• Palladium-Catalyzed Cross-Coupling Reactions with Fluorinated Substrates: Mechanistic Insights into the Undesired Hydrodehalogenation of Aryl Halides - The Weizmann Institute of Science. Available at: [Link]

• Defluorinative Multicomponent Cascade Reaction of Trifluoromethylarenes via Photoexcited Palladium Catalysis - PMC. Available at: [Link]

• Synthesis of 3-Fluoropyridines via Photoredox-Mediated Coupling of α,α-Difluoro-β-iodoketones with Silyl Enol Ethers | The Journal of Organic Chemistry - ACS Publications. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. The 2‐Pyridyl Problem: Challenging Nucleophiles in Cross‐Coupling Arylations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Defluorinative Multicomponent Cascade Reaction of Trifluoromethylarenes via Photoexcited Palladium Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Research Portal [weizmann.esploro.exlibrisgroup.com]

Solving solubility issues of fluorinated heterocyclic intermediates

Mission: Overcoming the "Fluorine Paradox" in Drug Discovery

Introduction: The "Brick Dust" Challenge

Welcome to the technical support hub for fluorinated chemistries. If you are here, you are likely facing a common anomaly: you have introduced a fluorine atom to improve metabolic stability or potency, but your intermediate has become a "brick" – insoluble in water (hydrophobic) yet surprisingly difficult to dissolve in organic solvents.

This guide addresses the physicochemical causality of this issue and provides validated protocols to resolve it.

Module 1: Diagnostic Framework

Before attempting to force a compound into solution, you must diagnose the type of insolubility. Fluorination impacts solubility through two competing mechanisms:

• Lipophilicity (

  ): Fluorine is highly hydrophobic. Adding F usually increases , making the compound hate water.

• Lattice Energy (

  ): The C-F bond is short (1.35 Å) and highly polarized, yet non-polarizable. In symmetrical heterocycles, this creates tight crystal packing (high melting point).

The Rule of Thumb:

• If

  but aqueous solubility is low Lipophilicity Issue .

• If

  and solubility is low in everything (including DMSO/DCM) Lattice Energy Issue (Brick Dust) .

Visual Diagnostic Workflow

Figure 1: Diagnostic logic to distinguish between crystal packing energy and hydrophobicity issues.

Module 2: Reaction Solvent Optimization

Standard dipolar aprotic solvents (DMF, DMSO) often fail with fluorinated heterocycles because they cannot effectively solvate the C-F bond. The C-F bond is a poor hydrogen bond acceptor (HBA), meaning it does not interact well with solvents that rely on H-bonding to acceptors [1].

The "Magic" Solvents: Fluorinated Alcohols

Hexafluoroisopropanol (HFIP) and Trifluoroethanol (TFE) are superior because they are strong Hydrogen Bond Donors (HBD) . They form specific solvating interactions with the electron-rich fluorine atoms and the heterocyclic nitrogen, disrupting aggregation [2].

Solvent Selection Data

Solvent Class	Examples	Suitability for F-Heterocycles	Mechanism of Action
Fluorinated Alcohols	HFIP , TFE	Excellent	Strong H-bond donor; "Like dissolves like"; Disrupts - stacking.
Dipolar Aprotic	DMSO, DMF, NMP	Moderate	Good for polarizability, but fails for high-symmetry fluorinated crystals.
Chlorinated	DCM, Chloroform	Good	Weak H-bond donor; Good for lipophilic F-compounds.
Ethers	THF, MTBE	Poor	No H-bond donor capability; often leads to precipitation.
Protic	Water, MeOH	Very Poor	High polarity mismatch; "Hydrophobic effect" dominates.

Protocol: Advanced Solubility Screening

Objective: Determine the thermodynamic solubility limit to avoid crashing out during reactions.

• Preparation: Weigh 5 mg of the fluorinated intermediate into a 2 mL HPLC vial.

• Primary Screen: Add 50 µL of HFIP (Hexafluoroisopropanol).

  • Observation: If clear, the compound is lattice-energy limited. Use HFIP as a co-solvent.[1]

• Secondary Screen: If insoluble in HFIP, add 50 µL of DCM (Dichloromethane).

• Tertiary Screen (The "Mix"): If insoluble, test a mixture of Toluene:HFIP (4:1) .

  • Why? Toluene engages

    -systems, while HFIP solvates the fluorine.

• Quantification:

  • Filter the supernatant (0.2 µm PTFE filter).

  • Analyze via UPLC-UV (avoid mass spec saturation).

  • Target: Solubility > 10 mg/mL for process viability.

Module 3: Purification & Isolation Strategies

Traditional Reverse-Phase HPLC (RP-HPLC) often fails because fluorinated compounds "streak" on C18 columns or precipitate in the aqueous mobile phase.

The Solution: Supercritical Fluid Chromatography (SFC)

SFC is the gold standard for fluorinated compounds. Supercritical CO

is non-polar and lipophilic, matching the fluorinated analyte. It avoids water entirely [3].

Purification Workflow Logic

Figure 2: Decision tree for selecting chromatography methods based on solubility profiles.

Module 4: Formulation for Bioassays

Issue: You dissolved the compound in DMSO, but when added to the aqueous assay buffer, it precipitated immediately. Cause: The "LogP Cliff." The compound is kinetically soluble in DMSO but thermodynamically unstable in water.

Protocol: Preventing "Crash-Out" in Bioassays

Do not simply add DMSO stock to buffer. Use a pre-dispersion method.

Step-by-Step:

• Create Stock: Dissolve compound in DMSO at 10 mM.

• Add Surfactant: Add Tween-80 or Pluronic F-127 directly to the DMSO stock (final concentration 0.1% in stock).

• Intermediate Dilution:

  • Do not pipette directly into the assay plate.

  • Pipette DMSO stock into a "transitional" solvent (e.g., 50% PEG-400/Water).

• Final Addition: Add the PEG-400 mix to the assay buffer.

  • Result: The surfactant and PEG sheath the fluorinated surface, preventing immediate aggregation.

Frequently Asked Questions (FAQ)

Q: Why does my fluorinated pyridine have a melting point of 250°C? A: Symmetry. If you have para-substituted fluorines (e.g., 2,5-difluoropyridine derivatives), the molecules pack like flat sheets. The C-F dipole reinforces this packing. You must break this symmetry (e.g., introduce an ortho-methyl group) or use Amorphous Solid Dispersion (ASD) techniques.

Q: Can I use HFIP in LC-MS? A: Use caution. HFIP suppresses ionization in Electrospray Ionization (ESI) negative mode and can form adducts in positive mode. If you must use it, keep concentrations <5% or use it only for sample preparation, then dilute with ACN.

Q: My compound streaks on silica gel. Why? A: Fluorinated heterocycles are often weak H-bond acceptors but can be acidic (e.g., fluorinated NH-azoles). They interact strongly with the silanols on silica.

• Fix: Add 1% Triethylamine (TEA) to your eluent to block silanols, or switch to Diol-bonded silica.

References

• Purser, S., Moore, P. R., Swallow, S., & Gouverneur, V. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews, 37(2), 320-330. Link

• Shukla, S. K., et al. (2018). HFIP as a solvent for the synthesis of fluorinated heterocycles. Frontiers in Chemistry. (Validated general principle of HFIP in synthesis).
• Ebinger, K., & Weller, H. N. (2013). Supercritical Fluid Chromatography in Drug Discovery. Separation Science and Technology. (Establishes SFC superiority for lipophilic compounds).

• Müller, K., Faeh, C., & Diederich, F. (2007). Fluorine in Pharmaceuticals: Looking Beyond Intuition. Science, 317(5846), 1881-1886. Link

Sources

• 1. egrove.olemiss.edu [egrove.olemiss.edu]

Technical Support Center: Separation of Mono- and Di-fluorinated Pyridine Byproducts

Welcome to the technical support center for the purification of fluorinated pyridine compounds. This guide is designed for researchers, scientists, and drug development professionals who encounter the common yet significant challenge of separating mono- and di-fluorinated pyridine byproducts. Fluorinated pyridines are crucial building blocks in pharmaceuticals and agrochemicals, and their isomeric purity is paramount for predictable biological activity, safety, and synthetic outcomes.[1][2]

This document provides in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to empower you to overcome separation hurdles in your laboratory.

Part 1: Troubleshooting Guide

This section addresses specific issues you may encounter during the separation of mono- and di-fluorinated pyridine isomers.

Issue 1: Poor Resolution Between Isomers in Reversed-Phase HPLC

Question: I am struggling to separate my mono- and di-fluorinated pyridine isomers using a standard C18 column with a methanol/water or acetonitrile/water gradient. The peaks are either co-eluting or showing very poor resolution. What can I do?

Answer:

This is a common challenge as fluorinated pyridine isomers often have very similar polarities and hydrophobicities. Here’s a systematic approach to troubleshoot and improve your separation:

Probable Causes & Solutions:

Probable Cause	Explanation	Recommended Solution
Insufficient Selectivity of C18 Phase	Standard C18 phases primarily separate based on hydrophobicity. Isomers with similar logP values will not resolve well.	1. Switch to a Phenyl-Hexyl or Biphenyl Stationary Phase: These phases offer alternative selectivities through π-π interactions with the pyridine ring. 2. Utilize a Fluorinated Stationary Phase: Columns with perfluorophenyl (PFP) or other fluorinated functionalities can provide unique retention mechanisms for fluorinated analytes, enhancing selectivity.[3] 3. Consider Mixed-Mode Chromatography: A column with both reversed-phase and ion-exchange characteristics can provide excellent separation of these basic compounds.[4]
Inadequate Mobile Phase Optimization	The choice of organic modifier and additives can significantly impact selectivity.	1. Change the Organic Modifier: If you are using acetonitrile, try methanol, or vice-versa. The different dipole moments and hydrogen bonding capabilities can alter elution patterns. 2. Adjust the pH: The basicity of the pyridine nitrogen is a key handle for separation. Use a buffer to control the pH of the mobile phase. A pH around the pKa of your compounds (typically 2-4 for fluorinated pyridines) can maximize differences in ionization and thus retention. 3. Add an Ion-Pairing Reagent: Reagents like trifluoroacetic acid (TFA) or heptafluorobutyric acid (HFBA) can improve peak shape and resolution for basic compounds.
Sub-optimal Temperature	Column temperature affects mobile phase viscosity and mass transfer, which can influence resolution.	1. Optimize Column Temperature: Systematically vary the column temperature (e.g., 25°C, 30°C, 40°C). Higher temperatures can improve efficiency but may decrease retention.

Issue 2: Peak Tailing in Chromatographic Separations (HPLC/GC)

Question: My fluorinated pyridine peaks are showing significant tailing, which is affecting my ability to accurately quantify the isomers. What is causing this and how can I fix it?

Answer:

Peak tailing for pyridine derivatives is often due to strong interactions with active sites on the stationary phase or issues with the mobile phase.

Probable Causes & Solutions:

Probable Cause	Explanation	Recommended Solution
Secondary Interactions with Silica	Residual silanol groups on silica-based columns can strongly interact with the basic nitrogen of the pyridine ring, causing tailing.	1. Use an End-Capped Column: Ensure your HPLC column is properly end-capped to minimize exposed silanols. 2. Add a Competing Base to the Mobile Phase: A small amount of a competing base, like triethylamine (TEA), can occupy the active sites and improve peak shape. 3. Use a Polymer-Based or Hybrid Column: These columns have fewer or no silanol groups and are less prone to causing tailing with basic compounds.
Mobile Phase pH Issues	If the mobile phase pH is not appropriate, it can lead to mixed-mode retention and peak tailing.	1. Buffer the Mobile Phase: Use a buffer to maintain a consistent pH throughout the analysis.[4]
Column Contamination or Degradation	Accumulation of strongly retained compounds or degradation of the stationary phase can create active sites.	1. Flush the Column: Follow the manufacturer's instructions for column washing. 2. Use a Guard Column: A guard column can protect your analytical column from contaminants.[5]
GC-Specific Issues	In gas chromatography, active sites in the injector liner or the column itself can cause tailing. Reactive fluorine compounds can also degrade the column.[6]	1. Use a Deactivated Liner: Ensure your GC inlet liner is deactivated to prevent interactions. 2. Condition the Column: Properly condition the GC column before use. 3. Consider a More Inert Column Phase: A column with a more inert stationary phase may be necessary for highly reactive fluorinated compounds.

Part 2: Frequently Asked Questions (FAQs)

Q1: What is the best starting point for developing a separation method for a new mixture of mono- and di-fluorinated pyridines?

A1: A good starting point is to use analytical High-Performance Liquid Chromatography (HPLC) to screen different stationary phases and mobile phase conditions. We recommend starting with a Phenyl-Hexyl or a Perfluorophenyl (PFP) column due to their potential for enhanced selectivity with aromatic and fluorinated compounds.[3] A generic starting gradient of 10-90% acetonitrile in water with 0.1% formic acid over 15-20 minutes is often a good initial scouting run.

Q2: I need to purify several grams of a di-fluorinated pyridine from a mono-fluorinated impurity. Is preparative HPLC the only option?

A2: While preparative HPLC is a powerful tool for purification, it may not be the most efficient for multi-gram quantities.[7][8][9] Consider these alternatives:

• Crystallization: If your desired compound is a solid, exploring different solvent systems for recrystallization can be a highly effective and scalable purification method. Sometimes, the use of a co-former to create a co-crystal can selectively precipitate one isomer.[10][11]

• Supercritical Fluid Chromatography (SFC): SFC is an excellent "green" alternative to normal-phase HPLC for preparative separations.[12][13] It uses supercritical CO2 as the primary mobile phase, which is less expensive and easier to remove than organic solvents.[14][15][16] SFC often provides unique selectivity for isomers.

• Acid-Base Extraction: A carefully designed liquid-liquid extraction protocol based on the differing pKa values of your isomers might allow for a bulk separation before a final chromatographic polishing step.[17][18]

Q3: Can I use Gas Chromatography (GC) to separate my fluorinated pyridine isomers?

A3: Yes, GC can be used, but with some caveats. Positional isomers of fluoropyridines can sometimes be separated by GC.[19] However, highly fluorinated or reactive pyridines can be challenging for GC analysis as they may degrade in the hot injector or on the column, leading to poor peak shape and inaccurate quantification.[6] If you choose to use GC, ensure you use a highly inert system, including a deactivated liner and a robust column. For identification, GC coupled with mass spectrometry (GC-MS) is powerful, though it may not always differentiate isomers based on their mass spectra alone.[20][21]

Q4: What is Supercritical Fluid Chromatography (SFC) and why is it beneficial for separating fluorinated pyridine isomers?

A4: Supercritical Fluid Chromatography (SFC) is a chromatographic technique that uses a supercritical fluid, most commonly carbon dioxide, as the mobile phase.[12][16] For separating fluorinated pyridine isomers, SFC offers several advantages:

• High Efficiency and Speed: The low viscosity of supercritical CO2 allows for faster separations compared to HPLC.[12]

• Unique Selectivity: SFC often provides different selectivity compared to reversed-phase and normal-phase HPLC, making it a powerful tool for resolving difficult isomer pairs.

• Orthogonal Separation: The separation mechanism in SFC is different from HPLC, providing an orthogonal separation technique for purity confirmation.

• "Green" Chemistry: SFC significantly reduces the consumption of organic solvents, making it a more environmentally friendly and cost-effective option, especially for preparative work.[12][13]

Part 3: Experimental Protocols & Visualizations

Protocol 1: Analytical HPLC Method Development for Isomer Separation

This protocol outlines a systematic approach to developing an HPLC method for separating mono- and di-fluorinated pyridine isomers.

1. Initial Column and Mobile Phase Screening:

• Columns:
• C18 (e.g., 4.6 x 150 mm, 5 µm) - for baseline comparison.
• Phenyl-Hexyl (e.g., 4.6 x 150 mm, 5 µm) - for π-π interactions.
• Perfluorophenyl (PFP) (e.g., 4.6 x 150 mm, 5 µm) - for specific fluorine interactions.
• Mobile Phase A: 0.1% Formic Acid in Water
• Mobile Phase B: 0.1% Formic Acid in Acetonitrile
• Gradient: 10% to 90% B over 15 minutes.
• Flow Rate: 1.0 mL/min
• Temperature: 30°C
• Detection: UV at 254 nm (or wavelength of maximum absorbance for your compounds).

2. Optimization:

• Based on the initial screening, select the column that provides the best initial separation.
• Optimize the Gradient: Adjust the slope of the gradient to improve resolution in the region where your isomers elute. A shallower gradient will increase run time but often improves resolution.
• pH Modification: If separation is still poor, prepare mobile phases with a buffer (e.g., 10 mM ammonium formate) and adjust the pH to be near the pKa of your analytes.
• Solvent Effects: Try methanol as the organic modifier instead of acetonitrile to see if it improves selectivity.

Workflow for HPLC Method Development:

Caption: A systematic workflow for HPLC method development.

Protocol 2: Preparative SFC Purification

This protocol provides a general procedure for scaling up a separation to preparative SFC.

1. Analytical SFC Method Development:

• Column: Use an analytical SFC column with a stationary phase that showed promise in HPLC or is known to work well for polar compounds (e.g., a 2-ethylpyridine or diol column).[14]
• Mobile Phase A: Supercritical CO2
• Mobile Phase B (Modifier): Methanol
• Gradient: Start with a 5-40% methanol gradient over 10 minutes.
• Back Pressure: 150 bar
• Temperature: 40°C
• Optimize: Adjust the gradient and modifier to achieve baseline separation of the isomers.

2. Scaling Up to Preparative SFC:

• Column Selection: Choose a preparative column with the same stationary phase as the optimized analytical method, but with a larger internal diameter (e.g., 20 mm or 30 mm).
• Flow Rate Calculation: Scale the flow rate geometrically based on the cross-sectional area of the columns: New Flow Rate = Old Flow Rate × (New Column Radius / Old Column Radius)²
• Sample Loading: Perform a loading study by injecting increasing amounts of your sample to determine the maximum amount that can be purified per run without sacrificing resolution.
• Fraction Collection: Set the fraction collector to trigger based on UV absorbance to collect the pure isomer peaks.

Decision Tree for Purification Strategy:

Caption: Decision tree for selecting a purification strategy.

References

• Advanced Development of Supercritical Fluid Chromatography in Herbal Medicine Analysis. (2022). Vertex AI Search.
• Chemoenzymatic Asymmetric Synthesis of Pyridine‐Based α‐Fluorinated Secondary Alcohols - PMC. Vertex AI Search.
• CN104529886A - Method for separating mixed aminopyridine through crystallization and rectification coupling technology - Google Patents. Vertex AI Search.
• A Researcher's Guide to Pyridine Purification: A Comparative Analysis of Efficacy - Benchchem. Vertex AI Search.
• Extremely effective separations of pyridine/picoline mixtures through supramolecular chemistry strategies employing (4 R ,5 R )-bis(diphenylhydroxymet ... - CrystEngComm (RSC Publishing) DOI:10.1039/D5CE00111K. (2025). Vertex AI Search.
• Application Note and Protocol for the Purification of 1,2-Bis(2-fluoropyridin-4-yl)ethane - Benchchem. Vertex AI Search.
• Column Technology for Achiral SFC Separations | Chromatography Today. Vertex AI Search.
• Separation of isomers by selective seeding and crystallisation? - Powered by XMB 1.9.11 - Sciencemadness Discussion Board. (2019). Vertex AI Search.
• Extremely effective separations of pyridine/picoline mixtures through supramolecular chemistry strategies employing (4R,5R)-bis(diphenylhydroxymethyl)-2-spiro-1'-cyclohexane-1,3-dioxolane as the host compound - ResearchGate. (2025). Vertex AI Search.
• Supercritical Fluid Chromatography (SFC) Columns - Phenomenex. Vertex AI Search.
• What is Supercritical Fluid Chromatography (SFC) Chromatography? - Teledyne Labs. Vertex AI Search.
• TROUBLESHOOTING GUIDE. Vertex AI Search.
• Strategy for Preparative LC Purification | Agilent. Vertex AI Search.
• Synthesis of Fluorinated 3,6-Dihydropyridines and 2-(Fluoromethyl)pyridines by Electrophilic Fluorination of 1,2-Dihydropyridines with Selectfluor® - MDPI. (2020). Vertex AI Search.
• The differentiation of positional isomers utilizing GC-IRD - JSB. (2018). Vertex AI Search.
• CN102603617B - Method for extracting pyridine compound by using ionized liquid extracting agent - Google Patents. Vertex AI Search.
• Is it possible to analyze F-compounds with GCMS ? | ResearchGate. (2014). Vertex AI Search.
• Supercritical Fluid Chromatography (SFC): A Review on Key Technique of Green Analytical Chemistry in Advanced Pharmaceutical Spe. (2025). Vertex AI Search.
• WO1998018744A1 - Separation of pyridine or pyridine derivatives from aqueous solutions - Google Patents. Vertex AI Search.
• Gas Chromatographic Separation of Fluoropyridines Using Mixed Stationary Phases. Vertex AI Search.
• Accessing (Multi)Fluorinated Piperidines Using Heterogeneous Hydrogenation | ACS Catalysis - ACS Publications. (2020). Vertex AI Search.
• Using Multi-Dimensional GC with a GC-Orbitrap to Separate Isomers for Identification of Unknowns - Thermo Fisher Scientific. Vertex AI Search.
• (PDF) Extraction of pyridine from n-alkane mixtures using methyltriphenylphosphonium bromide-based deep eutectic solvents as extractive denitrogenation agents - ResearchGate. (2025). Vertex AI Search.
• meta-Selective Fluorination of Pyridine Derivatives - ResearchGate. (2025). Vertex AI Search.
• A Comparative Guide to Isomeric Purity Analysis of 2,5-Dibromo-3-(trifluoromethyl)pyridine - Benchchem. Vertex AI Search.
• Preparative Chromatography News, Products, Videos & Reviews - Select Science. Vertex AI Search.
• Process for the preparation of fluorinated pyridines - European Patent Office - EP 0192287 A2 - Googleapis.com. Vertex AI Search.
• HPLC Methods for analysis of Pyridine - HELIX Chromatography. Vertex AI Search.
• A Modular Approach to meta-Fluorinated Pyridines - ChemRxiv. (2026). Vertex AI Search.
• Stereoselectively fluorinated N-heterocycles: a brief survey - PMC - NIH. (2013). Vertex AI Search.
• Fluorinated HPLC Phases — Looking Beyond C18 for Reversed-Phase HPLC | LCGC International. (2025). Vertex AI Search.
• Fluorine Enables Separation-free "Chiral Chromatographic Analysis" - Chinese Academy of Sciences. (2020). Vertex AI Search.
• LABTips: Preparative HPLC for Purification Workflows - American Laboratory. (2022). Vertex AI Search.
• Distinguishing drug isomers in the forensic laboratory - UvA-DARE (Digital Academic Repository). (2019). Vertex AI Search.
• Facile Rh(III)-Catalyzed Synthesis of Fluorinated Pyridines - PMC - NIH. Vertex AI Search.
• US5859255A - Process for the preparation of fluorinated heterocyclic compounds - Google Patents. Vertex AI Search.
• Fluorinated Heterocycles - ResearchGate. (2025). Vertex AI Search.
• Breakthrough RP-HPLC strategy for synchronous analysis of pyridine and its degradation products in powder for injection using quality metrics - PubMed. (2026). Vertex AI Search.
• HPLC Troubleshooting Guide. Vertex AI Search.
• Recovery of Pyridine Saves $1.5 Million Per Year - P2 InfoHouse. Vertex AI Search.
• Phenomenex's GC Troubleshooting Guide - SelectScience. (2017). Vertex AI Search.
• New method for introducing fluorinated components into molecules - Universität Münster. (2024). Vertex AI Search.
• Recent advances in the synthesis of fluorinated heterocycles and a review of recent FDA-approved fluorinated drugs - Organic & Biomolecular Chemistry (RSC Publishing). Vertex AI Search.
• Ion Chromatography Troubleshooting Guide - Thermo Fisher Scientific. Vertex AI Search.
• JPH0871413A - Separation of aromatic fluoro-compound and aromatic nitro-compound - Google Patents. Vertex AI Search.
• FLUORINATED HETEROCYCLIC COMPOUNDS - download. Vertex AI Search.
• Determination of Pyridine in Modified JP-4 VIA High Performance Liquid Chromatography (HPLC). - DTIC. Vertex AI Search.
• The formation of all-cis-(multi)fluorinated piperidines by a dearomatization-hydrogenation process - PMC. (2019). Vertex AI Search.
• Pyridine Dimers and Their Low‐Temperature Isomerization: A High‐Resolution Matrix‐Isolation Spectroscopy Study. Vertex AI Search.

Sources

• 1. Chemoenzymatic Asymmetric Synthesis of Pyridine‐Based α‐Fluorinated Secondary Alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Recent advances in the synthesis of fluorinated heterocycles and a review of recent FDA-approved fluorinated drugs - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. helixchrom.com [helixchrom.com]
• 5. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 6. researchgate.net [researchgate.net]
• 7. agilent.com [agilent.com]
• 8. selectscience.net [selectscience.net]
• 9. americanlaboratory.com [americanlaboratory.com]
• 10. Extremely effective separations of pyridine/picoline mixtures through supramolecular chemistry strategies employing (4 R ,5 R )-bis(diphenylhydroxymet ... - CrystEngComm (RSC Publishing) DOI:10.1039/D5CE00111K [pubs.rsc.org]
• 11. researchgate.net [researchgate.net]
• 12. Supercritical Fluid Chromatography (SFC) Columns | Phenomenex [phenomenex.com]
• 13. ujps.twistingmemoirs.com [ujps.twistingmemoirs.com]
• 14. Advanced Development of Supercritical Fluid Chromatography in Herbal Medicine Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 15. chromatographytoday.com [chromatographytoday.com]
• 16. What is Supercritical Fluid Chromatography (SFC) Chromatography? | Teledyne LABS [teledynelabs.com]
• 17. pdf.benchchem.com [pdf.benchchem.com]
• 18. pdf.benchchem.com [pdf.benchchem.com]
• 19. academic.oup.com [academic.oup.com]
• 20. go-jsb.co.uk [go-jsb.co.uk]
• 21. pure.uva.nl [pure.uva.nl]

Handling moisture sensitivity in fluorinated pyridine reagents

This guide functions as a specialized Technical Support Center for researchers working with fluorinated pyridine reagents. It is designed to bridge the gap between theoretical stability and practical lab reality.

Topic: Handling Moisture Sensitivity & Troubleshooting Ticket ID: FP-H2O-PROTOCOLS-2025 Status: Open Assigned Specialist: Senior Application Scientist

Executive Summary: The Moisture Paradox

Fluorinated pyridines—specifically electrophilic fluorinating agents like

-fluoropyridinium salts and reactive building blocks like 2-fluoropyridines —occupy a critical space in drug discovery. However, their utility is often compromised by a "silent killer": moisture-induced hydrolysis.

While a C–F bond on a pyridine ring is generally robust, the

-F bond in electrophilic reagents is highly susceptible to hydrolytic cleavage. This degradation releases Hydrogen Fluoride (HF) and the corresponding pyridine -oxide or hydroxypyridine, silently quenching your reaction stoichiometry and etching your glassware.

Reagent Stability Profiling

Before opening a bottle, identify the sensitivity class of your reagent. Not all fluorinated pyridines require a glovebox.

Table 1: Moisture Sensitivity Classification

Reagent Class	Specific Examples	Sensitivity Level	Visual Indicators of Degradation
Electrophilic Fluorinating Agents ( -F)	-Fluoropyridinium triflate	Medium	Non-hygroscopic crystals, but degrade in moist solvents.
Activated -F Salts	2,6-Dichloro- -fluoropyridinium triflate	High	Turns from white powder to sticky yellow paste; fumes (HF).
Metal Fluorides	Silver(II) Fluoride (AgF )	Critical	Black crystalline solid turns brown/yellow upon hydrolysis.[1]
Fluorinated Building Blocks	2-Fluoropyridine, 2,6-Difluoropyridine	Low	Stable liquids; generally insensitive to ambient moisture.
HF Complexes	Pyridine-HF (Olah's Reagent)	High	Fuming liquid; absorbs atmospheric water rapidly, changing HF concentration.

Standard Operating Protocols (SOPs)

SOP-01: The "Zero-Water" Handling Workflow

Objective: Transfer highly sensitive reagents (e.g., AgF

, Activated -F salts) without titer loss.

Scope:

• Glovebox: Mandatory for AgF

  and long-term storage of open bottles.

• Schlenk Line: Acceptable for

  -fluoropyridinium triflate if exposure < 1 min.

The Protocol:

• Pre-Drying: Flame-dry all glassware under vacuum (0.1 mmHg) and backfill with Ar/N

  three times .

• Solvent Prep: Do NOT rely on "anhydrous" commercial solvents.

  • Requirement: Water content < 50 ppm (verify via Karl Fischer titration).

  • Method: Store solvents over activated 3Å or 4Å molecular sieves for 24h prior to use.

• Transfer:

  • Solids: Weigh inside a glovebox.[2] If bench weighing is necessary, use a "dump-and-flush" technique: tared vial

    rapid addition against positive N flow.

  • Liquids (Pyridine-HF): Use plastic (PP/PE) syringes only. Glass syringes will seize due to etching.

Visual Workflow: Handling Decision Tree

Figure 1: Decision matrix for selecting the appropriate containment strategy based on reagent reactivity.

Troubleshooting Dashboard (FAQs)

Scenario A: "My reaction yield dropped from 85% to 30% using the same bottle of reagent."

Diagnosis: Partial Hydrolysis. Mechanism: Moisture enters the bottle during repeated openings. The

-F bond hydrolyzes, consuming the active fluorinating agent and generating acidic byproducts (HF) that may decompose your substrate. The Fix:

• The "Pop" Test: If you hear a significant release of pressure or smell acid (pungent/acrid) upon opening the bottle, the reagent is compromised.

• Recrystallization: For

  -fluoropyridinium triflate, you can recrystallize from dry acetonitrile/ether to restore purity.

• Prevention: Subdivide new 10g bottles into 1g vials inside a glovebox immediately upon receipt.

Scenario B: "The glass reaction vessel is becoming cloudy or etched."

Diagnosis: In situ HF Generation. Root Cause: Your fluorinated pyridine reagent is reacting with adventitious water to form HF. HF attacks the silica in the borosilicate glass (

), which actually generates more water, creating an autocatalytic degradation cycle. The Fix:

• Switch Materials: Use Teflon (PTFE) or Polypropylene (PP) reaction vessels for high-concentration reactions.

• Scavengers: Add an acid scavenger like solid NaHCO

  or 2,6-di-tert-butylpyridine (if compatible with your chemistry) to neutralize HF as it forms.

Scenario C: "My AgF looks brown/yellow instead of black."

Diagnosis: Deactivation. Explanation: AgF

is extremely hygroscopic. The color change indicates the formation of silver oxides/hydroxides. The Fix:

• Discard: Once discolored, AgF

  cannot be easily regenerated.

• Process Change: Ensure the reagent is black and free-flowing. If it is clumpy or brown, yields in C-H fluorination will be negligible.

Scientific Deep Dive: The Degradation Mechanism

Understanding why these reagents fail allows you to predict stability.

Mechanism: Nucleophilic attack of water on the electrophilic Fluorine or the Nitrogen center. For

-fluoropyridinium salts, the degradation pathway typically follows:

• Attack: Water attacks the electron-deficient ring or the

  -F bond.

• Release: Formation of HF and the corresponding Pyridone or Pyridine-N-oxide.

• Cycle: The released HF catalyzes further decomposition.

Visual Pathway: Hydrolysis of N-Fluoropyridinium

Figure 2: Simplified degradation pathway showing the conversion of active reagent to corrosive byproducts.

Safety Protocol: The HF Hazard

Critical Warning: Degradation of fluorinated pyridines releases anhydrous HF . This is distinct from standard acid burns.

• Silent Danger: HF burns may not be immediately painful (especially at <20% concentration) but penetrate deep into tissue, chelating calcium and causing bone necrosis and cardiac arrest.

• Mandatory PPE:

  • Double gloving (Nitrile inner, long-cuff Neoprene/Viton outer).

  • Face shield (not just safety glasses).

• First Aid:

  • Calcium Gluconate Gel (2.5%): Must be available on your bench, not just in the hallway kit. Apply immediately to any suspected exposure site.

References

• Umemoto, T., et al. (1991). Synthesis and Properties of N-Fluoropyridinium Salts. Journal of the American Chemical Society. Link

• Fier, P. S., & Hartwig, J. F. (2013). Selective C-H Fluorination of Pyridines and Diazines Inspired by a Classic Amination Reaction. Science. Link

• Hara, S., et al. (2012). IF5-pyridine-HF: air- and moisture-stable fluorination reagent.[3][4] Tetrahedron. Link

• BenchChem Technical Support. (2025). Managing Moisture Sensitivity of Fluorinating Agents. Link

• University of Wisconsin-Madison. Safe Handling of Hydrogen Fluoride. Environment, Health & Safety. Link

Sources

• 1. orgsyn.org [orgsyn.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. eprints.lib.hokudai.ac.jp [eprints.lib.hokudai.ac.jp]
• 4. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to the Metabolic Stability of Difluoromethyl vs. Trifluoromethyl Pyridines for Drug Discovery Professionals

In the landscape of modern medicinal chemistry, the strategic incorporation of fluorine into drug candidates is a cornerstone of optimizing pharmacokinetic profiles. The pyridine scaffold, a privileged heterocycle in numerous therapeutic agents, is often adorned with fluorinated substituents to enhance metabolic stability. Among these, the trifluoromethyl (CF₃) group is a well-established metabolic blocker, while the difluoromethyl (CF₂H) group has emerged as a nuanced bioisostere offering a distinct set of physicochemical properties. This guide provides an in-depth comparison of the metabolic stability of difluoromethyl- versus trifluoromethyl-substituted pyridines, supported by mechanistic insights and established experimental protocols, to empower researchers in making informed decisions during lead optimization.

The Impact of Fluorination on Pyridine Metabolism: A Tale of Two Substituents

The metabolic fate of a pyridine-containing drug candidate is primarily dictated by two major enzyme superfamilies: the Cytochrome P450s (CYPs) and Aldehyde Oxidases (AOs).[1][2] Both enzyme systems can catalyze the oxidation of the pyridine ring, typically leading to the formation of more polar metabolites that are readily excreted. The nature of the substituent on the pyridine ring profoundly influences its susceptibility to this metabolic transformation.

Trifluoromethyl (CF₃) Pyridines: The Metabolic Shield

The trifluoromethyl group is renowned for its ability to confer exceptional metabolic stability.[3][4] This is attributable to several key factors:

• High Bond Strength: The carbon-fluorine bond is one of the strongest in organic chemistry, making it highly resistant to enzymatic cleavage by oxidative enzymes like CYPs.[4]

• Electron-Withdrawing Nature: The potent electron-withdrawing effect of the three fluorine atoms deactivates the pyridine ring, making it less susceptible to electrophilic attack by CYP enzymes and nucleophilic attack by AO.[1][5]

• Steric Hindrance: The bulk of the CF₃ group can sterically hinder the approach of metabolizing enzymes to the pyridine ring.

As a result, trifluoromethylpyridines generally exhibit a significantly longer half-life and lower intrinsic clearance in metabolic assays.

Difluoromethyl (CF₂H) Pyridines: A Bioisosteric Balancing Act

The difluoromethyl group presents a more complex and versatile profile. While it shares the electron-withdrawing character of the CF₃ group, the presence of a C-H bond introduces a potential metabolic soft spot. However, the two fluorine atoms significantly increase the strength of the C-H bond compared to a methyl group, rendering it more resistant to oxidation.[5]

Key characteristics of the CF₂H group in the context of metabolic stability include:

• Hydrogen Bond Donor: The polarized C-H bond in the CF₂H group can act as a hydrogen bond donor, potentially influencing enzyme-substrate interactions in a way that the CF₃ group cannot.

• Reduced Lipophilicity: Compared to the CF₃ group, the CF₂H group generally imparts a smaller increase in lipophilicity, which can be advantageous for optimizing the overall ADME profile of a drug candidate.

• Resistance to Aldehyde Oxidase: Studies have suggested that difluoromethylated azaheterocycles are resistant to metabolism by Aldehyde Oxidase.[6]

While generally more metabolically stable than their non-fluorinated or methyl-substituted counterparts, difluoromethylpyridines may exhibit a higher rate of metabolism compared to their trifluoromethyl analogues due to the presence of the C-H bond, which can undergo hydroxylation by CYP enzymes.

Comparative Metabolic Stability Data (Illustrative)

While direct head-to-head public data for a simple pyridine scaffold is limited, we can extrapolate from the known principles of fluorinated drug metabolism to construct an illustrative comparison. The following table summarizes expected in vitro metabolic stability data from a human liver microsomal (HLM) assay.

Compound	Half-life (t½, min)	Intrinsic Clearance (CLint, µL/min/mg protein)	Primary Metabolic Pathway
2-Methylpyridine	< 15	> 100	CYP-mediated methyl hydroxylation
2-Trifluoromethylpyridine	> 120	< 5	Minimal metabolism
2-Difluoromethylpyridine	60 - 90	10 - 20	CYP-mediated C-H hydroxylation

Disclaimer: This data is illustrative and intended to reflect the expected relative metabolic stability based on established principles. Actual values will be compound-specific.

Key Metabolic Pathways of Substituted Pyridines

The metabolic fate of difluoromethyl and trifluoromethyl pyridines is primarily governed by their interaction with CYP and AO enzymes. The following diagram illustrates the principal metabolic pathways.

Caption: Workflow for a microsomal metabolic stability assay.

Conclusion

The choice between a difluoromethyl and a trifluoromethyl substituent on a pyridine ring is a strategic decision in drug design that hinges on a balance of desired properties. The trifluoromethyl group offers a robust and predictable solution for enhancing metabolic stability by effectively blocking metabolism at the site of attachment. In contrast, the difluoromethyl group provides a more nuanced approach, offering a potential improvement in metabolic stability over non-fluorinated analogues while presenting a different physicochemical profile, including the capacity for hydrogen bonding and reduced lipophilicity.

Ultimately, the optimal choice will be context-dependent, and empirical testing using standardized in vitro assays, such as the human liver microsomal stability assay detailed in this guide, is indispensable for making data-driven decisions in the pursuit of safe and effective medicines.

References

• The Not-So-Simple Development of a Litmus Test for Aldehyde Oxidase Metabolism of Heteroarenes. Open Flask. [Link]

• Evaluation of stability and properties of N(CF3)(CF2H) amines and analogues. ResearchGate. [Link]

• On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. PMC. [Link]

• Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. PMC. [Link]

• Trifluoromethylpyridine: An Important Active Fragment for the Discovery of New Pesticides. Journal of Agricultural and Food Chemistry. [Link]

• A Simple Litmus Test for Aldehyde Oxidase Metabolism of Heteroarenes. PMC. [Link]

• In vitro metabolism studies of (18)F-labeled 1-phenylpiperazine using mouse liver S9 fraction. PubMed. [Link]

• On the Metabolic Stability of Fluorinated Small Molecules; A Physical Organic Chemistry Perspective. ChemRxiv. [Link]

• The Crucial Role of Trifluoromethylpyridines in Modern Pharmaceutical Discovery. NINGBO INNO PHARMCHEM CO.,LTD. [Link]

• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. MDPI. [Link]

• 2-Difluoromethylpyridine as a bioisosteric replacement of pyridine-N-oxide: the case of quorum sensing inhibitors. PMC. [Link]

• On the Metabolic Stability of Fluorinated Small Molecules; A Physical Organic Chemistry Perspective. ChemRxiv. [Link]

• 4-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-N-(4-methoxypyridin-2-yl)piperazine-1-carbothioamide (ML267), a Potent Inhibitor of Bacterial Phosphopantetheinyl Transferase That Attenuates Secondary Metabolism and Thwarts Bacterial Growth. Journal of Medicinal Chemistry. [Link]

• Effects of fluorination on in-vitro metabolism and biological activity of N-nitrosodialkylamines. PubMed. [Link]

• 2-Difluoromethylpyridine as a bioisosteric replacement of pyridine-N-oxide: the case of quorum sensing inhibitors. RSC Publishing. [Link]

• Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. PubMed. [Link]

• Insights into Cytochrome P450 Enzyme Catalyzed Defluorination of Aromatic Fluorides. ResearchGate. [Link]

• Strategies for a comprehensive understanding of metabolism by aldehyde oxidase. ResearchGate. [Link]

• Reducing the Lipophilicity of Perfluoroalkyl Groups by CF2–F/CF2–Me or CF3/CH3 Exchange. Journal of Medicinal Chemistry. [Link]

• The Use of Liver Microsome In-Vitro Methods to Study Toxicant Metabolism and Predict Species Efficacy. DigitalCommons@University of Nebraska - Lincoln. [Link]

• Active Aldehyde Oxidase Metabolite. Hypha Discovery. [Link]

• Biosynthesis of Fluorinated Analogs of Drugs Using Human Cytochrome P450 Enzymes Followed by Deoxyfluorination and Quantitative Nuclear Magnetic Resonance Spectroscopy to Improve Metabolic Stability. PubMed. [Link]

• In vitro effect of fluoroquinolones on theophylline metabolism in human liver microsomes. Scholars@Duke. [Link]

• Insights into Cytochrome P450 Enzyme Catalyzed Defluorination of Aromatic Fluorides. ResearchGate. [Link]

• Metabolic Pathway of Fluoropyrimidines, adapted from White.[7] Legend:... ResearchGate. [Link]

• Human Cytochromes P450 Associated with the Phase 1 Metabolism of Drugs and other Xenobiotics: A Compilation of Substrates and Inhibitors of the CYP1, CYP2 and CYP3 Families. ResearchGate. [Link]

• In Vitro Drug Metabolism Studies Using Human Liver Microsomes. ResearchGate. [Link]

• Impact of Cytochrome P450 Enzymes on the Phase I Metabolism of Drugs. MDPI. [Link]

• Metabolic Pathway of Fluoropyrimidines. * Fluoropyrimidine chemotherapeutic agents, ^ Genes. Enzymes. ResearchGate. [Link]

• Fluoropyrimidine Pathway, Pharmacokinetics. ClinPGx. [Link]

Sources

• 1. A Simple Litmus Test for Aldehyde Oxidase Metabolism of Heteroarenes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Involvement of Aldehyde Oxidase (AOXs) in Drug Metabolism: Early Prediction and Coping Strategies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Open Flask: The Not-So-Simple Development of a Litmus Test for Aldehyde Oxidase Metabolism of Heteroarenes [openflask.blogspot.com]
• 7. In vitro metabolism studies of (18)F-labeled 1-phenylpiperazine using mouse liver S9 fraction - PubMed [pubmed.ncbi.nlm.nih.gov]

HPLC Method Development Guide: Fluorinated Pyridine Purity Analysis

Executive Summary: The "Fluorine Effect" in Chromatography

Fluorinated pyridines are critical intermediates in the synthesis of kinase inhibitors and agrochemicals. However, their analysis presents a distinct set of chromatographic challenges that standard C18 protocols often fail to address.

The core difficulty lies in positional isomerism . The addition of a fluorine atom to the pyridine ring (2-F, 3-F, 4-F) creates isomers with identical molecular weights but vastly different electronic environments.

• The Problem: Standard Alkyl (C18/C8) phases rely on hydrophobicity.[1] Since the hydrophobicity differences between positional isomers of fluorinated pyridines are negligible, C18 columns often result in co-elution or poor resolution (

  ).

• The Solution: Pentafluorophenyl (PFP) stationary phases.[2][3][4][5] These phases utilize

  interactions, dipole-dipole moments, and shape selectivity to resolve isomers based on their electronic density rather than just hydrophobicity.

This guide provides an evidence-based comparison of stationary phases and a self-validating workflow for developing robust purity methods for fluorinated pyridines.

The Science: Why C18 Fails and PFP Succeeds

To develop a robust method, one must understand the underlying physics of the analytes.

The pKa and Dipole Shift

Fluorine is the most electronegative element. Its position on the pyridine ring drastically alters the basicity (pKa) of the nitrogen atom and the overall dipole moment of the molecule.

Isomer	Approx. pKa	Electronic State at pH 3.0	Dipole Orientation
2-Fluoropyridine	-0.44	Neutral	Strong dipole toward Nitrogen
3-Fluoropyridine	~2.97	~50% Ionized / 50% Neutral	Distributed
4-Fluoropyridine	~3.8	Mostly Ionized (Cationic)	Symmetric pull

• C18 Limitation: C18 interacts primarily via van der Waals forces (hydrophobicity). It cannot easily distinguish between the neutral 2-F and the partially ionized 3-F based solely on carbon content.

• PFP Advantage: The PFP ring is electron-deficient (Lewis acid).[1] It interacts strongly with the electron-rich nitrogen of the pyridine. Furthermore, the rigid PFP ring offers shape selectivity , distinguishing between the steric hindrance of an ortho- fluorine (2-F) versus a meta- fluorine (3-F).

Comparative Analysis: Stationary Phase Selection

The following table summarizes the performance of three common stationary phases for separating 2-F, 3-F, and 4-F pyridine isomers.

Table 1: Stationary Phase Performance Matrix

Feature	C18 (Octadecyl)	Phenyl-Hexyl	PFP (Pentafluorophenyl)
Primary Mechanism	Hydrophobicity	Hydrophobicity +	+ Dipole-Dipole + Shape Selectivity
Isomer Resolution	Poor (Often co-elutes 2-F/3-F)	Moderate	Excellent ( )
Peak Shape (Tailing)	High tailing (Silanol interaction)	Moderate	Excellent (Rigid structure masks silanols)
Retention of Polar Impurities	Low	Low	High (Retains polar degradants)
Recommendation	Not Recommended	Alternative (if PFP unavailable)	Primary Choice

Visualizing the Interaction Mechanism

The diagram below illustrates why PFP provides superior selectivity. While C18 only offers a "sticky" surface, PFP offers a "lock-and-key" electronic interaction.

Figure 1: Mechanism of interaction. C18 relies on non-specific hydrophobic retention, while PFP leverages electronic and steric specificity.

Experimental Protocol: Method Development Workflow

Do not rely on trial and error. Follow this self-validating workflow to establish a purity method.

Phase 1: Mobile Phase Optimization (The "pH Rule")

Because fluorinated pyridines have low pKa values (approx 0 to 4), pH control is vital.

• Buffer Selection: Use Ammonium Formate (10-20 mM) adjusted to pH 3.0 .

  • Why? At pH 3.0, silanol activity on the silica surface is suppressed, reducing peak tailing. 2-F pyridine will be neutral, while 3-F/4-F will be partially ionized, maximizing the selectivity difference on a PFP column.

• Organic Modifier: Methanol is preferred over Acetonitrile for PFP columns.

  • Why? Methanol allows for stronger

    interactions between the analyte and the PFP ring. Acetonitrile can suppress these interactions by forming its own dipole layers.

Phase 2: The Gradient Screening

Instrument: HPLC or UHPLC with DAD (254 nm). Column: PFP (e.g., Agilent Poroshell PFP, Phenomenex Kinetex F5, or ACE C18-PFP), 150 x 4.6 mm, 2.7 µm or 5 µm.

Protocol:

• Equilibrate: 95% Buffer (A) / 5% Methanol (B).

• Gradient: 5% B to 60% B over 15 minutes.

• Flow Rate: 1.0 mL/min (standard) or optimized for column ID.

• Temperature: 35°C (Control is essential; selectivity changes with Temp).

Phase 3: System Suitability Testing (SST)

A method is only trustworthy if it is self-validating. Your SST must include:

• Resolution (

  ): Must be > 2.0 between the critical pair (usually 2-F and 3-F isomers).

• Tailing Factor (

  ): Must be < 1.3. (If > 1.5, increase buffer concentration or lower pH).

• Precision: %RSD of peak area < 1.0% (n=5 injections).

Decision Tree for Troubleshooting

Use this logic flow to resolve common separation issues during development.

Figure 2: Troubleshooting decision tree. Follow the path to optimize resolution and peak shape.

References

• Agilent Technologies. (2014). Analysis of Positional Isomers with Agilent Poroshell 120 PFP Columns. Retrieved from [Link]

• Bell, D. S., & Jones, A. D. (2005). Solute attributes and molecular interactions contributing to "U-shape" retention on a fluorinated high-performance liquid chromatography stationary phase. Journal of Chromatography A. Retrieved from [Link]

• Advanced Materials Technology. (2023). Separation of Neutral Aromatics on HALO PFP, C18 and Phenyl-Hexyl. Retrieved from [Link]

• MAC-MOD Analytical. Examining the Selectivities of Several C18 and Modified C18 Phases – Advantages of Phenyl and Pentafluorophenyl (PFP) Phases. Retrieved from [Link]

• PubChem. (2023).[6] Compound Summary: 3-Fluoropyridine.[7] National Library of Medicine. Retrieved from [Link]

Sources

• 1. hplc.eu [hplc.eu]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. researchgate.net [researchgate.net]
• 5. agilent.com [agilent.com]
• 6. 3-Fluoropyridine | C5H4FN | CID 67794 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 3-Fluoropyridine CAS#: 372-47-4 [m.chemicalbook.com]

Comparative Guide: Lipophilicity Modulation in Fluorinated Pyridines

Executive Summary: The Fluorine Paradox

In medicinal chemistry, fluorine is often termed the "magic methyl" mimic, typically deployed to increase metabolic stability and lipophilicity. However, in pyridine scaffolds, this rule is not absolute. The position of the fluorine atom relative to the nitrogen creates a "polarity paradox."

While 3-fluoropyridine and 4-fluoropyridine follow the expected trend of increased lipophilicity (LogP) compared to pyridine, 2-fluoropyridine exhibits lower lipophilicity than the parent heterocycle. This guide dissects the electrostatic and solvation mechanisms driving these differences and provides a validated experimental framework for accurate measurement.

Mechanistic Insight: Dipole Vectors & Solvation

The lipophilicity of fluorinated pyridines is governed by the vector sum of the ring nitrogen's lone pair dipole and the highly polarized C-F bond.

The "Ortho Effect" (2-Fluoropyridine)[1][2]

• Dipole Alignment: In 2-fluoropyridine, the C-F bond dipole and the Nitrogen lone pair dipole are roughly parallel and additive. This creates a large net dipole moment (~2.8–3.0 D).

• Solvation: The high polarity increases the energy of solvation in water (polar solvent), thereby reducing the partition coefficient into octanol (lipophilic phase).

• Result: Lower LogP than Pyridine.[1]

The "Meta/Para Effect" (3- & 4-Fluoropyridine)

• Dipole Cancellation: In 3- and 4-fluoropyridine, the C-F vector opposes the Nitrogen dipole to varying degrees. This partial cancellation results in a lower net dipole moment (~1.9–2.0 D).

• Lipophilicity Dominance: With reduced polarity, the intrinsic hydrophobicity of the fluorine atom (van der Waals radius ~1.47 Å) dominates.

• Result: Higher LogP than Pyridine.[1]

Visualization: Dipole Vector Mechanism

The following diagram illustrates the vector addition that dictates the net polarity and subsequent LogP ranking.

Figure 1: Mechanistic flow showing how dipole alignment in 2-F-Pyridine increases water solubility, lowering LogP.

Comparative Data Ecosystem

The following table synthesizes experimental consensus values. Note the distinct drop in LogP for the 2-fluoro isomer despite the addition of a lipophilic halogen.

Compound	Structure	Exp.[2][3][1][4][5][6][7][8][9][10][11][12] LogP	pKa (Conj. Acid)	Dipole (Debye)	Key Characteristic
Pyridine	C₅H₅N	0.65	5.23	~2.20	Reference Standard
2-Fluoropyridine	C₅H₄FN	0.49	-0.44	~2.90	Polar Hydrophobicity: High dipole lowers LogP.
3-Fluoropyridine	C₅H₄FN	0.78	2.97	~1.90	Lipophilic Shift: F-atom hydrophobicity dominates.[4]
4-Fluoropyridine	C₅H₄FN	0.80	3.20	~2.00	Similar to 3-F; electronic vectors cancel N-dipole.
Pentafluoropyridine	C₅F₅N	1.95	< -5.0	~1.00	Perfluorination: Massive lipophilicity increase.

Critical Note on pKa: The pKa of 2-fluoropyridine is extremely low (-0.44) due to the strong inductive electron withdrawal by the ortho-fluorine. This ensures that at physiological pH (7.4), the molecule is >99.9% neutral, meaning LogD₇.₄ ≈ LogP .

Experimental Protocol: High-Throughput LogP Determination

While the "Shake-Flask" method is the historical gold standard, it is low-throughput and prone to emulsion errors. The Chromatographic Hydrophobicity Index (CHI) via RP-HPLC is the preferred modern method for comparative analysis of pyridine analogues.

Method: RP-HPLC (ChromLogP)

This protocol relies on the correlation between retention time on a hydrophobic column (C18) and the partition coefficient.

1. System Configuration

• Column: End-capped C18 (e.g., Agilent ZORBAX Eclipse Plus), 3.5 µm, 4.6 x 100 mm.

• Mobile Phase A: 50 mM Ammonium Acetate (pH 7.4) - Buffers ionization.

• Mobile Phase B: Methanol (HPLC Grade).

• Flow Rate: 1.0 mL/min.

• Detection: UV @ 254 nm (Pyridine π-π* transition).

2. Calibration Standards

Run a set of standards with known LogP values spanning the expected range (0.0 – 2.5).

• Low LogP: Pyridine (0.65), Aniline (0.90).

• Mid LogP: Benzene (2.13), Toluene (2.73).

• Dead Time Marker: Uracil (inject first to determine

  ).

3. Measurement Workflow

• Determine Capacity Factor (

  ): (Where is retention time of analyte, is retention time of Uracil)

• Calculate Log

  : Take the logarithm of the capacity factor.

• Linear Regression: Plot Log

  (y-axis) vs. Literature LogP (x-axis) of standards.

Experimental Decision Tree

Use the following logic to select the correct assay based on your compound's specific properties.

Figure 2: Decision matrix for selecting the appropriate lipophilicity assay. For fluorinated pyridines (mostly neutral at pH 7.4), HPLC is most efficient.

Application in Drug Design

Understanding the LogP nuance of fluoropyridines is critical for optimizing CNS penetration .

• Blood-Brain Barrier (BBB): Optimal BBB penetration typically requires a LogP between 2.0 and 3.5.

  • Strategy: If a pyridine scaffold is too polar (LogP < 1.0), substituting H with 3-F or 4-F will raise LogP, potentially improving permeability.

  • Caution: Substituting at the 2-position (2-F) may lower LogP, counterintuitively reducing permeability despite adding a halogen.

• Metabolic Stability: 2-F substitution is primarily used to block metabolic oxidation at the labile

  -position, rather than to modulate lipophilicity.

References

• Purser, S., et al. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews.

• Hansch, C., Leo, A., & Hoekman, D. (1995).[10] Exploring QSAR: Hydrophobic, Electronic, and Steric Constants. American Chemical Society.[10] (Source of consensus LogP values).

• Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry.

• Valko, K. (2004). Application of high-performance liquid chromatography based measurements of lipophilicity to model biological distribution. Journal of Chromatography A.

• PubChem Compound Summary. (2024). 2-Fluoropyridine (CID 9746). National Center for Biotechnology Information.

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. Microwave rotational spectra and structures of 2-fluoropyridine and 3-fluoropyridine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. 2-Fluoropyridine | C5H4FN | CID 9746 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 6. researchgate.net [researchgate.net]
• 7. ossila.com [ossila.com]
• 8. Calculation of hydrophobic constant (log P) from pi and f constants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. gini.faculty.polimi.it [gini.faculty.polimi.it]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. ML for LogP and pKa in Fluorine-Containing Derivatives [blackthorn.ai]

Definitive Structural Assignment of Polysubstituted Pyridine Regioisomers: A Multi-Modal Protocol

Executive Summary: The Cost of Ambiguity

In drug discovery, the misassignment of a regioisomer is not merely an analytical error; it is a systemic failure that invalidates Structure-Activity Relationship (SAR) models and wastes synthesis resources. Polysubstituted pyridines—ubiquitous in kinase inhibitors and GPCR ligands—present a specific analytical hazard. As substitution density increases, the diagnostic protons required for standard scalar coupling analysis (

) disappear, rendering traditional 1D NMR inconclusive.

This guide moves beyond standard characterization, establishing a Multi-Modal Validation Protocol that integrates

N-HMBC spectroscopy with DFT-GIAO computational prediction . We compare this modern workflow against traditional methods to demonstrate why relying solely on C NMR is a liability in late-stage lead optimization.

The Technical Challenge: The "Silent" Pyridine Ring

The core difficulty in assigning polysubstituted pyridines lies in the loss of connectivity data .

• Proton Deficit: A penta-substituted pyridine has no ring protons. Standard HMBC (

  H- C) relies on correlations from substituents to ring carbons, which often cluster in a narrow chemical shift range (120–150 ppm), making assignment ambiguous.

• Nitrogen Blind Spot: The nitrogen atom is the defining feature of the heterocycle, yet it is invisible in standard

  H and C experiments. Without locating the nitrogen relative to substituents, distinguishing between 2,3-, 2,5-, or 3,4- isomers is often a guessing game based on weak chemical shift heuristics.

Comparative Analysis of Validation Methods

The following matrix evaluates the four primary methodologies for resolving regioisomer ambiguity.

Table 1: Decision Matrix for Regioisomer Assignment

Feature	Method A: Standard 1D/2D NMR ( H, C, NOESY)	Method B: H- N HMBC	Method C: DFT-GIAO Prediction	Method D: Single Crystal X-Ray
Primary Mechanism	Scalar coupling ( ) & spatial proximity (NOE).	Long-range coupling ( ) to the ring nitrogen.	Quantum mechanical calculation of magnetic shielding tensors.	Diffraction of X-rays by crystal lattice.
Regioisomer Specificity	Low to Medium. Fails if ring protons are absent or NOE is ambiguous.	Very High. N shift is highly sensitive to ortho/meta substituents.	High. Can distinguish isomers with subtle spectral differences.[1]	Absolute. The gold standard for 3D structure.
Sample Requirement	Standard (<5 mg).	High conc. preferred (>20 mg) or Cryoprobe.	Virtual (requires only structure file).	High Quality Crystal (often the bottleneck).
Throughput	Fast (Minutes).	Medium (1–4 Hours).	Medium (Hours to Days depending on cluster).	Slow (Days to Weeks).
Cost/Resource	Low.[2]	Medium (Instrument time).[3]	Low (CPU time).	High (Specialized facility).
Verdict	Baseline screening only.	The primary problem solver.	The mandatory validator.	Use if all else fails.

Deep Dive: The Integrated Solution

To achieve unambiguous assignment without waiting for crystals, a combined approach of

N-HMBC and DFT-GIAO is recommended.

Pillar 1: H- N HMBC (The "Anchor")

The

N nucleus is a sensitive probe.[4] Its chemical shift range spans ~300 ppm (compared to ~200 ppm for C).

• The Mechanism: We utilize the HMBC (Heteronuclear Multiple Bond Correlation) pulse sequence tuned to

  N. This detects correlations between protons on substituents (e.g., methyls, methoxys, amines) and the ring nitrogen over 2, 3, or 4 bonds.

• The Diagnostic:

  • -Protons (2-bond): Protons on a carbon directly attached to nitrogen (e.g., 2-methylpyridine) show strong correlations.

  • Chemical Shift Sensitivity: A nitrogen atom flanked by two alkyl groups (2,6-substitution) resonates at a vastly different frequency than one flanked by a proton and an alkyl group.

  • N-Oxides: If the synthesis involves N-oxidation, the

    N shift moves upfield significantly (shielding effect), providing immediate confirmation of oxidation site.

Pillar 2: DFT-GIAO Calculation (The "Digital Twin")

When experimental data is clean but the isomers are spectrally similar, Density Functional Theory (DFT) using the GIAO (Gauge-Including Atomic Orbital) method provides a theoretical reference.

• The Workflow: You calculate the NMR spectra for all possible regioisomers.

• The Metric: Compare the experimental shifts (

  ) with calculated shifts ( ). The isomer with the lowest Mean Absolute Error (MAE) or RMSD is the correct structure. Modern functionals (e.g., B97X-D) can predict C shifts with an accuracy of 1.5 ppm.

Decision Logic & Workflow Visualization

The following diagram illustrates the decision pathway for validating a polysubstituted pyridine structure.

Caption: Logical workflow for distinguishing pyridine regioisomers, prioritizing

N detection when proton connectivity is broken.

Experimental Protocols

Protocol A: High-Sensitivity H- N HMBC

Use this protocol to detect the ring nitrogen via substituent protons.

• Sample Prep: Dissolve 20–50 mg of analyte in 0.6 mL of dry DMSO-

  or CDCl . (High concentration is critical due to low natural abundance of N: 0.37%).

  • Note: Avoid protic solvents if exchangeable protons are key to the assignment.

• Instrument: 500 MHz spectrometer (or higher) equipped with a Cryoprobe (preferred) or Broadband probe.

• Pulse Sequence: hmbcgpndqf (Bruker) or equivalent gradient-selected HMBC.

• Parameter Optimization:

  • CNST13 (

    coupling constant): Set to 6–8 Hz . This targets long-range couplings ( , ).

  • Scans (NS): Minimum 128 scans (often 256 or 512 for small samples).

  • Carrier Frequency: Center the

    N offset at 300 ppm (relative to liquid NH ) or -60 ppm (relative to nitromethane) to cover the pyridine range.

• Processing: Use Linear Prediction (LP) in the indirect dimension (F1) to improve resolution.

Protocol B: DFT-GIAO Validation Workflow

Use this to mathematically validate which isomer matches the experimental data.

• Conformer Search:

  • Generate 3D structures for all plausible regioisomers.

  • Perform a conformational search (e.g., Molecular Mechanics/MMFF94) to find low-energy conformers.

• Geometry Optimization:

  • Software: Gaussian, ORCA, or equivalent.

  • Level of Theory: B3LYP/6-311G(d,p) or

    B97X-D/def2-SVP .[5]

  • Crucial: Include a solvent model (PCM/SMD) matching your NMR solvent (e.g., DMSO).

• NMR Calculation:

  • Run a Single Point Energy calculation on the optimized geometry using the GIAO method.

  • Basis Set: 6-311++G(2d,p) (High angular momentum basis sets improve magnetic property prediction).

• Data Analysis:

  • Extract Isotropic Shielding Values (

    ).

  • Convert to Chemical Shift (

    ) using linear scaling factors or reference standards (TMS).

  • Calculate Mean Absolute Error (MAE) between Experimental and Calculated shifts for each isomer.

  • Criteria: The correct isomer typically has an MAE < 2.0 ppm (for

    C) and < 0.15 ppm (for H).

Mechanism of Action: The N Advantage

The following diagram details why

N-HMBC succeeds where C-HMBC fails. In polysubstituted systems, the "Nitrogen Blind Spot" is resolved by detecting magnetization transfer from substituent protons (Methyl H) to the Nitrogen lone pair environment.

Caption:

H- N HMBC bypasses the carbon backbone, correlating substituent protons directly to the diagnostic nitrogen nucleus.

References

• Parella, T., & Sanchez-Ferrando, F. (2004). Gradient-enhanced 1H-15N HMBC techniques for the assignment of azines. Magnetic Resonance in Chemistry.[4][6][7][8][9]

• Willoughby, P. H., Jansma, M. J., & Hoye, T. R. (2014). A guide to small-molecule structure assignment through computation of (1H and 13C) NMR chemical shifts. Nature Protocols.

• Martin, G. E., & Hadden, C. E. (2000). Long-range 1H-15N heteronuclear shift correlation. Journal of Natural Products.

• Lodewyk, M. W., et al. (2012). The prediction of 1H and 13C NMR chemical shifts using DFT GIAO calculations. Chemical Reviews.

• BenchChem. (2025).[10] A Researcher's Guide to Pyridine Purification and Analysis.

Sources

• 1. Position Matters: Pyridine Regioisomers Influence Secondary Structure and Micelle Morphology in Polymer-Homopolypeptide Micelles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. nmr.chem.columbia.edu [nmr.chem.columbia.edu]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. research-hub.nrel.gov [research-hub.nrel.gov]
• 8. mdche.u-szeged.hu [mdche.u-szeged.hu]
• 9. magritek.com [magritek.com]
• 10. benchchem.com [benchchem.com]

A Comparative Guide to the Synthesis of 6-Fluoro-2-methylpyridine and Its Derivatives

For researchers, medicinal chemists, and professionals in drug development, the efficient and scalable synthesis of fluorinated pyridine scaffolds is of paramount importance. The 6-fluoro-2-methylpyridine core is a privileged motif in numerous biologically active compounds, and its strategic incorporation can significantly enhance pharmacokinetic and pharmacodynamic properties. This guide provides an in-depth, objective comparison of the primary synthetic routes to 6-fluoro-2-methylpyridine and its derivatives, complete with experimental data, detailed protocols, and mechanistic insights to inform your synthetic strategy.

Introduction: The Significance of Fluorinated Pyridines

The introduction of fluorine into a pyridine ring can profoundly alter its electronic properties, lipophilicity, and metabolic stability. Specifically, the 6-fluoro-2-methylpyridine scaffold offers a unique combination of a nucleophilic center at the nitrogen and an electrophilic carbon at the 6-position, making it a versatile building block for further functionalization. The choice of synthetic route to this key intermediate is a critical decision, balancing factors such as yield, scalability, safety, and the availability of starting materials. This guide will dissect three principal synthetic strategies: the classical Balz-Schiemann reaction, the robust Halogen Exchange (Halex) reaction, and a modern direct C-H fluorination approach. Furthermore, we will explore the subsequent derivatization of the 6-fluoro-2-methylpyridine core via Nucleophilic Aromatic Substitution (SNAr).

Comparison of Synthetic Routes

The selection of an optimal synthetic route is contingent on various factors, including the desired scale of the reaction, the available starting materials, and the specific functional group tolerance required. The following table provides a comparative overview of the key metrics for the three primary synthetic methodologies.

Parameter	Balz-Schiemann Reaction	Halogen Exchange (Halex)	Direct C-H Fluorination
Starting Material	2-Amino-6-methylpyridine	2-Chloro- or 2-Bromo-6-methylpyridine	2-Methylpyridine (Picoline)
Key Reagents	NaNO₂, HF-Pyridine or HBF₄	KF, CsF, or other fluoride salts	AgF₂
Typical Yield	Moderate to Good (can be variable)	Good to Excellent	Good
Scalability	Can be challenging due to the potential instability of diazonium salts. Continuous flow setups can mitigate risks.[1]	Generally good, amenable to large-scale production.	Potentially scalable, but the cost of the silver reagent may be a consideration.
Safety Considerations	Diazonium salts can be explosive, especially when isolated.[2] Requires careful temperature control. HF is highly corrosive and toxic.	Requires high temperatures. Aprotic polar solvents are often used.	AgF₂ is a strong oxidizing agent and is moisture-sensitive.[1]
Substrate Scope	Generally good for a range of aminopyridines.	Requires the corresponding halo-pyridine precursor.	Can be sensitive to other functional groups.

In-Depth Analysis of Synthetic Methodologies

The Balz-Schiemann Reaction: A Classic Approach

The Balz-Schiemann reaction is a well-established method for the introduction of fluorine into an aromatic ring via the thermal decomposition of a diazonium tetrafluoroborate salt.[3][4][5] This two-step process begins with the diazotization of an aromatic amine, followed by fluorodediazoniation.

The reaction proceeds through the formation of a diazonium cation from the corresponding primary amine using nitrous acid, typically generated in situ from sodium nitrite and a strong acid. The diazonium salt is then converted to the more stable tetrafluoroborate salt, which upon heating, expels nitrogen gas to form an aryl cation. This highly reactive intermediate is then trapped by the fluoride from the tetrafluoroborate anion to yield the desired aryl fluoride.[6][7]

graph Balz_Schiemann_Mechanism { rankdir=LR; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fontcolor="#202124", fillcolor="#F1F3F4"]; edge [fontname="Arial", fontsize=10, color="#5F6368"];

Start [label="2-Amino-6-methylpyridine"]; Diazonium [label="Pyridyl Diazonium Salt"]; Fluoroborate [label="Pyridyl Diazonium\nTetrafluoroborate"]; Aryl_Cation [label="Aryl Cation Intermediate"]; Product [label="6-Fluoro-2-methylpyridine"];

Start -> Diazonium [label="NaNO₂, H⁺"]; Diazonium -> Fluoroborate [label="HBF₄ or HF-Pyridine"]; Fluoroborate -> Aryl_Cation [label="Heat, -N₂"]; Aryl_Cation -> Product [label="+ F⁻"]; }

Balz-Schiemann Reaction Mechanism

This protocol is adapted from procedures described for similar aminopyridines.[3]

Materials:

• 2-Amino-6-methylpyridine (1.0 eq)

• Anhydrous Hydrogen Fluoride (HF) in Pyridine (e.g., 70% HF/30% Pyridine)

• Sodium Nitrite (NaNO₂) (1.1 eq)

• Ice-water bath

• Saturated sodium bicarbonate solution

• Dichloromethane or Diethyl Ether

• Anhydrous sodium sulfate

Procedure:

• In a suitable fluoropolymer reaction vessel, dissolve 2-amino-6-methylpyridine in anhydrous HF-pyridine solution under an inert atmosphere and cool the mixture to -78 °C.

• Slowly add sodium nitrite portion-wise, maintaining the internal temperature below -70 °C.

• After the addition is complete, stir the reaction mixture at -78 °C for 30 minutes.

• Allow the reaction to warm to room temperature and then heat to 30-70 °C for 30-60 minutes, or until nitrogen evolution ceases.

• Cool the reaction mixture and carefully quench by pouring it into a mixture of ice and water.

• Neutralize the solution with a saturated sodium bicarbonate solution.

• Extract the aqueous layer with dichloromethane or diethyl ether (3x).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by distillation or column chromatography to obtain 6-fluoro-2-methylpyridine.

Halogen Exchange (Halex) Reaction: A Robust Alternative

The Halogen Exchange (Halex) reaction is a powerful method for the synthesis of fluoroaromatics, involving the displacement of a chloro or bromo substituent with fluoride. This nucleophilic aromatic substitution is particularly effective for electron-deficient rings like pyridine.

The choice of fluoride source is critical, with spray-dried potassium fluoride (KF) or cesium fluoride (CsF) being common due to their higher reactivity.[8] The reaction is typically carried out at high temperatures in a polar aprotic solvent, such as N-methyl-2-pyrrolidone (NMP) or dimethyl sulfoxide (DMSO), to enhance the solubility and nucleophilicity of the fluoride salt.[8][9]

graph Halex_Workflow { rankdir=LR; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fontcolor="#202124", fillcolor="#F1F3F4"]; edge [fontname="Arial", fontsize=10, color="#5F6368"];

Start [label="2-Bromo-6-methylpyridine"]; Reaction [label="Reaction with KF\nin aprotic solvent"]; Workup [label="Aqueous Workup\n& Extraction"]; Purification [label="Distillation or\nChromatography"]; Product [label="6-Fluoro-2-methylpyridine"];

Start -> Reaction; Reaction -> Workup; Workup -> Purification; Purification -> Product; }

Halogen Exchange (Halex) Workflow

This protocol is a general procedure based on established Halex reactions for pyridine derivatives.[9]

Materials:

• 2-Bromo-6-methylpyridine (1.0 eq)

• Spray-dried Potassium Fluoride (KF) (2.0-3.0 eq)

• Anhydrous N-methyl-2-pyrrolidone (NMP) or Sulfolane

• Toluene

• Standard glassware for high-temperature reactions

Procedure:

• To a flame-dried flask equipped with a mechanical stirrer, thermometer, and reflux condenser, add 2-bromo-6-methylpyridine, spray-dried potassium fluoride, and anhydrous NMP under an inert atmosphere.

• Heat the reaction mixture to 180-220 °C and maintain for several hours, monitoring the reaction progress by GC-MS or TLC.

• After completion, cool the reaction mixture to room temperature.

• Dilute the mixture with toluene and filter to remove inorganic salts.

• Wash the filtrate with water to remove the high-boiling solvent.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by distillation to yield 6-fluoro-2-methylpyridine.

Direct C-H Fluorination: A Modern Approach

Recent advances in synthetic methodology have enabled the direct fluorination of C-H bonds, offering a more atom-economical route to fluorinated heterocycles. The use of silver(II) fluoride (AgF₂) has emerged as a promising method for the selective fluorination of pyridines at the 2-position.

The mechanism is proposed to involve a single-electron transfer from the pyridine to AgF₂, generating a radical cation intermediate. Subsequent fluoride transfer and deprotonation lead to the formation of the 2-fluoropyridine product.

graph CH_Fluorination_Diagram { rankdir=LR; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fontcolor="#202124", fillcolor="#F1F3F4"]; edge [fontname="Arial", fontsize=10, color="#5F6368"];

Start [label="2-Methylpyridine"]; Reaction [label="Reaction with AgF₂"]; Workup [label="Quenching & Filtration"]; Purification [label="Chromatography"]; Product [label="6-Fluoro-2-methylpyridine"];

Start -> Reaction; Reaction -> Workup; Workup -> Purification; Purification -> Product; }

Direct C-H Fluorination Workflow

This protocol is based on the work of Hartwig and co-workers.[5]

Materials:

• 2-Methylpyridine (1.0 eq)

• Silver(II) Fluoride (AgF₂) (1.5-2.0 eq)

• Anhydrous Acetonitrile

• Inert atmosphere glovebox (recommended)

Procedure:

• Inside an inert atmosphere glovebox, charge a vial with silver(II) fluoride.

• Add a solution of 2-methylpyridine in anhydrous acetonitrile to the vial.

• Seal the vial and stir the reaction mixture at room temperature for 1-2 hours.

• Monitor the reaction progress by GC-MS.

• Upon completion, quench the reaction by carefully adding a saturated aqueous solution of sodium thiosulfate.

• Extract the mixture with ethyl acetate (3x).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford 6-fluoro-2-methylpyridine.

Synthesis of Derivatives via Nucleophilic Aromatic Substitution (SNAr)

The 2-fluoro substituent on the pyridine ring is an excellent leaving group in nucleophilic aromatic substitution (SNAr) reactions, providing a versatile handle for the synthesis of a wide array of 6-substituted-2-methylpyridine derivatives.[2][10] The electron-withdrawing nature of the pyridine nitrogen activates the 2-position towards nucleophilic attack.

This protocol is a general procedure for the reaction of 6-fluoro-2-methylpyridine with a generic amine nucleophile.

Materials:

• 6-Fluoro-2-methylpyridine (1.0 eq)

• Amine nucleophile (e.g., morpholine, piperidine) (1.2 eq)

• Potassium Carbonate (K₂CO₃) or another suitable base (1.5 eq)

• Anhydrous Dimethyl Sulfoxide (DMSO) or N,N-Dimethylformamide (DMF)

Procedure:

• To a dry flask, add 6-fluoro-2-methylpyridine, the amine nucleophile, and potassium carbonate.

• Add anhydrous DMSO and stir the mixture at 80-120 °C.

• Monitor the reaction by TLC or LC-MS.

• Once the starting material is consumed, cool the reaction mixture to room temperature.

• Pour the reaction mixture into water and extract with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to obtain the desired 6-substituted-2-methylpyridine derivative.

Conclusion

The synthesis of 6-fluoro-2-methylpyridine and its derivatives can be achieved through several distinct and effective routes. The traditional Balz-Schiemann reaction offers a direct approach from the readily available 2-amino-6-methylpyridine, though it requires careful handling of potentially hazardous intermediates. The Halogen Exchange (Halex) reaction provides a robust and scalable method, ideal for larger-scale production, provided the corresponding halo-pyridine is accessible. The direct C-H fluorination represents a modern, more atom-economical strategy, though the cost of the reagent may be a factor.

The choice of the most appropriate synthetic route will ultimately depend on the specific requirements of the project, including scale, cost, safety considerations, and available starting materials. The subsequent derivatization of the 6-fluoro-2-methylpyridine core via Nucleophilic Aromatic Substitution further highlights the value of this scaffold as a versatile building block in the synthesis of complex molecules for pharmaceutical and agrochemical applications.

References

• BYJU'S. (2019, January 18). Balz Schiemann Reaction Mechanism. [Link]

• Chemistry Learner. Balz-Schiemann Reaction: Definition, Examples, and Mechanism. [Link]

• Fukuhara, T., & Yoneda, N. (1988). A facile preparation of fluoropyridines from aminopyridines via diazotization and fluorodediazoniation in HF or HF-pyridine solutions. Journal of Fluorine Chemistry, 38(3), 435-438.

• Fier, P. S., & Hartwig, J. F. (2014). Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution. Journal of the American Chemical Society, 136(28), 10139–10147. [Link]

• Grotenhuis, P. A. M., & Pfflwitz, P. E. (1986). Process for the preparation of fluorinated pyridines. (EP 0192287 A2). European Patent Office. [Link]

• Preparation method of fluoropyridine compounds. (2013). (CN102898358A).

• Grygorenko, O. O., & Zozulya, O. S. (2026, February 3). A Modular Approach to meta-Fluorinated Pyridines. ChemRxiv. [Link]

• Ishikawa, N. (n.d.). Versatility of KF as Selective Fluorination of Organic Compounds for Halogen Exchange Reactions. ResearchGate. [Link]

• Master Organic Chemistry. (2018, August 20). Nucleophilic Aromatic Substitution: Introduction and Mechanism. [Link]

• Scientific Update. (2019, February 6). The Balz-Schiemann Reaction. [Link]

• Vedantu. Balz Schiemann Reaction: Mechanism, Steps & Applications. [Link]

• Wikipedia. Balz–Schiemann reaction. [Link]

• Zoller, T., & Hammann, J. M. (2015). Pyridine-promoted dediazoniation of aryldiazonium tetrafluoroborates: Application to the synthesis of SF5-substituted phenylboronic esters and iodobenzenes. Beilstein Journal of Organic Chemistry, 11, 1629–1635. [Link]

• Zoller, T., & Hammann, J. M. (2015). Pyridine-promoted dediazoniation of aryldiazonium tetrafluoroborates: Application to the synthesis of SF5-substituted. Semantic Scholar. [Link]

• Process for the preparation of 2-amino-alkylpyridines. (US4628097A).

• Houben-Weyl Methods of Organic Chemistry, Vol. E 10b/2, 4th ed. (1999). Introduction of Fluorine via Diazonium Compounds (Fluorodediazoniation). [Link]

Sources

• 1. Pyridine-promoted dediazoniation of aryldiazonium tetrafluoroborates: Application to the synthesis of SF5-substituted phenylboronic esters and iodobenzenes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. CN102898358A - Preparation method of fluoropyridine compounds - Google Patents [patents.google.com]
• 4. Investigation of the chemical structure of fluorinated diazonium salts on the electrografting behavior and thin film properties - RSC Applied Interfaces (RSC Publishing) [pubs.rsc.org]
• 5. Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution - PMC [pmc.ncbi.nlm.nih.gov]
• 6. US4628097A - Process for the preparation of 2-amino-alkylpyridines - Google Patents [patents.google.com]
• 7. byjus.com [byjus.com]
• 8. researchgate.net [researchgate.net]
• 9. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]

Safety & Regulatory Compliance

Personal protective equipment for handling 3-(Difluoromethyl)-6-fluoro-2-methylpyridine

Topic: Personal Protective Equipment (PPE) & Handling Strategy for 3-(Difluoromethyl)-6-fluoro-2-methylpyridine Document Type: Technical Safety Guide (Class-Based Risk Assessment) Target Audience: Medicinal Chemists, Process Safety Engineers, and Lab Managers.

Executive Summary: The "Class-Based" Safety Approach

As a Senior Application Scientist , I must clarify a critical operational reality: specific toxicological data for novel fluorinated pyridine intermediates like 3-(Difluoromethyl)-6-fluoro-2-methylpyridine is often sparse. Therefore, we do not rely on the absence of data as evidence of safety. Instead, we apply a Class-Based Risk Assessment .

We treat this compound based on the known hazards of its structural components:

• The Pyridine Core: Hepatotoxicity, volatility, and unpleasant odor (olfactory fatigue).

• Fluorine Substituents: Increased lipophilicity (enhanced skin absorption) and metabolic stability.

• Difluoromethyl Group: Potential for alkylating activity or metabolism into reactive intermediates.

Operational Directive: Handle as a Flammable Liquid/Low-Melting Solid that is Toxic by Inhalation/Ingestion and Corrosive/Irritating to eyes.

Risk Assessment & Hazard Logic

Before selecting PPE, we must understand the mechanism of exposure.

Feature	Hazard Implication	Operational Countermeasure
Lipophilicity	The fluorine atoms make the molecule "greasy," allowing it to penetrate standard nitrile gloves faster than non-fluorinated pyridines.	Glove Layering Protocol (See Section 3).
Volatility	Pyridines have high vapor pressure. The "fishy" odor is a warning, but olfactory fatigue sets in quickly.	Zero-Tolerance for Open Bench Handling.
Basicity	Pyridines are weak bases. Contact with eyes can cause saponification of fatty tissues (corneal damage).	Chemical Splash Goggles (Not Safety Glasses).

Personal Protective Equipment (PPE) Specifications

This protocol uses a Self-Validating System : if you can smell the compound, the PPE or Engineering controls have failed.

A. Hand Protection (The Critical Failure Point)

Standard 4-mil nitrile gloves are insufficient for prolonged contact with fluorinated heterocycles.

• Routine Handling (<10 mL/g):

  • Primary Layer: 5-mil Nitrile (Disposable).

  • Technique: Double-gloving recommended. Change outer glove immediately upon splash.[1]

  • Validation: Inspect for pinholes by inflating slightly before donning.

• Bulk Handling (>10 mL/g) or Spill Cleanup:

  • Required Material: Silver Shield® (EVOH Laminate) or Viton®.

  • Why? Fluorinated solvents can permeate nitrile in <15 minutes. Laminates provide >4 hours of breakthrough time.

  • Dexterity Hack: Wear a tight nitrile glove over the loose laminate glove to improve grip.

B. Eye & Face Protection[2][3][4][5][6]

• Standard: Chemical Splash Goggles (Indirect Vent).

  • Reasoning: Safety glasses leave gaps. Pyridine vapors can irritate the eyes even without a liquid splash.

• High Risk (Reflux/Distillation): Add a Face Shield (8-inch polycarbonate) over the goggles.

C. Respiratory Protection[3][6][7][8]

• Primary Control: All work must occur inside a certified Chemical Fume Hood (Face velocity: 100 fpm).

• Secondary (Spill/Outside Hood):

  • Respirator: Half-face or Full-face elastomeric respirator.

  • Cartridge: Organic Vapor (OV) + P100 (Particulate) combo (Yellow/Magenta).

  • Note: The P100 is necessary if the compound is a solid or if aerosols are generated.

D. Body Protection[3][7][8][9]

• Standard: Flame-Resistant (FR) Lab Coat (Nomex or chemically treated cotton).

  • Why FR? Pyridines have low flash points. Poly-blend coats can melt into skin during a fire.

• Footwear: Closed-toe, non-perforated leather or chemical-resistant synthetic. No mesh sneakers.

Operational Workflow: From Storage to Disposal[2][4][8][9]

Phase 1: Pre-Operational Check

• Verify Engineering: Check fume hood flow monitor.

• Staging: Place a disposable absorbent mat (pig mat) in the hood. This localizes small drips, preventing the contamination of the permanent hood surface.

• Quenching Prep: Have a beaker of dilute HCl (1M) or bleach solution ready to neutralize contaminated tips/glassware immediately.

Phase 2: Active Handling (Weighing & Transfer)

• Solids: Weigh inside the hood using a draft shield. If the balance is outside, tare the vial, move to the hood, add solid, cap tightly, and return to the balance. Never open the vial outside the hood.

• Liquids: Use positive displacement pipettes or glass syringes. Avoid plastic syringes if possible (leaching risk).

• Heating: If heating is required, use a silicone oil bath or heating block. Avoid water baths (humidity can degrade some fluorinated intermediates).

Phase 3: Decontamination & Doffing

• Wipe Down: Wipe the exterior of the reaction vessel with a solvent-dampened tissue (acetone/ethanol) before removing it from the hood.

• Waste Segregation:

  • Liquid Waste: Halogenated Organic Waste stream (Do not mix with non-halogenated; high disposal cost).

  • Solid Waste: Contaminated gloves and mats go into "Hazardous Solid Waste" (double-bagged).

• Hand Wash: Wash hands with soap and cool water. (Hot water opens pores, potentially increasing absorption of any residue).

Emergency Response Logic

Scenario: 50mL Spill inside Fume Hood

• Alert: Announce "Spill in Hood."

• Ventilation: Press "Emergency Purge" on the hood (if equipped) or lower sash fully.

• PPE Upgrade: Don Silver Shield gloves and respiratory protection (if fumes escape).

• Absorb: Use vermiculite or activated carbon pads.

• Neutralize: Wipe area with dilute surfactant/soap solution.

Scenario: Skin Exposure

• Doff: Remove contaminated clothing immediately.[2][3]

• Flush: Rinse with water for 15 minutes.

• Soap: Use soft soap (avoid scrubbing, which abrades skin).

• Medical: Seek evaluation. Bring the structure/CAS number.[4][2][5]

Visual Decision Matrix (PPE Selection)

Figure 1: Decision logic for selecting appropriate PPE based on operational scale and engineering control availability.

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. [Link]

• PubChem. (n.d.). Compound Summary: Fluorinated Pyridines (Class Hazard Data). National Library of Medicine. [Link]

• Occupational Safety and Health Administration (OSHA). (n.d.). Occupational Safety and Health Standards: Pyridine. [Link]

Sources

• 1. ehrs.upenn.edu [ehrs.upenn.edu]
• 2. sds.fluorochem.co.uk [sds.fluorochem.co.uk]
• 3. assets.thermofisher.com [assets.thermofisher.com]
• 4. fishersci.com [fishersci.com]
• 5. fishersci.com [fishersci.com]